(Asp)2-Rhodamine 110

• CAS: 102330-07-4

Core Science & Biosynthesis

(Asp)2-Rhodamine 110: A Technical Guide to the Principle of Caspase Detection

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core principles and methodologies surrounding the use of (Asp)2-Rhodamine 110, a fluorogenic substrate for the detection of caspase activity, a key event in apoptosis.

Core Principle of Detection: A Pro-Fluorophore Approach

(Asp)2-Rhodamine 110, also known as Rhodamine 110, bis-(L-aspartic acid amide), is a non-fluorescent pro-fluorophore designed to be a highly sensitive substrate for caspases.[1][2][3] The core of the molecule is Rhodamine 110 (R110), a dye with strong green fluorescence.[4] However, in the substrate form, both of R110's primary amino groups are covalently linked to L-aspartic acid residues via amide bonds.[1][5][6] This modification effectively quenches the inherent fluorescence of the rhodamine core.

The detection principle relies on the specific enzymatic activity of caspases, which are cysteine-aspartic proteases. These enzymes play a crucial role in the execution phase of apoptosis.[2][7] Activated caspases, particularly executioner caspases like caspase-3 and caspase-7, recognize the aspartic acid residues in the substrate.[4][8] The detection process unfolds in a two-step enzymatic cleavage:

• First Cleavage: An active caspase enzyme cleaves one of the aspartic acid-rhodamine amide bonds. This initial cleavage results in the formation of a mono-amide intermediate (e.g., Ac-DEVD-R110).[1][9][10] This intermediate product is fluorescent, but its fluorescence intensity is only about 10% of the final product.[9][11][12]

• Second Cleavage: The second aspartic acid residue is subsequently cleaved from the mono-amide intermediate. This releases the free Rhodamine 110 molecule.[1][10] The unquenched Rhodamine 110 is intensely fluorescent, exhibiting a significant increase in signal compared to the mono-amide intermediate.[1][10]

The resulting fluorescence intensity is directly proportional to the amount of active caspase in the sample, allowing for sensitive quantification of enzyme activity.[13]

Core detection mechanism of (Asp)2-Rhodamine 110.

Quantitative Data and Spectral Properties

The significant shift in fluorescence upon enzymatic cleavage is the basis for the assay's sensitivity. The spectral properties of the substrate and the final fluorescent product, Rhodamine 110, are summarized below.

Property	(Asp)2-Rhodamine 110 (Substrate)	Rhodamine 110 (Product)
Fluorescence	Non-fluorescent / Quenched	Highly Fluorescent
Excitation Maximum (λex)	Not Applicable	~496-500 nm[4][14][15][16]
Emission Maximum (λem)	Not Applicable	~520-522 nm[4][14][15][16]
Molar Extinction Coefficient (ε)	Not Well Defined	~80,000 cm⁻¹M⁻¹[14]
Molecular Weight	Varies with protecting groups (e.g., 1331.0 g/mol for Ac-DEVD derivative)[4]	366.8 g/mol [14][15]

Note: The spectral properties of Rhodamine 110 are similar to fluorescein (B123965), making it compatible with standard fluorescein filter sets.[1][10]

Role in Apoptosis Signaling

Caspases are central to the apoptotic process, which can be initiated through two main pathways: the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. Both pathways converge on the activation of executioner caspases, such as caspase-3 and caspase-7, which are primary targets for (Asp)2-Rhodamine 110 and its derivatives (e.g., Z-DEVD-R110).[1][17]

• Intrinsic Pathway: Triggered by internal cellular stress (e.g., DNA damage), leading to the release of cytochrome c from the mitochondria. This initiates the formation of the apoptosome, which activates the initiator caspase-9. Caspase-9 then cleaves and activates executioner caspases like caspase-3.

• Extrinsic Pathway: Initiated by the binding of extracellular ligands (e.g., FasL, TNF-α) to death receptors on the cell surface. This leads to the recruitment and activation of initiator caspase-8, which directly activates executioner caspases.

The cleavage of (Asp)2-Rhodamine 110 serves as a downstream indicator of the activation of these executioner caspases, providing a measurable endpoint for apoptosis.

Caspase activation in apoptosis leading to probe cleavage.

Experimental Protocol: Caspase-3/7 Activity Assay in Cell Lysates

This section provides a generalized protocol for measuring caspase-3/7 activity in cell lysates using a fluorogenic R110-based substrate (e.g., Z-DEVD-R110).

A. Materials and Reagents:

• Lysis Buffer: (e.g., 10 mM HEPES, 2 mM EDTA, 0.1% CHAPS, 5 mM DTT, pH 7.4)

• Assay Buffer (2X): (e.g., 20 mM HEPES, 10 mM DTT, 2 mM EDTA, 0.1% CHAPS, pH 7.4)

• (Asp)2-Rhodamine 110 Substrate: (e.g., 50 µM Z-DEVD-R110 in assay buffer)

• Rhodamine 110 Standard: For generating a standard curve to quantify enzyme activity.[9][12]

• Caspase Inhibitor (Negative Control): (e.g., Ac-DEVD-CHO)[9][12]

• 96-well black microplate with a clear bottom

• Fluorescence microplate reader (Excitation: ~496 nm, Emission: ~520 nm)

B. Experimental Procedure:

• Induce Apoptosis: Treat cells with the desired apoptotic stimulus. Include an untreated cell population as a negative control.

• Cell Lysis:

  • Pellet cells by centrifugation (e.g., 500 x g for 5 minutes).

  • Resuspend the cell pellet in ice-cold Lysis Buffer.

  • Incubate on ice for 10-15 minutes.

  • Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes at 4°C to pellet cellular debris.

  • Collect the supernatant (cytosolic extract).

• Assay Setup:

  • On a 96-well plate, add 50 µL of cell lysate per well.

  • For negative controls, pre-incubate some lysate samples with a caspase inhibitor (e.g., Ac-DEVD-CHO) for 10-15 minutes before adding the substrate.

  • Prepare a standard curve using known concentrations of Rhodamine 110.

  • Add 50 µL of the 2X Assay Buffer containing the R110 substrate to each well.

• Incubation:

  • Incubate the plate at 37°C for 1-2 hours, protected from light.[13]

• Measurement:

  • Measure the fluorescence intensity using a microplate reader with excitation set to ~496 nm and emission to ~520 nm.

C. Data Analysis:

• Subtract the background fluorescence (from wells with buffer only).

• Use the Rhodamine 110 standard curve to convert the relative fluorescence units (RFU) of the samples into the concentration of the fluorescent product.

• The caspase activity can be expressed as the rate of R110 production per unit of protein in the lysate.

Generalized workflow for a caspase activity assay.

References

• 1. abpbio.com [abpbio.com]
• 2. Rhodamine 110-linked amino acids and peptides as substrates to measure caspase activity upon apoptosis induction in intact cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 220846-63-9 , Rhodamine 110 bis-(L-aspartic acid amide) trifluoroacetic acid salt [chemsynlab.com]
• 4. biotium.com [biotium.com]
• 5. media.iris-biotech.de [media.iris-biotech.de]
• 6. cpcscientific.com [cpcscientific.com]
• 7. Apoptosis Marker Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Design and synthesis of rhodamine 110 derivative and caspase-3 substrate for enzyme and cell-based fluorescent assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Caspase-3 DEVD-R110 Fluorometric and Colorimetric Assay Kit - Biotium [bioscience.co.uk]
• 10. tools.thermofisher.com [tools.thermofisher.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. biotium.com [biotium.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. Rhodamine 110 *CAS 13558-31-1* | AAT Bioquest [aatbio.com]
• 15. biotium.com [biotium.com]
• 16. Spectrum [Rhodamine 110] | AAT Bioquest [aatbio.com]
• 17. genecopoeia.com [genecopoeia.com]

(Asp)₂-Rhodamine 110: A Technical Guide to its Mechanism of Action and Application in Caspase-3 Activity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Asp)₂-Rhodamine 110, and its more specific tetrapeptide analogue (Z-DEVD)₂-R110, are highly sensitive and specific fluorogenic substrates for measuring the activity of executioner caspases, primarily caspase-3 and caspase-7. These enzymes play a pivotal role in the execution phase of apoptosis, or programmed cell death. The substrate consists of two aspartic acid residues (or the DEVD tetrapeptide) linked to the two amino groups of a rhodamine 110 molecule. In its native state, the substrate is a non-fluorescent bisamide. Enzymatic cleavage by active caspases releases the highly fluorescent rhodamine 110, providing a robust and quantifiable signal directly proportional to caspase activity. This technical guide provides an in-depth overview of the mechanism of action, experimental protocols, and data interpretation for the use of (Asp)₂-Rhodamine 110 in apoptosis research.

Core Mechanism of Action

The functionality of (Asp)₂-Rhodamine 110 as a caspase-3 substrate is predicated on a two-step enzymatic cleavage process that results in a significant increase in fluorescence.[1][2] Initially, the substrate exists in a non-fluorescent state due to the quenching effect of the attached peptide chains on the rhodamine 110 fluorophore.[2]

Upon interaction with active caspase-3 or a related DEVD-specific protease, the first peptide bond is cleaved. This initial cleavage event yields a mono-substituted rhodamine 110 intermediate, which is fluorescent.[3] Subsequently, the second peptide chain is cleaved, releasing the free rhodamine 110 molecule. This final product exhibits a substantially higher quantum yield of fluorescence compared to the monoamide intermediate, leading to a significant amplification of the signal.[3] The intensity of the resulting fluorescence is directly proportional to the amount of active caspase-3 in the sample.

Quantitative Data

Parameter	(Z-DEVD)₂-R110	N-Ac-DEVD-N'-MC-R110	Rhodamine 110 (Final Product)	Reference
Target Caspases	Caspase-3, Caspase-7	Caspase-3	-	[4]
Michaelis Constant (Km)	9.4 µM	12.5 µM	-	[5]
Catalytic Rate Constant (kcat)	Not readily determined¹	3.2 s⁻¹	-	[5]
Catalytic Efficiency (kcat/Km)	Not readily determined¹	2.56 x 10⁵ M⁻¹s⁻¹	-	[5]
Excitation Wavelength (λex)	~496-499 nm	~496-499 nm	~496-499 nm	[1][3]
Emission Wavelength (λem)	~520-521 nm	~520-521 nm	~520-521 nm	[1][3]

¹The two-step cleavage mechanism of bis-amide R110 substrates complicates the determination of a single kcat value.[5]

Signaling Pathway and Experimental Workflow

The activation of caspase-3 is a central event in the apoptotic signaling cascade. The following diagrams illustrate the signaling pathway leading to caspase-3 activation, the mechanism of (Asp)₂-Rhodamine 110 cleavage, and a typical experimental workflow for an in vitro caspase-3 activity assay.

Apoptotic Signaling Pathway

Caption: Apoptotic signaling pathways leading to the activation of Caspase-3.

Mechanism of (Asp)₂-Rhodamine 110 Cleavage

Caption: Two-step cleavage of (Asp)₂-Rhodamine 110 by active Caspase-3.

Experimental Workflow: In Vitro Caspase-3 Assay

Caption: General workflow for an in vitro Caspase-3 activity assay.

Experimental Protocols

The following are detailed methodologies for performing in vitro and cell-based caspase-3 activity assays using (Asp)₂-Rhodamine 110 or its analogues.

In Vitro Caspase-3 Activity Assay from Cell Lysates

This protocol is adapted for a 96-well plate format.

Materials:

• Cells of interest

• Apoptosis-inducing agent (e.g., staurosporine, etoposide)

• Phosphate-buffered saline (PBS), ice-cold

• Cell lysis buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% CHAPS, 1 mM DTT, 100 µM EDTA)

• (Asp)₂-Rhodamine 110 substrate stock solution (10 mM in DMSO)

• Assay buffer (e.g., 20 mM HEPES, pH 7.4, 10% glycerol, 2 mM DTT)

• Black, clear-bottom 96-well microplate

• Microplate reader with fluorescence detection capabilities

Procedure:

• Cell Culture and Induction of Apoptosis:

  • Culture cells to the desired confluency.

  • Treat cells with an apoptosis-inducing agent at a predetermined concentration and for a specific duration. Include an untreated control group.

• Preparation of Cell Lysate:

  • Harvest both adherent and suspension cells and pellet by centrifugation at 500 x g for 5 minutes at 4°C.

  • Wash the cell pellet once with ice-cold PBS.

  • Resuspend the cell pellet in ice-cold cell lysis buffer at a concentration of 1-10 x 10⁶ cells/mL.

  • Incubate on ice for 15-30 minutes with occasional vortexing.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

  • Carefully transfer the supernatant (cytosolic extract) to a pre-chilled tube. This contains the active caspases.

• Caspase-3 Activity Assay:

  • Prepare a 2X working solution of the (Asp)₂-Rhodamine 110 substrate by diluting the 10 mM stock solution in assay buffer to a final concentration of 20 µM.

  • Pipette 50 µL of cell lysate into each well of the black 96-well plate. Include a blank control (lysis buffer only).

  • Add 50 µL of the 2X substrate working solution to each well, resulting in a final substrate concentration of 10 µM.

  • Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Fluorescence Measurement:

  • Measure the fluorescence intensity using a microplate reader with excitation at approximately 499 nm and emission at approximately 521 nm.

  • Subtract the blank reading from all measurements. The fluorescence intensity is proportional to the caspase-3 activity.

Cell-Based Apoptosis Assay using Flow Cytometry

This protocol allows for the detection of caspase-3 activity in intact, live cells.

Materials:

• Cells of interest

• Apoptosis-inducing agent

• Cell-permeable (Asp)₂-Rhodamine 110 derivative (if the standard form is not cell-permeable)

• Complete cell culture medium

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a suitable culture vessel (e.g., 6-well plate) and allow them to adhere overnight.

  • Treat cells with the apoptosis-inducing agent and include an untreated control.

• Substrate Loading:

  • Prepare a working solution of the cell-permeable (Asp)₂-Rhodamine 110 substrate in complete culture medium at the desired final concentration.

  • Remove the medium from the cells and add the substrate-containing medium.

  • Incubate the cells at 37°C for the recommended time, protected from light.

• Cell Harvesting and Staining:

  • Harvest the cells by trypsinization (for adherent cells) or by gentle scraping.

  • Pellet the cells by centrifugation and resuspend in a suitable buffer for flow cytometry (e.g., PBS with 1% BSA).

• Flow Cytometry Analysis:

  • Analyze the cells on a flow cytometer, exciting with a 488 nm laser and detecting the emission in the green channel (e.g., FITC channel).

  • The fluorescent signal will be detected in apoptotic cells with active caspase-3.

Conclusion

(Asp)₂-Rhodamine 110 and its analogues are powerful tools for the sensitive detection and quantification of caspase-3 activity, a key hallmark of apoptosis. The robust fluorescence signal generated upon enzymatic cleavage provides a reliable method for studying programmed cell death in various research and drug development applications. The detailed protocols and mechanistic insights provided in this guide are intended to facilitate the successful implementation of this assay in the laboratory.

References

• 1. benchchem.com [benchchem.com]
• 2. abpbio.com [abpbio.com]
• 3. biotium.com [biotium.com]
• 4. (Z-DEVD)2-R110 | AAT Bioquest [aatbio.com]
• 5. benchchem.com [benchchem.com]

(Asp)2-Rhodamine 110: A Technical Guide for Apoptosis Research

For Researchers, Scientists, and Drug Development Professionals

(Asp)2-Rhodamine 110, also known as Z-DEVD-R110, is a highly sensitive and specific fluorogenic substrate utilized in the detection of caspase-3 and caspase-7 activity, key biomarkers of apoptosis or programmed cell death. This technical guide provides an in-depth overview of its application in research, including its mechanism of action, quantitative data presentation, and detailed experimental protocols.

Core Principles and Mechanism of Action

(Asp)2-Rhodamine 110 is a non-fluorescent bisamide derivative of rhodamine 110. The core structure consists of the rhodamine 110 fluorophore flanked by two aspartic acid-glutamic acid-valine-aspartic acid (DEVD) tetrapeptide sequences.[1][2] This DEVD sequence is a recognized cleavage site for effector caspases, primarily caspase-3 and caspase-7.[3][4]

In its native state, the substrate is unable to fluoresce. However, upon the induction of apoptosis, activated caspase-3 and caspase-7 recognize and cleave the DEVD peptides. This enzymatic cleavage occurs in a two-step process, first yielding a fluorescent monoamide intermediate and then the highly fluorescent rhodamine 110.[1][5] The resulting fluorescence intensity is directly proportional to the amount of active caspase-3/7 in the sample, providing a quantitative measure of apoptosis.[6]

Applications in Research

The primary application of (Asp)2-Rhodamine 110 is in the quantitative measurement of caspase-3/7 activity to study apoptosis in various research contexts, including:

• Drug Discovery and Development: Screening for pro-apoptotic or anti-apoptotic effects of novel therapeutic compounds.

• Cancer Research: Investigating the mechanisms of cell death in cancer cells and the efficacy of chemotherapeutic agents.[7]

• Neurodegenerative Disease Research: Studying the role of apoptosis in neuronal cell death.[8]

• Toxicology: Assessing the cytotoxic effects of chemicals and environmental toxins.

This substrate is suitable for various assay formats, including high-throughput screening (HTS) in microplates, flow cytometry, and fluorescence microscopy.[1][9]

Quantitative Data Summary

The following table summarizes key quantitative parameters for (Asp)2-Rhodamine 110 and the resulting fluorophore.

Parameter	Value	Reference
Substrate
Chemical Name	(Z-Asp-Glu-Val-Asp)2-Rhodamine 110	[10][11]
Synonyms	Z-DEVD-R110, (Z-DEVD)2-R110	[10][12]
CAS Number	223538-61-2	[10][11]
Molecular Formula	C72H78N10O27	[10]
Molecular Weight	1515.46 g/mol	[10]
Fluorophore
Name	Rhodamine 110	[1]
Excitation Wavelength (max)	~496-499 nm	[1][2]
Emission Wavelength (max)	~520-521 nm	[1][2]
Assay Parameters
Typical Substrate Concentration	50 µM	[13][14]
Incubation Temperature	37 °C	[6][15]
Incubation Time	1-2 hours	[6][14]

Experimental Protocols

In Vitro Caspase-3/7 Activity Assay in Cell Lysates

This protocol describes the measurement of caspase-3/7 activity in a 96-well plate format using cell lysates.

Materials:

• Cells of interest (adherent or suspension)

• Apoptosis-inducing agent (e.g., staurosporine, etoposide)

• Phosphate-Buffered Saline (PBS)

• Chilled Cell Lysis Buffer (e.g., 20 mM HEPES, 10% glycerol, 2 mM DTT, pH 7.5)

• (Asp)2-Rhodamine 110 substrate stock solution (e.g., 1 mM in DMSO)

• 2X Reaction Buffer (e.g., 40 mM HEPES, 20% glycerol, 4 mM DTT, pH 7.5)

• 96-well black, clear-bottom microplate

• Fluorescence microplate reader

Procedure:

• Cell Culture and Treatment:

  • Seed cells in appropriate culture vessels and allow them to adhere (for adherent cells).

  • Treat cells with the desired apoptosis-inducing agent for the appropriate time. Include an untreated control group.

• Cell Lysis:

  • For adherent cells, aspirate the culture medium and wash the cells with PBS. For suspension cells, pellet the cells by centrifugation (e.g., 250 x g for 10 minutes) and wash with PBS.[6]

  • Resuspend the cell pellet in chilled Cell Lysis Buffer. A common recommendation is to use 25 µL of lysis buffer per 1 x 10^6 cells.[6]

  • Incubate the cell lysate on ice for 10 minutes.[6]

  • Centrifuge the lysate at high speed (e.g., 10,000 x g) for 1 minute at 4°C to pellet cellular debris.[6]

  • Collect the supernatant containing the cell lysate for the assay.

• Assay Setup:

  • To each well of a 96-well plate, add 50 µL of cell lysate (typically corresponding to 100-200 µg of total protein).[6]

  • Prepare control wells:

    • Blank: 50 µL of Cell Lysis Buffer without cell lysate.

    • Negative Control: 50 µL of lysate from untreated cells.

  • Prepare the substrate working solution. Dilute the (Asp)2-Rhodamine 110 stock solution in 2X Reaction Buffer to a final concentration of 10 µM (this will be further diluted to 5 µM in the reaction).

• Enzymatic Reaction:

  • Add 50 µL of the 2X Reaction Buffer to each well.[14]

  • Initiate the reaction by adding 5 µL of the 1 mM (Asp)2-Rhodamine 110 substrate to each well, for a final concentration of 50 µM.[13][14]

  • Mix the contents of the plate gently.

• Incubation and Measurement:

  • Incubate the plate at 37°C for 1-2 hours, protected from light.[6][14]

  • Measure the fluorescence intensity using a microplate reader with excitation at approximately 499 nm and emission at approximately 521 nm.[2]

• Data Analysis:

  • Subtract the blank reading from all experimental and control readings.

  • Express the results as a fold-increase in caspase activity in the treated samples compared to the untreated controls.

Flow Cytometry Analysis of Apoptosis

This protocol allows for the detection of caspase-3/7 activity in intact, single cells.

Materials:

• Cells in suspension

• (Asp)2-Rhodamine 110

• Flow cytometry buffer (e.g., PBS with 1% BSA)

• Flow cytometer

Procedure:

• Cell Preparation:

  • Induce apoptosis in your cell population as described previously.

  • Harvest the cells and wash them with PBS.

  • Resuspend the cells in the flow cytometry buffer at a concentration of approximately 1 x 10^6 cells/mL.

• Substrate Loading:

  • Add (Asp)2-Rhodamine 110 to the cell suspension to a final concentration of approximately 1-10 µM.

  • Incubate the cells at 37°C for 30-60 minutes, protected from light.

• Flow Cytometry Analysis:

  • Analyze the cells on a flow cytometer, exciting with a 488 nm laser and detecting the emission in the green channel (e.g., 525/50 nm bandpass filter).

  • Gate on the cell population of interest and quantify the percentage of fluorescent (apoptotic) cells.

Visualizing the Apoptotic Signaling Pathway

The activation of caspase-3 is a central event in the apoptotic cascade, which can be initiated through two primary pathways: the intrinsic (mitochondrial) and the extrinsic (death receptor) pathways.

References

• 1. biotium.com [biotium.com]
• 2. promega.com [promega.com]
• 3. Caspase-3 Signaling | Cell Signaling Technology [cellsignal.com]
• 4. assaygenie.com [assaygenie.com]
• 5. genecopoeia.com [genecopoeia.com]
• 6. resources.rndsystems.com [resources.rndsystems.com]
• 7. The caspase-3/GSDME signal pathway as a switch between apoptosis and pyroptosis in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Caspase 3 - Wikipedia [en.wikipedia.org]
• 9. Rhodamine 110-linked amino acids and peptides as substrates to measure caspase activity upon apoptosis induction in intact cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chemimpex.com [chemimpex.com]
• 11. (Z-Asp-Glu-Val-Asp)2-Rhodamine 110, 223538-61-2 | BroadPharm [broadpharm.com]
• 12. (Z-ASP-GLU-VAL-ASP)2-RHODAMINE 110 | 223538-61-2 [m.chemicalbook.com]
• 13. protocols.io [protocols.io]
• 14. Caspase 9 Assay Kit (Fluorometric) (ab65607) | Abcam [abcam.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]

An In-depth Technical Guide to (Asp)2-Rhodamine 110 and its Derivatives as Fluorogenic Caspase Substrates

This technical guide provides a comprehensive overview of (Asp)2-Rhodamine 110 and its widely used derivative, (Z-Asp-Glu-Val-Asp)2-Rhodamine 110, fluorogenic substrates for detecting caspase activity. Tailored for researchers, scientists, and professionals in drug development, this document details the chemical structure, physical properties, and mechanism of action of these powerful tools for studying apoptosis.

Core Concepts and Chemical Properties

(Asp)2-Rhodamine 110, and its more specific derivative (Z-DEVD)2-R110, are non-fluorescent molecules that become intensely fluorescent upon enzymatic cleavage.[1][] The core structure consists of a rhodamine 110 fluorophore linked to two aspartic acid residues or, more commonly in apoptosis assays, to two DEVD (Asp-Glu-Val-Asp) tetrapeptide sequences.[1][3] This tetrapeptide is a specific recognition sequence for caspase-3 and caspase-7, key executioner caspases in the apoptotic pathway.[1]

In its intact, bis-amide form, the rhodamine 110 core is quenched.[1][4] The cleavage of the first peptide bond by an active caspase results in a significant increase in fluorescence (approximately 3500-fold).[4] Subsequent cleavage of the second peptide yields the fully fluorescent rhodamine 110 molecule.[4] This enzymatic conversion from a non-fluorescent substrate to a highly fluorescent product provides a sensitive method for quantifying caspase-3/7 activity.[1]

Chemical and Physical Data Summary

The following table summarizes the key quantitative data for (Asp)2-Rhodamine 110 and its DEVD derivative. Note that various forms (e.g., different salts or with protecting groups) may have slightly different molecular weights.

Property	(Asp)2-Rhodamine 110	(Z-DEVD)2-Rhodamine 110	Rhodamine 110 (cleaved product)
Synonyms	D2R, (D)2-Rhodamine 110	Z-DEVD-R110	R110
CAS Number	220846-62-8[5]	223538-61-2[6][7][8][9]	13558-31-1[10][11]
Molecular Formula	C28H24N4O9[5]	C72H78N10O27[7][9][12]	C20H15ClN2O3[11]
Molecular Weight	560.51 g/mol [5]	1515.46 g/mol [9][12]	366.8 g/mol [11]
Excitation Wavelength (λex)	~496 nm[]	~499 nm[1]	~499 nm[1][11]
Emission Wavelength (λem)	~520 nm[]	~521 nm[1]	~521 nm[1][11]
Purity	>95%	>95%[7][12]	>98%[11]
Appearance	Solid Powder[]	-	Odorless red crystals[10]

Visualizing the Molecular Structure and Mechanism

To understand the function of (Z-DEVD)2-Rhodamine 110, it is crucial to visualize its structure and the enzymatic cleavage process.

Caption: Enzymatic cleavage of (Z-DEVD)2-Rhodamine 110 by caspase-3/7.

Apoptotic Signaling Pathway

The activation of caspase-3 and caspase-7 is a central event in apoptosis, triggered by either the intrinsic (mitochondrial) or extrinsic (death receptor) pathways.[1]

Caption: Simplified apoptotic signaling pathways leading to caspase-3/7 activation.

Experimental Protocol: Caspase-3/7 Activity Assay

This protocol outlines a general procedure for measuring caspase-3/7 activity in cell lysates using a fluorogenic substrate like (Z-DEVD)2-Rhodamine 110.

Materials and Reagents

• Cells of interest

• Apoptosis-inducing agent (e.g., staurosporine)

• Test inhibitor compound and positive control inhibitor (e.g., Ac-DEVD-CHO)

• Cell lysis buffer

• Caspase assay buffer

• (Z-DEVD)2-Rhodamine 110 substrate

• Microplate reader with fluorescence detection capabilities

Experimental Workflow

Caption: General workflow for a caspase-3/7 activity assay.

Detailed Procedure

• Cell Culture and Treatment:

  • Seed cells in a microplate and allow them to adhere and grow for 24 hours (for adherent cells).[1]

  • Prepare serial dilutions of the test inhibitor compound and a positive control inhibitor.

  • Treat the cells with the desired concentrations of the inhibitors for a predetermined pre-incubation time (e.g., 1 hour).[1] Include a vehicle control (e.g., DMSO).

  • Induce apoptosis by adding an apoptosis-inducing agent (e.g., staurosporine) to all wells except the negative control wells.[1]

  • Incubate the plate for the optimal time required to induce apoptosis (e.g., 3-6 hours).[1]

• Cell Lysis:

  • After apoptosis induction, lyse the cells according to the lysis buffer manufacturer's protocol.

  • Incubate the plate on ice for 10-15 minutes with gentle shaking to ensure complete lysis.[1]

• Caspase-3/7 Assay:

  • Prepare the assay reaction mix by diluting the (Z-DEVD)2-Rhodamine 110 substrate in the caspase assay buffer to the final desired concentration (e.g., 10 µM).[1]

  • Add the assay reaction mix to each well containing the cell lysate.[1]

  • Incubate the plate at 37°C for 1-2 hours, protected from light.[1]

• Fluorescence Measurement:

  • Measure the fluorescence intensity using a microplate reader with excitation at approximately 499 nm and emission at approximately 521 nm.[1]

  • The efficacy of a test inhibitor is determined by its ability to reduce the fluorescence signal generated by caspase-3/7 activity.[1]

This in-depth guide provides the foundational knowledge for utilizing (Asp)2-Rhodamine 110 and its derivatives in apoptosis research. The provided data and protocols serve as a starting point for developing robust and sensitive assays for the discovery and characterization of novel therapeutics targeting the apoptotic pathway.

References

• 1. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. media.iris-biotech.de [media.iris-biotech.de]
• 5. (Asp)2-Rhodamine 110 220846-62-8 | MCE [medchemexpress.cn]
• 6. (Z-Asp-Glu-Val-Asp)2-Rhodamine 110, 223538-61-2 | BroadPharm [broadpharm.com]
• 7. (Z-Asp-Glu-Val-Asp)2-Rhodamine 110 - 2mg | Polysil [polycil.co.uk]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. Rhodamine 110 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Rhodamine 110 (CAS 13558-31-1) | Abcam [abcam.com]
• 12. (Z-Asp-Glu-Val-Asp)2-Rhodamine 110 | CAS:223538-61-2 | AxisPharm [axispharm.com]

(Asp)₂-Rhodamine 110: A Fluorogenic Caspase Substrate for Apoptosis Research and Drug Discovery

An In-depth Technical Guide

Abstract

Caspases, a family of cysteine-aspartic proteases, are central executioners of apoptosis, or programmed cell death. The detection and quantification of caspase activity are pivotal in a multitude of research areas, including cancer biology, neurodegenerative diseases, and immunology, as well as in the high-throughput screening of potential therapeutic agents. Among the various tools available for this purpose, fluorogenic substrates offer a sensitive and continuous method for monitoring caspase activity. (Asp)₂-Rhodamine 110 is a highly sensitive fluorogenic substrate designed for the detection of caspase activity, primarily that of the executioner caspases-3 and -7. This technical guide provides a comprehensive overview of the core principles, experimental protocols, and data interpretation associated with the use of (Asp)₂-Rhodamine 110 and its peptide-conjugated derivatives.

Introduction to Caspases and Apoptosis

Apoptosis is a fundamental biological process essential for normal tissue development and homeostasis. It is a tightly regulated pathway that culminates in the activation of a cascade of caspases. Caspases are broadly categorized into initiator caspases (e.g., caspase-8, caspase-9) and executioner caspases (e.g., caspase-3, caspase-7). Initiator caspases are activated by pro-apoptotic signals and, in turn, cleave and activate the executioner caspases. The executioner caspases are responsible for the cleavage of a broad spectrum of cellular proteins, leading to the characteristic morphological and biochemical hallmarks of apoptosis.

The (Asp)₂-Rhodamine 110 Substrate: Mechanism of Action

(Asp)₂-Rhodamine 110 is a bisamide substrate of the highly fluorescent dye Rhodamine 110 (R110). In its native state, the substrate is essentially non-fluorescent as the amide bonds quench the fluorescence of the R110 moiety. The substrate is designed with two peptide sequences recognized by specific caspases, covalently linked to the two amino groups of R110. The most common derivative is (DEVD)₂-R110, which incorporates the tetrapeptide sequence Asp-Glu-Val-Asp, the preferred cleavage site for caspase-3 and caspase-7.[1][2]

The enzymatic reaction proceeds in a two-step cleavage process:

• First Cleavage: An active caspase cleaves one of the peptide chains, resulting in the formation of a mono-peptide-R110 intermediate. This intermediate is fluorescent, but its fluorescence is significantly lower than that of the free R110.[1]

• Second Cleavage: The second peptide chain is subsequently cleaved from the mono-peptide-R110 intermediate, releasing the free Rhodamine 110 molecule. The free R110 is intensely fluorescent, exhibiting a substantial increase in signal upon excitation.[1]

This two-step mechanism provides an amplification of the fluorescent signal, contributing to the high sensitivity of this assay.

Data Presentation: Quantitative Properties

A thorough understanding of the photophysical and enzymatic properties of (Asp)₂-Rhodamine 110 is crucial for experimental design and data interpretation.

Photophysical Properties

The key advantage of Rhodamine 110-based substrates lies in their favorable spectral characteristics. The excitation and emission maxima are in the visible range, which minimizes interference from autofluorescence of cellular components and test compounds that often occurs in the UV range.[3][4]

Property	(DEVD)₂-Rhodamine 110 (Substrate)	Rhodamine 110 (Product)
Excitation Maximum (λex)	~499 nm	~496-507 nm[5][6][7]
Emission Maximum (λem)	~521 nm	~520-531 nm[5][6][7]
Molar Extinction Coefficient (ε)	Not available	~80,000 - 100,000 cm⁻¹M⁻¹[5][8]
Quantum Yield (Φ)	Very low (essentially non-fluorescent)	~0.80 - 0.91[5][9]
Photostability	Not applicable	High[10]

Enzymatic and Performance Characteristics

(Asp)₂-Rhodamine 110 substrates, particularly (DEVD)₂-R110, are known for their high sensitivity, which can be up to 300-fold higher than analogous coumarin-based substrates like AMC.[3]

Parameter	(DEVD)₂-Rhodamine 110	AMC-Based Substrates
Sensitivity	Very High	Standard
Signal-to-Background Ratio	High	Moderate
pH Dependence	Fluorescence is constant from pH 3-9	pH-dependent fluorescence
Interference from Compounds	Less prone to interference	Prone to interference from UV-absorbing compounds[4]

Note: Specific Km and kcat values for (DEVD)₂-R110 with various caspases are not consistently reported across publicly available literature and can vary depending on assay conditions.

Caspase Substrate Specificity

The specificity of the (Asp)₂-Rhodamine 110 substrate is determined by the conjugated peptide sequence. While some overlap in substrate recognition by different caspases exists, specific sequences can be used to preferentially measure the activity of certain caspases.[11]

Target Caspase(s)	Peptide Sequence
Caspase-3, -7	DEVD (Asp-Glu-Val-Asp)[6]
Caspase-8	IETD (Ile-Glu-Thr-Asp)[12]
Caspase-9	LEHD (Leu-Glu-His-Asp)[11]
Caspase-2	VDVAD (Val-Asp-Val-Ala-Asp) Requires a P5 residue for efficient cleavage[11]
Caspase-6	VEID (Val-Glu-Ile-Asp)[11]

Experimental Protocols

The following are generalized protocols for performing caspase activity assays using (Asp)₂-Rhodamine 110 substrates. It is essential to optimize conditions for specific cell types and experimental setups.

In Vitro Caspase Activity Assay (96-well format)

This protocol is suitable for measuring caspase activity in cell lysates.

Materials:

• Black, clear-bottom 96-well plates

• Cell Lysis Buffer (e.g., 10 mM HEPES, pH 7.4, 2 mM EDTA, 0.1% CHAPS, 5 mM DTT, 1 mM PMSF)

• Assay Buffer (e.g., 20 mM HEPES, pH 7.4, 10% glycerol, 2 mM DTT)

• (DEVD)₂-R110 substrate (e.g., 10 mM stock in DMSO)

• Recombinant active caspase (positive control)

• Caspase inhibitor (e.g., Ac-DEVD-CHO for caspase-3/7) (negative control)

• Fluorescence microplate reader

Procedure:

• Cell Lysate Preparation:

  • Induce apoptosis in cell culture using the desired stimulus.

  • Harvest cells and wash with ice-cold PBS.

  • Resuspend the cell pellet in ice-cold Cell Lysis Buffer (e.g., 1-5 x 10⁶ cells/mL).

  • Incubate on ice for 15-20 minutes with occasional vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant (cytosolic extract) and determine the protein concentration.

• Assay Setup:

  • Dilute cell lysates to a final concentration of 10-50 µg of protein per well in Assay Buffer.

  • Add 50 µL of diluted cell lysate to each well.

  • Include wells for a blank (Assay Buffer only), a positive control (e.g., purified active caspase-3), and a negative control (lysate from untreated cells or lysate pre-incubated with a caspase inhibitor).

• Reaction Initiation:

  • Prepare a 2X working solution of the (DEVD)₂-R110 substrate in Assay Buffer (e.g., 20 µM for a final concentration of 10 µM).

  • Add 50 µL of the 2X substrate solution to each well.

• Incubation and Measurement:

  • Incubate the plate at 37°C, protected from light.

  • Measure fluorescence intensity (Ex/Em = ~499/521 nm) at multiple time points (for kinetic analysis) or at a single endpoint (e.g., 1-2 hours).

High-Throughput Screening (HTS) Assay (384-well format)

This protocol is adapted for screening compound libraries for caspase modulators.

Materials:

• Black, solid-bottom 384-well plates

• Acoustic liquid handler or pintool for compound dispensing

• Recombinant active caspase (e.g., caspase-3)

• Assay Buffer

• (DEVD)₂-R110 substrate

• Fluorescence microplate reader

Procedure:

• Compound Plating:

  • Using an automated liquid handler, dispense a small volume (e.g., 50 nL) of test compounds, positive control inhibitor, and DMSO (vehicle control) into the appropriate wells.

• Enzyme Addition:

  • Prepare a solution of recombinant caspase-3 in cold Assay Buffer.

  • Dispense 10 µL of the enzyme solution into each well.

  • Incubate for a pre-determined time (e.g., 15-30 minutes) at room temperature to allow for compound-enzyme interaction.

• Substrate Addition and Signal Detection:

  • Prepare a solution of (DEVD)₂-R110 in Assay Buffer.

  • Dispense 10 µL of the substrate solution to each well to initiate the reaction.

  • Incubate the plate at 37°C for 30-60 minutes, protected from light.

  • Measure the fluorescence intensity.

Mandatory Visualizations

Signaling Pathways

Caption: Apoptosis Signaling Pathways Leading to Caspase Activation.

Experimental Workflows

Caption: General Experimental Workflow for Caspase Activity Assay.

Caption: Enzymatic Cleavage Mechanism of (Asp)₂-Rhodamine 110.

Conclusion

(Asp)₂-Rhodamine 110 and its peptide derivatives are powerful and highly sensitive tools for the detection and quantification of caspase activity. Their favorable photophysical properties, including long excitation and emission wavelengths and high quantum yield of the final product, result in a high signal-to-background ratio and minimal interference from autofluorescent compounds. The versatility of this substrate makes it suitable for a wide range of applications, from basic research into the mechanisms of apoptosis to high-throughput screening for the discovery of novel therapeutics. By following the detailed protocols and understanding the underlying principles outlined in this guide, researchers can effectively employ (Asp)₂-Rhodamine 110 to generate robust and reliable data in their studies of programmed cell death.

References

• 1. biotium.com [biotium.com]
• 2. biocompare.com [biocompare.com]
• 3. media.iris-biotech.de [media.iris-biotech.de]
• 4. biosyntan.com [biosyntan.com]
• 5. FluoroFinder [app.fluorofinder.com]
• 6. abpbio.com [abpbio.com]
• 7. abpbio.com [abpbio.com]
• 8. Rhodamine 110 *CAS 13558-31-1* | AAT Bioquest [aatbio.com]
• 9. tools.thermofisher.com [tools.thermofisher.com]
• 10. caymanchem.com [caymanchem.com]
• 11. Caspase Substrates and Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Caspase-3/7, Caspase-8 and Caspase-9 Multiplex Activity Assay Kit (Fluorometric) (ab219915) | Abcam [abcam.com]

(Asp)2-Rhodamine 110: An In-Depth Technical Guide for Studying Programmed Cell Death

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (Asp)2-Rhodamine 110, a fluorogenic substrate used for the sensitive detection of caspase activity during programmed cell death (apoptosis). This document details the mechanism of action, photophysical properties, experimental protocols, and relevant signaling pathways, offering a valuable resource for researchers in cell biology and drug discovery.

Introduction to Programmed Cell Death and Caspase Activity

Programmed cell death, or apoptosis, is a fundamental and highly regulated biological process essential for normal tissue development, homeostasis, and the elimination of damaged or infected cells. A key hallmark of apoptosis is the activation of a family of cysteine-aspartic proteases known as caspases. These enzymes exist as inactive zymogens (procaspases) in healthy cells and are activated in a cascade-like fashion in response to pro-apoptotic stimuli. Once activated, effector caspases, such as caspase-3 and caspase-7, cleave a wide range of cellular substrates, leading to the characteristic morphological and biochemical changes associated with apoptosis. The detection of caspase activity is, therefore, a reliable and widely used method for identifying and quantifying apoptotic cells.

(Asp)2-Rhodamine 110 is a sensitive and specific fluorogenic substrate designed to measure the activity of caspases, particularly caspase-3 and other related proteases involved in apoptosis.[1][2] Its utility lies in its ability to generate a strong fluorescent signal upon cleavage by active caspases, enabling the quantification of apoptosis in cell-based assays.

Mechanism of Action

(Asp)2-Rhodamine 110 is a non-fluorescent bisamide derivative of the highly fluorescent dye Rhodamine 110. In its uncleaved form, the two aspartic acid residues are covalently linked to the amino groups of Rhodamine 110, which quenches its fluorescence. During apoptosis, activated caspases recognize and cleave the peptide bond after the aspartate residue. This enzymatic cleavage occurs in a two-step process, first yielding a fluorescent monoamide intermediate and then the highly fluorescent Rhodamine 110.[3] The increase in fluorescence intensity is directly proportional to the amount of active caspase in the sample.

Figure 1: Stepwise cleavage of (Asp)2-Rhodamine 110 by active caspases.

Photophysical and Chemical Properties

The utility of (Asp)2-Rhodamine 110 as a research tool is underpinned by the excellent photophysical properties of its cleavage product, Rhodamine 110. Rhodamine 110 is a highly photostable fluorophore with a high quantum yield.[4][5]

Property	Value	Reference(s)
Excitation Maximum (λex)	~496-500 nm	[4]
Emission Maximum (λem)	~520-522 nm	[4]
Molar Extinction Coefficient	Not available for (Asp)2-Rhodamine 110
Fluorescence Quantum Yield (ΦF)	0.85 (for Rhodamine 110 in water)	[4]
Molecular Weight	Varies depending on counter-ion
Solubility	Soluble in DMSO

Apoptosis Signaling Pathways Involving Caspases

Caspase activation in apoptosis is primarily initiated through two major pathways: the intrinsic (mitochondrial) and the extrinsic (death receptor) pathways. Both pathways converge on the activation of effector caspases.

Figure 2: Overview of the intrinsic and extrinsic apoptosis pathways.

Experimental Workflow for Cell-Based Caspase Assays

A typical workflow for measuring caspase activity in cultured cells using (Asp)2-Rhodamine 110 involves cell culture, induction of apoptosis, cell lysis, incubation with the substrate, and fluorescence detection.

Figure 3: General experimental workflow for a cell-based caspase assay.

Detailed Experimental Protocol

This protocol is a general guideline for a cell-based caspase-3/7 assay in a 96-well plate format and may require optimization for specific cell types and experimental conditions.

A. Reagent Preparation

• Substrate Stock Solution: Prepare a stock solution of (Asp)2-Rhodamine 110 in sterile DMSO. Store at -20°C, protected from light.

• Assay Buffer: A suitable assay buffer typically contains HEPES, NaCl, EDTA, and a reducing agent like DTT. A lysis agent such as CHAPS or Triton X-100 is often included for homogeneous assays.

• Caspase Substrate Reagent: On the day of the assay, dilute the (Asp)2-Rhodamine 110 stock solution into the assay buffer to the desired final concentration.

B. Cell Culture and Treatment

• Seed cells in a 96-well, clear-bottom, black-walled plate at a density that will ensure they are in the logarithmic growth phase at the time of the assay.

• Incubate the cells under standard culture conditions (e.g., 37°C, 5% CO2).

• Induce apoptosis by treating the cells with the desired compound or stimulus. Include appropriate positive (e.g., staurosporine) and negative (vehicle) controls.

• Incubate for a period sufficient to induce apoptosis.

C. Assay Procedure

• Equilibrate the Caspase Substrate Reagent and the cell plate to room temperature.

• Add an equal volume of the Caspase Substrate Reagent to each well of the 96-well plate containing the cells.[6]

• Mix gently by shaking the plate for 30-60 seconds.[6]

• Incubate the plate at room temperature or 37°C, protected from light, for 1 to 2 hours. The optimal incubation time should be determined empirically.[7]

• Measure the fluorescence intensity using a fluorescence microplate reader with excitation at approximately 499 nm and emission at approximately 521 nm.[6]

D. Data Analysis

• Subtract the average fluorescence of the no-cell control wells (background) from all experimental wells.

• Plot the fluorescence intensity against the concentration of the test compound or as a function of time.

• The fold-increase in caspase activity can be calculated by dividing the fluorescence of the treated samples by the fluorescence of the untreated control.

Quantitative Data and Substrate Comparison

While specific kinetic parameters (Km and Vmax) for (Asp)2-Rhodamine 110 are not widely reported in the literature, Rhodamine 110-based substrates are generally known for their high sensitivity.[3] The sensitivity of these assays allows for the detection of caspase activity in as few as 100-10,000 apoptotic cells.[7]

Substrate Type	Fluorophore	Excitation (nm)	Emission (nm)	Key Features
(Asp)2-Rhodamine 110	Rhodamine 110	~499	~521	High photostability and quantum yield; suitable for HTS.[4]
DEVD-AMC	7-Amino-4-methylcoumarin	~342	~441	Commonly used; shorter wavelengths may lead to higher background fluorescence.[8]
DEVD-pNA	p-Nitroaniline	405 (absorbance)	N/A	Colorimetric; generally less sensitive than fluorometric assays.

Conclusion

(Asp)2-Rhodamine 110 is a valuable tool for the study of programmed cell death. Its mechanism of action, which relies on the caspase-mediated release of the highly fluorescent Rhodamine 110, provides a sensitive and reliable method for quantifying apoptosis. The favorable photophysical properties of Rhodamine 110 make this substrate suitable for a variety of applications, including high-throughput screening for modulators of apoptosis. The experimental protocols outlined in this guide provide a starting point for researchers to incorporate this powerful reagent into their studies of caspase-driven cellular processes.

References

• 1. Investigating the photophysical properties of rhodamines using a spectroscopic single-molecule fluorescence method - RSC Advances (RSC Publishing) DOI:10.1039/D4RA06577H [pubs.rsc.org]
• 2. Rhodamine 110–based bis-peptide substrates—Table 10.2 | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. Functionalization of Rhodamine Platforms with 3-Hydroxy-4-pyridinone Chelating Units and Its Fluorescence Behavior towards Fe(III) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reactive Rhodamines | AAT Bioquest [aatbio.com]
• 6. promega.com [promega.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Fluorogenic substrates for caspase activity—Table 15.5 | Thermo Fisher Scientific - HK [thermofisher.com]

Unveiling Apoptosis: A Technical Guide to Rhodamine 110-Based Caspase Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Programmed cell death, or apoptosis, is a fundamental biological process essential for tissue homeostasis, development, and the elimination of damaged or infected cells. A key family of proteases responsible for the execution of apoptosis are caspases (cysteine-aspartic proteases). The detection and quantification of caspase activity serve as a critical biomarker for apoptosis. Rhodamine 110 (R110)-based caspase assays are highly sensitive and specific tools widely employed in apoptosis research and drug discovery. This in-depth technical guide explores the core principles, methodologies, and data interpretation of these assays.

Core Principles of Rhodamine 110-Based Caspase Assays

The foundation of this assay lies in the fluorogenic nature of the rhodamine 110 dye. In its free form, R110 is intensely fluorescent. To create a caspase substrate, two specific peptide sequences recognized by a particular caspase are covalently linked to the amino groups of R110, forming a non-fluorescent bisamide substrate.[1][2][3] This quenching of fluorescence is relieved upon enzymatic cleavage by an active caspase.

The cleavage process occurs in two steps. The first cleavage of a peptide-R110 bond yields a monoamide intermediate, which is weakly fluorescent. Subsequent cleavage of the second peptide bond releases the free R110 molecule, resulting in a substantial increase in fluorescence intensity.[4] This increase in fluorescence is directly proportional to the amount of active caspase in the sample.[1]

A significant advantage of R110-based substrates is their high sensitivity, reportedly up to 300-fold more sensitive than analogous coumarin-based substrates.[5] The red-shifted excitation and emission spectra of R110 also minimize interference from autofluorescence of cellular components.[5]

Quantitative Data Summary

The following tables summarize the key quantitative characteristics of rhodamine 110 and a common R110-based caspase-3/7 substrate.

Parameter	Value	Reference
Rhodamine 110 Excitation Wavelength (Peak)	~496-500 nm	[6][7][8]
Rhodamine 110 Emission Wavelength (Peak)	~520-529 nm	[5][6][7]
(Z-DEVD)₂-R110 Substrate Excitation Wavelength	~496 nm	[2][3]
(Z-DEVD)₂-R110 Substrate Emission Wavelength	~520 nm	[2][3]
Fluorescence Increase Upon Cleavage	~3500-fold (for symmetric substrates)	[5]

Note: The exact excitation and emission maxima can vary slightly depending on the solvent and instrumentation.

Caspase Signaling Pathways

Caspases are activated through two primary pathways: the extrinsic (death receptor) pathway and the intrinsic (mitochondrial) pathway. Both pathways converge on the activation of effector caspases, such as caspase-3 and caspase-7, which are responsible for the cleavage of cellular substrates and the execution of apoptosis.

Caption: The Extrinsic Apoptosis Pathway.

The extrinsic pathway is initiated by the binding of extracellular death ligands (e.g., FasL, TNF-α) to their corresponding cell surface death receptors.[9][10] This leads to the recruitment of adaptor proteins like FADD and pro-caspase-8, forming the Death-Inducing Signaling Complex (DISC).[10] Within the DISC, pro-caspase-8 molecules are brought into close proximity, facilitating their auto-activation. Active caspase-8 then directly activates downstream effector caspases like caspase-3.[11][12]

Caption: The Intrinsic Apoptosis Pathway.

The intrinsic pathway is triggered by various intracellular stress signals, such as DNA damage or growth factor withdrawal.[10] These signals lead to mitochondrial outer membrane permeabilization and the release of cytochrome c into the cytosol.[12] In the cytoplasm, cytochrome c binds to Apaf-1, which then recruits pro-caspase-9 to form a complex called the apoptosome.[10][12] This complex facilitates the activation of caspase-9, which in turn activates effector caspases.[11][12]

Experimental Protocols

This section provides a generalized protocol for a rhodamine 110-based caspase-3/7 assay in a 96-well microplate format. Specific details may vary depending on the commercial kit and cell type used.

Reagent Preparation

• Assay Buffer: A typical buffer consists of 10 mM HEPES or PIPES (pH 7.2–7.4), 2 mM EDTA, and 0.1% CHAPS.[1]

• Substrate Stock Solution: Dissolve the (Z-DEVD)₂-R110 substrate in sterile, anhydrous DMSO to a final concentration of 10-20 mM. Store at -20°C, protected from light.[1]

• 2X Substrate Working Solution: Dilute the substrate stock solution in the assay buffer to the desired final concentration (e.g., 20 µM). Prepare this solution fresh before use.

• R110 Standard Solution: Prepare a stock solution of rhodamine 110 in DMSO. Create a standard curve by diluting the stock solution in assay buffer to generate a series of known concentrations (e.g., 0 to 1 µM).[1]

Cell Lysate Preparation

• Culture cells to the desired density and induce apoptosis using the chosen stimulus.

• For adherent cells, scrape and collect them. For suspension cells, pellet them by centrifugation.

• Wash the cells once with cold, serum-free medium.

• Resuspend the cell pellet in chilled lysis buffer (e.g., the assay buffer) at a concentration of 1-5 x 10⁶ cells/mL.[1]

• Incubate the cell suspension on ice for 10-15 minutes, vortexing intermittently.[1]

• Centrifuge the lysate at 10,000 x g for 10 minutes at 4°C.[1]

• Collect the supernatant, which contains the cytosolic extract, for the assay.

Assay Procedure

Caption: General Experimental Workflow.

• Add 50 µL of cell lysate to each well of a black 96-well microplate.

• Add 50 µL of the 2X substrate working solution to each well.

• Include appropriate controls:

  • Negative Control: Lysate from untreated cells.

  • Positive Control: Lysate from cells treated with a known apoptosis inducer.

  • Blank: Assay buffer and substrate working solution without cell lysate.

  • (Optional) Inhibitor Control: Lysate from induced cells pre-incubated with a caspase inhibitor (e.g., Ac-DEVD-CHO).[2][3]

• Incubate the plate at 37°C for 30-60 minutes, protected from light. The optimal incubation time should be determined empirically.[1]

• Measure the fluorescence intensity using a microplate reader with excitation and emission wavelengths appropriate for rhodamine 110 (e.g., Ex: 499 nm, Em: 521 nm).[13]

Data Analysis

• Subtract the fluorescence reading of the blank from all experimental readings.

• If a standard curve was prepared, plot the fluorescence intensity of the R110 standards against their known concentrations.

• Determine the concentration of R110 released in the experimental samples by interpolating their fluorescence values on the standard curve.

• Caspase activity can be expressed as the amount of R110 produced per unit of time per amount of protein in the lysate.

Conclusion

Rhodamine 110-based caspase assays are powerful and sensitive tools for the study of apoptosis. Their high signal-to-background ratio and straightforward protocol make them suitable for a wide range of applications, from basic research to high-throughput screening in drug discovery. A thorough understanding of the assay principles, caspase signaling pathways, and experimental procedures is crucial for obtaining reliable and reproducible data. This guide provides a comprehensive overview to aid researchers in the successful implementation and interpretation of these valuable assays.

References

• 1. benchchem.com [benchchem.com]
• 2. abpbio.com [abpbio.com]
• 3. genecopoeia.com [genecopoeia.com]
• 4. biotium.com [biotium.com]
• 5. media.iris-biotech.de [media.iris-biotech.de]
• 6. Spectrum [Rhodamine 110] | AAT Bioquest [aatbio.com]
• 7. FluoroFinder [app.fluorofinder.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Caspase Activation Pathways: an Overview - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Apoptosis Caspase Pathways: R&D Systems [rndsystems.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]

The Discovery and Development of (Asp)2-Rhodamine 110: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Asp)2-Rhodamine 110 is a highly sensitive and specific fluorogenic substrate developed for the detection of caspase activity, particularly caspase-3, a key executioner enzyme in the apoptotic pathway. This in-depth technical guide provides a comprehensive overview of its discovery, mechanism of action, key experimental protocols, and data, serving as a vital resource for researchers in the fields of apoptosis, cancer biology, and drug discovery.

The core of (Asp)2-Rhodamine 110's functionality lies in its design as a pro-fluorophore. In its native state, the molecule is non-fluorescent. However, upon enzymatic cleavage by caspases, it releases the highly fluorescent Rhodamine 110, enabling the sensitive quantification of enzyme activity. Its symmetric design, featuring two aspartic acid residues, enhances its specificity for caspases, which recognize and cleave after aspartate residues in their target substrates.

Physicochemical Properties and Spectral Data

A thorough understanding of the physicochemical and spectral properties of (Asp)2-Rhodamine 110 and its fluorescent product, Rhodamine 110, is critical for its effective application in experimental settings.

Property	(Asp)2-Rhodamine 110 (Trifluoroacetic acid salt)	Rhodamine 110
Molecular Formula	C32H26F6N4O13[]	C20H15ClN2O3[]
Molecular Weight	788.57 g/mol []	366.80 g/mol []
Excitation Wavelength (λex)	N/A (non-fluorescent)	~496-500 nm[3][4]
Emission Wavelength (λem)	N/A (non-fluorescent)	~520-522 nm[3][4]
Extinction Coefficient (ε)	Not applicable	~80,000 cm⁻¹M⁻¹[3][5]
Quantum Yield (Φ)	Not applicable	0.091[6] - 0.9[7] (value can vary based on solvent and measurement conditions)
Solubility	Soluble in DMSO	Soluble in DMSO[4]
Appearance	Off-white solid[8]	Orange-red solid[4]

Mechanism of Action: A Two-Step Cleavage Process

(Asp)2-Rhodamine 110 is a bisamide substrate, meaning two peptide moieties are attached to the amino groups of the Rhodamine 110 core. This configuration effectively quenches the fluorescence of the rhodamine molecule. The activation of fluorescence is a two-step process initiated by caspase-3 (or other DEVD-specific caspases like caspase-7).

• First Cleavage: A caspase enzyme cleaves one of the aspartic acid-rhodamine amide bonds. This initial cleavage event results in the formation of a mono-aspartyl Rhodamine 110 intermediate. This intermediate is fluorescent, but its fluorescence intensity is significantly lower than that of the fully liberated Rhodamine 110.

• Second Cleavage: The second aspartic acid-rhodamine amide bond is then cleaved by another caspase molecule, releasing the free Rhodamine 110. This final product is highly fluorescent, exhibiting a substantial increase in signal intensity compared to the mono-amide intermediate.

This sequential cleavage mechanism allows for signal amplification and provides a sensitive measure of caspase activity.

Signaling Pathway: Caspase-3 Activation

The utility of (Asp)2-Rhodamine 110 as a reporter molecule is intrinsically linked to the biological pathways that lead to the activation of caspase-3. Caspase-3 is a key executioner caspase that, once activated, cleaves a multitude of cellular substrates, leading to the characteristic morphological and biochemical hallmarks of apoptosis. Its activation can be initiated through two primary pathways: the intrinsic and the extrinsic pathways.

Caption: Caspase-3 activation via extrinsic and intrinsic pathways.

Experimental Protocols

General Solid-Phase Synthesis of Rhodamine 110-Peptide Conjugates

This protocol is adapted from methods for synthesizing similar fluorogenic substrates and provides a general workflow.

Caption: General workflow for solid-phase synthesis of peptide-Rhodamine 110 conjugates.

Materials and Reagents:

• 2-Chlorotrityl chloride resin

• Rhodamine 110

• Fmoc-protected amino acids (e.g., Fmoc-Asp(OtBu)-OH)

• Coupling reagents (e.g., HBTU, HOBt, DIPEA)

• Deprotection solution (e.g., 20% piperidine (B6355638) in DMF)

• Cleavage cocktail (e.g., TFA/TIS/H2O)

• Solvents: Dichloromethane (DCM), Dimethylformamide (DMF), Diethyl ether

• High-Performance Liquid Chromatography (HPLC) system for purification

Procedure:

• Resin Swelling: Swell the 2-chlorotrityl chloride resin in DCM.

• Rhodamine 110 Immobilization: React the swollen resin with Rhodamine 110 in the presence of a base like DIPEA.

• Fmoc Deprotection: Remove the Fmoc protecting group from the first amino acid to be coupled using a solution of 20% piperidine in DMF.

• Amino Acid Coupling: Activate the carboxyl group of the Fmoc-protected amino acid (e.g., Fmoc-Asp(OtBu)-OH) using coupling reagents and add it to the resin. Allow the reaction to proceed to completion.

• Chain Elongation: Repeat the deprotection and coupling steps for each subsequent amino acid in the desired peptide sequence.

• Cleavage and Deprotection: Once the peptide synthesis is complete, cleave the conjugate from the resin and remove the side-chain protecting groups using a cleavage cocktail (e.g., a mixture of trifluoroacetic acid, triisopropylsilane, and water).

• Purification: Purify the crude product using reverse-phase HPLC.

• Characterization: Confirm the identity and purity of the final product using mass spectrometry and NMR spectroscopy.

Caspase-3 Activity Assay Protocol

This protocol is adapted from commercially available kits for the Z-DEVD-R110 substrate and can be used as a starting point for assays with (Asp)2-Rhodamine 110.

Materials and Reagents:

• (Asp)2-Rhodamine 110 substrate

• Cell lysis buffer

• Assay buffer (e.g., HEPES or PIPES-based buffer containing DTT and EDTA)

• Recombinant active caspase-3 (for standard curve)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare Cell Lysates:

  • Culture cells to the desired density and induce apoptosis using the desired stimulus.

  • Harvest the cells and wash with ice-cold PBS.

  • Lyse the cells using a suitable lysis buffer on ice.

  • Centrifuge the lysate to pellet cellular debris and collect the supernatant.

  • Determine the protein concentration of the lysate.

• Set up the Assay:

  • Prepare a standard curve using a known concentration of active recombinant caspase-3.

  • In a 96-well black microplate, add the cell lysate (containing a specific amount of protein) to each well.

  • Include appropriate controls: a negative control (lysate from non-apoptotic cells), a blank (buffer only), and a positive control (recombinant caspase-3).

• Initiate the Reaction:

  • Prepare a working solution of the (Asp)2-Rhodamine 110 substrate in the assay buffer.

  • Add the substrate solution to each well to initiate the enzymatic reaction.

• Incubation and Measurement:

  • Incubate the plate at 37°C, protected from light. The incubation time will depend on the level of caspase activity and should be optimized.

  • Measure the fluorescence intensity at regular intervals using a fluorescence microplate reader with excitation at ~496 nm and emission at ~520 nm.

• Data Analysis:

  • Subtract the background fluorescence (from the blank wells) from all readings.

  • Plot the fluorescence intensity versus time to determine the reaction rate.

  • Use the standard curve to quantify the amount of active caspase-3 in the cell lysates.

Conclusion

(Asp)2-Rhodamine 110 is a powerful tool for the sensitive and specific detection of caspase-3 activity. Its two-step cleavage mechanism provides a robust and amplified fluorescent signal, making it suitable for a wide range of applications in apoptosis research and drug discovery. This technical guide provides researchers with the fundamental knowledge and experimental frameworks necessary to effectively utilize this valuable fluorogenic substrate in their studies. While specific synthesis and kinetic data may require further empirical determination, the information presented here, based on analogous compounds and established methodologies, offers a solid foundation for the successful implementation of (Asp)2-Rhodamine 110 in the laboratory.

References

• 3. Quantum Yield [Rhodamine 110] | AAT Bioquest [aatbio.com]
• 4. rsc.org [rsc.org]
• 5. genecopoeia.com [genecopoeia.com]
• 6. lubio.ch [lubio.ch]
• 7. Fluorescence quantum yields (QY) and lifetimes (τ) for Alexa Fluor dyes—Table 1.5 | Thermo Fisher Scientific - SG [thermofisher.com]
• 8. biotium.com [biotium.com]

(Asp)2-Rhodamine 110: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

An In-depth Review of a Key Fluorogenic Caspase Substrate

(Asp)2-Rhodamine 110, a bis-aspartic acid amide derivative of rhodamine 110, is a highly sensitive and specific fluorogenic substrate for the detection of caspase activity, particularly caspase-3 and -7, which are key executioner enzymes in the apoptotic cascade. Its utility in drug discovery and development stems from its ability to provide a quantitative measure of apoptosis, enabling the screening and characterization of compounds that modulate this critical cellular pathway. This technical guide provides a comprehensive overview of (Asp)2-Rhodamine 110, including its core properties, experimental protocols, and applications in scientific research and drug development.

Core Principles and Mechanism of Action

(Asp)2-Rhodamine 110 is intrinsically non-fluorescent. The two aspartic acid residues are linked to the amino groups of rhodamine 110, quenching its inherent fluorescence. In the presence of active caspases, specifically those that recognize the Asp-X bond, the substrate undergoes a two-step enzymatic cleavage. The initial cleavage of one aspartic acid residue yields a mono-aspartyl rhodamine 110 intermediate, which is fluorescent. Subsequent cleavage of the second aspartic acid residue releases the free rhodamine 110 molecule, which exhibits a significantly amplified fluorescence signal.[1][2] This enzymatic amplification provides a highly sensitive readout for caspase activity.

The amount of fluorescence generated is directly proportional to the amount of active caspase present in the sample, allowing for the quantification of enzyme activity.[3] This principle is fundamental to its application in various assay formats, from basic research to high-throughput screening (HTS) in drug discovery.[4][5][6]

Quantitative Data Summary

The spectral properties of the final fluorescent product, Rhodamine 110, are critical for designing and executing experiments. The following tables summarize the key quantitative data for (Asp)2-Rhodamine 110 and its fluorescent product.

Property	Value	Reference
Chemical Name	(Asp)2-Rhodamine 110
Molecular Formula	C28H24N4O9
Molecular Weight	576.5 g/mol
Purity	Typically ≥95%
Storage Conditions	-20°C, protected from light and moisture	[7]

Spectral Property	Wavelength (nm)	Reference
Excitation Maximum	~498-502	[1][8]
Emission Maximum	~520-522	[1][9]

Key Experimental Protocols

Detailed methodologies are crucial for the successful application of (Asp)2-Rhodamine 110 in research and drug development. Below are protocols for its synthesis and use in a typical caspase-3 activity assay.

Synthesis of (Asp)2-Rhodamine 110

Materials:

• Rhodamine 110

• 2-Chlorotrityl chloride resin

• Fmoc-Asp(OtBu)-OH

• N,N'-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• Dimethylformamide (DMF)

• Piperidine (B6355638)

• Trifluoroacetic acid (TFA)

• HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• HOBt (Hydroxybenzotriazole)

Procedure:

• Immobilization of Rhodamine 110:

  • Swell 2-chlorotrityl chloride resin in DCM.

  • Dissolve Rhodamine 110 and DIPEA in DCM/DMF.

  • Add the Rhodamine 110 solution to the resin and agitate.

  • Wash the resin extensively with DMF and DCM.

  • Cap any remaining reactive sites with methanol.

• First Aspartic Acid Coupling:

  • Remove the Fmoc protecting group from Fmoc-Asp(OtBu)-OH using a solution of piperidine in DMF.

  • Activate the carboxyl group of a new Fmoc-Asp(OtBu)-OH molecule using HBTU, HOBt, and DIPEA in DMF.

  • Add the activated amino acid to the resin-bound rhodamine 110 and agitate to facilitate coupling.

  • Wash the resin with DMF and DCM.

• Second Aspartic Acid Coupling:

  • Repeat the Fmoc deprotection step as described above.

  • Couple the second Fmoc-Asp(OtBu)-OH molecule using the same activation and coupling procedure.

  • Wash the resin thoroughly.

• Cleavage and Deprotection:

  • Treat the resin with a cleavage cocktail containing TFA to release the (Asp)2-Rhodamine 110 and remove the tert-butyl protecting groups from the aspartic acid side chains.

  • Precipitate the product with cold diethyl ether.

  • Purify the crude product using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and purity of the final product by mass spectrometry and NMR.

Caspase-3 Activity Assay in Cell Lysates

This protocol describes a typical procedure for measuring caspase-3 activity in cell lysates using (Asp)2-Rhodamine 110.

Materials:

• Cells of interest (treated and untreated)

• Cell lysis buffer (e.g., containing Tris, NaCl, and a non-ionic detergent like Triton X-100)

• (Asp)2-Rhodamine 110 stock solution (e.g., 10 mM in DMSO)

• Assay buffer (e.g., HEPES or Tris-based buffer at pH 7.4, containing DTT and EDTA)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Cell Lysis:

  • Culture and treat cells with the compound of interest to induce or inhibit apoptosis.

  • Harvest the cells and wash with ice-cold PBS.

  • Resuspend the cell pellet in ice-cold cell lysis buffer.

  • Incubate on ice for 10-15 minutes.

  • Centrifuge to pellet the cell debris and collect the supernatant containing the cell lysate.

  • Determine the protein concentration of the lysate (e.g., using a BCA assay).

• Assay Setup:

  • Dilute the cell lysates to a consistent protein concentration with the assay buffer.

  • Add the diluted cell lysates to the wells of a 96-well black microplate.

  • Include appropriate controls: a blank (assay buffer only), a negative control (lysate from untreated cells), and a positive control (lysate from cells treated with a known apoptosis inducer).

• Enzymatic Reaction:

  • Prepare a working solution of (Asp)2-Rhodamine 110 by diluting the stock solution in the assay buffer to the desired final concentration (typically in the low micromolar range).

  • Add the (Asp)2-Rhodamine 110 working solution to each well to initiate the reaction.

• Fluorescence Measurement:

  • Incubate the plate at 37°C, protected from light, for a specified period (e.g., 30-60 minutes).

  • Measure the fluorescence intensity using a microplate reader with excitation at ~498 nm and emission at ~521 nm.

• Data Analysis:

  • Subtract the blank reading from all other readings.

  • Calculate the fold-change in caspase-3 activity by comparing the fluorescence of treated samples to the negative control.

Signaling Pathways and Experimental Workflows

Visualizing the underlying biological pathways and experimental procedures is essential for a clear understanding of the application of (Asp)2-Rhodamine 110.

Apoptotic Signaling Pathway Leading to Caspase-3 Activation

The activation of executioner caspases like caspase-3 is a central event in apoptosis, triggered by both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.

Caption: Apoptotic pathways converging on Caspase-3 activation.

(Asp)2-Rhodamine 110 Cleavage Mechanism

The enzymatic cleavage of (Asp)2-Rhodamine 110 by active caspase-3 results in a significant increase in fluorescence.

Caption: Two-step cleavage of (Asp)2-Rhodamine 110 by Caspase-3.

High-Throughput Screening (HTS) Workflow

(Asp)2-Rhodamine 110 is well-suited for HTS campaigns to identify modulators of caspase activity.

Caption: General workflow for an HTS assay using (Asp)2-Rhodamine 110.

Applications in Drug Discovery and Development

The primary application of (Asp)2-Rhodamine 110 in drug discovery is the identification and characterization of compounds that modulate apoptosis.

• High-Throughput Screening (HTS): Its simple "add-mix-read" format makes it ideal for screening large compound libraries to identify potential inducers or inhibitors of apoptosis.[4][5][6]

• Mechanism of Action Studies: For compounds that induce cell death, this substrate can help determine if the mechanism involves the activation of executioner caspases.

• Structure-Activity Relationship (SAR) Studies: It can be used to quantify the potency of a series of related compounds in modulating caspase activity, guiding the optimization of lead compounds.

• Drug Resistance Studies: In cancer research, it can be used to assess whether resistant cell lines have altered apoptotic pathways.[13]

• Toxicology and Safety Assessment: (Asp)2-Rhodamine 110 can be employed in early-stage safety screening to identify compounds that induce apoptosis in non-target cells.

Conclusion

(Asp)2-Rhodamine 110 is a valuable tool for researchers and drug development professionals studying apoptosis. Its high sensitivity, specificity for executioner caspases, and compatibility with high-throughput formats make it a cornerstone of apoptosis research. The detailed protocols and conceptual diagrams provided in this guide are intended to facilitate its effective implementation in a variety of research and drug discovery applications.

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. media.iris-biotech.de [media.iris-biotech.de]
• 3. promega.com [promega.com]
• 4. benchchem.com [benchchem.com]
• 5. Live Cell Imaging of Caspase Activation for High Content Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. biotium.com [biotium.com]
• 8. Rhodamine 110 Fluorescent probe for proteins [sigmaaldrich.com]
• 9. Spectrum [Rhodamine 110] | AAT Bioquest [aatbio.com]
• 10. rsc.org [rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Solid-phase synthesis of Rhodamine-110 fluorogenic substrates and their application in forensic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Rhodamine efflux patterns predict P-glycoprotein substrates in the National Cancer Institute drug screen - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Unveiling Apoptosis: A Detailed Guide to Measuring Caspase-3 Activity with (Asp)2-Rhodamine 110

For Immediate Release

[City, State] – [Date] – In the intricate dance of cellular life and death, the precise measurement of key apoptotic players is paramount for researchers in oncology, neurodegenerative disease, and drug development. This application note provides a comprehensive guide to the highly sensitive and specific fluorometric assay for caspase-3 activity utilizing the substrate (Asp)2-Rhodamine 110. This document offers detailed protocols, data interpretation guidelines, and a deeper look into the underlying signaling pathways, tailored for researchers, scientists, and drug development professionals.

Introduction to Caspase-3 and Apoptosis

Caspase-3 is a critical executioner caspase in the apoptotic pathway, responsible for the cleavage of numerous cellular proteins, leading to the characteristic morphological and biochemical hallmarks of programmed cell death.[1][2][3] The activation of caspase-3 is a key event, triggered by both intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[1][4][5] Therefore, the quantification of caspase-3 activity serves as a reliable indicator of apoptosis.

The (Asp)2-Rhodamine 110, also known as Rhodamine 110, bis-(L-aspartic acid amide), is a highly sensitive and specific fluorogenic substrate for caspase-3 and other DEVD-specific caspases like caspase-7.[6][7] The substrate itself is a non-fluorescent molecule. In the presence of active caspase-3, the enzyme cleaves the aspartic acid residues in a two-step process, releasing the highly fluorescent Rhodamine 110 (R110) molecule.[7][8][9] The resulting fluorescence intensity is directly proportional to the amount of active caspase-3 in the sample.[3]

Principle of the Assay

The assay is based on the enzymatic cleavage of the (Asp)2-Rhodamine 110 substrate by active caspase-3. The non-fluorescent bisamide substrate is converted first to a fluorescent monoamide and then to the highly fluorescent Rhodamine 110.[7][8][9] The fluorescence of the liberated Rhodamine 110 can be measured using a fluorescence microplate reader or fluorometer.

Signaling Pathway for Caspase-3 Activation

The activation of caspase-3 is a culminating step in both the intrinsic and extrinsic apoptotic pathways.

Caption: Caspase-3 activation via extrinsic and intrinsic pathways.

Experimental Workflow

A typical workflow for the caspase-3 activity assay involves cell lysis, incubation with the substrate, and fluorescence measurement.

Caption: General workflow for the caspase-3 activity assay.

Materials and Methods

Reagents and Equipment

Reagent/Equipment	Specifications
(Asp)2-Rhodamine 110 Substrate	Lyophilized powder, store at -20°C, protected from light. Reconstitute in DMSO.[9]
Cell Lysis Buffer	Typically contains a non-ionic detergent (e.g., Triton X-100 or CHAPS).[9]
Assay/Reaction Buffer	Typically HEPES or PIPES-based buffer at pH 7.2-7.4.[9]
Dithiothreitol (DTT)	Often added to the reaction buffer to maintain a reducing environment.
Caspase-3 Inhibitor (e.g., Ac-DEVD-CHO)	Used as a negative control to confirm specificity.[7]
Rhodamine 110 Standard	For generating a standard curve to quantify enzyme activity.[7]
96-well black, clear-bottom microplates	For fluorescence measurements.
Fluorescence Microplate Reader	Capable of excitation at ~496 nm and emission at ~520 nm.[7][10]
Recombinant Caspase-3	Optional, for use as a positive control.

Sample Preparation

• Cell Culture and Treatment: Plate cells at a desired density and treat with apoptosis-inducing agents or vehicle control for the appropriate duration.

• Cell Lysis:

  • Adherent cells: Aspirate the culture medium, wash the cells with ice-cold PBS, and then add an appropriate volume of ice-cold cell lysis buffer. Incubate on ice for 10-30 minutes with occasional agitation.[11]

  • Suspension cells: Pellet the cells by centrifugation, wash with ice-cold PBS, and resuspend the cell pellet in ice-cold cell lysis buffer. Incubate on ice.[11]

• Lysate Clarification: Centrifuge the cell lysates at high speed (e.g., 12,000 x g) for 10-15 minutes at 4°C to pellet cellular debris.[11]

• Protein Quantification: Determine the protein concentration of the supernatant (cell lysate) using a standard protein assay method (e.g., BCA or Bradford assay). This is crucial for normalizing caspase-3 activity.

Experimental Protocol

This protocol is a general guideline and may require optimization for specific cell types and experimental conditions.

• Prepare Assay Reagents:

  • Thaw all reagents on ice.

  • Prepare the Assay/Reaction Buffer, ensuring all components are well-mixed. If required, add DTT to the buffer immediately before use.

  • Prepare a working solution of the (Asp)2-Rhodamine 110 substrate by diluting the stock solution in the Assay/Reaction Buffer to the desired final concentration (typically in the µM range).

• Set up the Assay Plate:

  • Add 50 µL of cell lysate (containing 50-200 µg of protein) to each well of a 96-well black microplate.[11]

  • Include the following controls:

    • Negative Control (No Lysate): 50 µL of Lysis Buffer.

    • Inhibitor Control: Pre-incubate the cell lysate with a caspase-3 inhibitor (e.g., Ac-DEVD-CHO) for 10-15 minutes before adding the substrate.

    • Positive Control (Optional): A known amount of active recombinant caspase-3.

• Initiate the Reaction:

  • Add 50 µL of the prepared substrate working solution to each well.

  • The final volume in each well should be 100 µL.

• Incubation:

  • Incubate the plate at 37°C for 1-2 hours, protected from light.[11] The optimal incubation time may vary depending on the level of caspase-3 activity and should be determined empirically.

• Fluorescence Measurement:

  • Measure the fluorescence intensity using a microplate reader with excitation at approximately 496 nm and emission at approximately 520 nm.[7][10]

Data Analysis and Interpretation

• Background Subtraction: Subtract the fluorescence reading of the negative control (no lysate) from all other readings.

• Quantification (Optional): If a Rhodamine 110 standard curve was generated, the concentration of the fluorescent product can be determined.

• Relative Caspase-3 Activity: The caspase-3 activity can be expressed as the fold-increase in fluorescence compared to the untreated control.

Formula for Fold-Increase:

Fold-Increase = (Fluorescence of Treated Sample) / (Fluorescence of Untreated Control)

Troubleshooting

Issue	Possible Cause	Solution
High Background Fluorescence	Substrate degradation	Prepare fresh substrate solution. Protect from light.
Contaminated reagents or plate	Use fresh, high-quality reagents and clean plates.
Low Signal	Insufficient caspase-3 activity	Increase the amount of cell lysate, increase incubation time, or use a more potent apoptosis inducer.
Inactive enzyme	Ensure proper sample handling and storage. Add DTT to the reaction buffer.
High Well-to-Well Variability	Pipetting errors	Use calibrated pipettes and ensure proper mixing.
Inconsistent cell numbers	Ensure accurate cell counting and plating.

Conclusion

The caspase-3 activity assay using (Asp)2-Rhodamine 110 is a robust and sensitive method for quantifying apoptosis. Its application is crucial in basic research to elucidate cell death mechanisms and in drug discovery for screening potential therapeutic agents that modulate apoptosis. By following the detailed protocols and guidelines presented in this application note, researchers can obtain reliable and reproducible data to advance their scientific inquiries.

References

• 1. Caspase 3 - Wikipedia [en.wikipedia.org]
• 2. assaygenie.com [assaygenie.com]
• 3. Caspase-3 Activity Assay Kit | Cell Signaling Technology [cellsignal.com]
• 4. researchgate.net [researchgate.net]
• 5. Cellular Mechanisms Controlling Caspase Activation and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Apoptosis Assay: Caspase-3 and Caspase-7 Cell Line Screen - Preclinical Research Services [pharmtoxglp.com]
• 7. genecopoeia.com [genecopoeia.com]
• 8. abpbio.com [abpbio.com]
• 9. ulab360.com [ulab360.com]
• 10. biotium.com [biotium.com]
• 11. mpbio.com [mpbio.com]

Application Notes: (Asp)2-Rhodamine 110 for Apoptosis Detection

Introduction

Apoptosis, or programmed cell death, is a fundamental biological process critical for tissue homeostasis, embryonic development, and the elimination of damaged or infected cells. A key biochemical hallmark of apoptosis is the activation of a family of cysteine proteases known as caspases.[1][2] Caspases are synthesized as inactive zymogens and, upon receiving an apoptotic stimulus, trigger a proteolytic cascade that culminates in the activation of executioner caspases, primarily Caspase-3 and Caspase-7.[3][4] These executioner caspases are responsible for cleaving a multitude of cellular proteins, leading to the characteristic morphological and biochemical changes of apoptosis, including DNA fragmentation and the formation of apoptotic bodies.[1][3]

(Asp)₂-Rhodamine 110, also known as Rhodamine 110, bis-(L-aspartic acid amide), is a highly sensitive and specific fluorogenic substrate designed to detect the activity of executioner caspases, particularly Caspase-3.[5][6] The substrate itself is a non-fluorescent molecule. However, in the presence of active caspases, the aspartic acid residues are cleaved, releasing the highly fluorescent Rhodamine 110 (R110) dye.[6][7] The resulting increase in fluorescence intensity is directly proportional to the amount of active caspase in the sample, providing a reliable method for quantifying apoptosis. This assay can be adapted for various platforms, including fluorescence microplate readers, flow cytometry, and fluorescence microscopy.[5][8]

Principle of the Assay

The (Asp)₂-Rhodamine 110 apoptosis assay is based on the enzymatic activity of executioner caspases. The substrate consists of two L-aspartic acid residues linked to the amino groups of a Rhodamine 110 molecule. This configuration effectively quenches the dye's fluorescence.[6][7] During apoptosis, activated Caspase-3/7 recognizes and cleaves the peptide bond after the aspartate residue. The cleavage occurs in a two-step process: the first cleavage yields a mono-amide intermediate with moderate fluorescence, and the second cleavage releases the free Rhodamine 110 (R110), which is intensely fluorescent.[6][7][9] The fluorescence signal can be measured to determine the level of caspase activity.

Caption: Experimental workflow for (Asp)2-Rhodamine 110 apoptosis detection.

Apoptosis Signaling Pathway Leading to Caspase-3 Activation

Caspase-3 can be activated through two primary pathways: the extrinsic (death receptor-mediated) and the intrinsic (mitochondrial) pathways.[3][10]

• Extrinsic Pathway: This pathway is initiated by the binding of extracellular death ligands (e.g., FasL, TNF-α) to their corresponding death receptors on the cell surface. This binding leads to the recruitment of adaptor proteins and pro-caspase-8, which becomes activated. Active Caspase-8 then directly cleaves and activates executioner caspases like Caspase-3.[3][4]

• Intrinsic Pathway: This pathway is triggered by intracellular stress signals such as DNA damage or growth factor withdrawal. These signals converge at the mitochondria, leading to the release of cytochrome c into the cytoplasm.[1][10] Cytochrome c then binds to Apaf-1, which recruits and activates pro-caspase-9. Active Caspase-9 proceeds to cleave and activate Caspase-3.[3] Both pathways converge on the activation of Caspase-3, which then orchestrates the dismantling of the cell.[10]

Caption: Simplified signaling pathways of apoptosis converging on Caspase-3 activation.

Data Presentation

Quantitative data for the use of (Asp)₂-Rhodamine 110 is summarized below.

Table 1: Physical and Spectral Properties

Property	Value	Reference
Substrate	(Asp)₂-Rhodamine 110	[5]
Molecular Weight	~366.8 g/mol (R110 product)	[11]
Solubility	DMSO	[6][8]
Appearance	Off-white solid	[8]
Product	Rhodamine 110 (R110)	[8]
Excitation (max)	~496-500 nm	[8][12]
Emission (max)	~520-522 nm	[8][12]

| Storage | Store at ≤–20°C, desiccated |[6] |

Table 2: Recommended Instrument Settings

Instrument	Excitation	Emission	Notes
Fluorescence Microplate Reader	485 ± 10 nm	530 ± 12.5 nm	Use black, clear-bottom plates for cell-based assays.
Flow Cytometer	488 nm laser	525/50 nm filter (FITC channel)	The R110 product has spectral properties similar to fluorescein.[6][11]

| Fluorescence Microscope | FITC/GFP filter set (e.g., 470/40 nm excitation, 525/50 nm emission) | Protect from light to prevent photobleaching. |

Experimental Protocols

Protocol 1: Caspase-3/7 Activity Assay in Cell Lysates

This protocol is designed for quantifying caspase activity in cell extracts using a fluorescence microplate reader.

A. Materials

• (Asp)₂-Rhodamine 110

• DMSO

• Cell Lysis Buffer (e.g., 10 mM HEPES, 2 mM EDTA, 0.1% CHAPS, 5 mM DTT, pH 7.4)

• Assay Buffer (e.g., 20 mM HEPES, 10% glycerol, 2 mM DTT, pH 7.4)

• 96-well black, clear-bottom microplate

• Apoptosis-inducing agent (e.g., 1 µM Staurosporine)

• Control (untreated) cells

B. Procedure

• Reagent Preparation: Prepare a 10-20 mM stock solution of (Asp)₂-Rhodamine 110 in high-quality DMSO.[6] Store aliquots at -20°C.

• Cell Culture and Treatment:

  • Culture cells to the desired density in appropriate multi-well plates.

  • Induce apoptosis by treating cells with an apoptosis-inducing agent for the desired time. Include an untreated cell population as a negative control.

• Cell Lysis:

  • Harvest cells by centrifugation (e.g., 500 x g for 5 minutes).[13]

  • Wash the cell pellet once with ice-cold PBS.

  • Resuspend the cell pellet in ice-cold Cell Lysis Buffer and incubate on ice for 15 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

  • Carefully transfer the supernatant (cell lysate) to a new pre-chilled tube.

• Assay Reaction:

  • Add 50 µL of cell lysate to each well of a 96-well plate.

  • Prepare the reaction mix by diluting the (Asp)₂-Rhodamine 110 stock solution in Assay Buffer to a final working concentration of 100 µM.[6]

  • Add 50 µL of the reaction mix to each well containing cell lysate.

• Measurement:

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

  • Measure fluorescence using a microplate reader with excitation at ~485 nm and emission at ~530 nm.

Protocol 2: Apoptosis Detection in Intact Cells by Flow Cytometry

This protocol allows for the detection of caspase activity in individual cells within a population.

A. Materials

• (Asp)₂-Rhodamine 110 stock solution (10-20 mM in DMSO)

• 1X PBS (Phosphate Buffered Saline)

• FACS Tubes (5 mL round-bottom polystyrene tubes)

• Apoptosis-inducing agent

• Control (untreated) cells

B. Procedure

• Cell Culture and Treatment:

  • Culture cells in suspension or harvest adherent cells to obtain a single-cell suspension.

  • Induce apoptosis as described in Protocol 1, Step 2.

• Cell Staining:

  • Harvest approximately 1 x 10⁶ cells per sample by centrifugation (500 x g, 5 minutes).[13]

  • Wash the cells twice with 1 mL of cold PBS.[13]

  • Resuspend the cell pellet in 500 µL of PBS.

  • Add the (Asp)₂-Rhodamine 110 stock solution to a final concentration of 5-10 µM.

  • Incubate for 30-60 minutes at 37°C, protected from light.

• Analysis:

  • Wash the cells once with 1 mL of PBS to remove excess substrate.

  • Resuspend the final cell pellet in 300-500 µL of PBS.[13]

  • Analyze the samples immediately on a flow cytometer using a 488 nm excitation laser and a 525/50 nm emission filter (FITC channel). Apoptotic cells will exhibit a significant increase in fluorescence intensity.

Protocol 3: Apoptosis Detection by Fluorescence Microscopy

This protocol is for visualizing caspase activity in adherent cells.

A. Materials

• (Asp)₂-Rhodamine 110 stock solution (10-20 mM in DMSO)

• Cell culture medium

• Glass coverslips or imaging-grade multi-well plates

• Apoptosis-inducing agent

• Nuclear counterstain (e.g., Hoechst 33342) (optional)

• Mounting medium

B. Procedure

• Cell Seeding and Treatment:

  • Seed cells onto sterile glass coverslips in a culture dish at an appropriate density and allow them to adhere overnight.

  • Induce apoptosis by treating the cells with the desired agent. Include an untreated control.

• Staining:

  • Remove the culture medium and wash the cells gently with warm PBS.

  • Prepare a staining solution by diluting the (Asp)₂-Rhodamine 110 stock solution to a final concentration of 5-10 µM in warm culture medium or PBS.

  • Add the staining solution to the cells and incubate for 30-60 minutes at 37°C, protected from light.

  • (Optional) During the last 10 minutes of incubation, add a nuclear counterstain like Hoechst 33342 to visualize nuclear morphology.

• Imaging:

  • Gently wash the cells twice with warm PBS.

  • Mount the coverslips onto glass slides using an appropriate mounting medium.

  • Visualize the cells using a fluorescence microscope equipped with a standard FITC/GFP filter set. Apoptotic cells will show bright green fluorescence in the cytoplasm.

References

• 1. Emerging roles of caspase-3 in apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Programmed cell death detection methods: a systematic review and a categorical comparison - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Caspase 3 - Wikipedia [en.wikipedia.org]
• 4. Cy5-Tat-Glu-Pro-Asp-acyloxymethyl ketone - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Rhodamine 110-linked amino acids and peptides as substrates to measure caspase activity upon apoptosis induction in intact cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ulab360.com [ulab360.com]
• 7. Detecting Peptidases and Proteases—Section 10.4 | Thermo Fisher Scientific - IN [thermofisher.com]
• 8. biotium.com [biotium.com]
• 9. abpbio.com [abpbio.com]
• 10. researchgate.net [researchgate.net]
• 11. FluoroFinder [app.fluorofinder.com]
• 12. Spectrum [Rhodamine 110] | AAT Bioquest [aatbio.com]
• 13. Protocols | Flow Cytometry Core Facility [flow.sdsu.edu]

Application Notes and Protocols for (Asp)2-Rhodamine 110 in Live Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Asp)2-Rhodamine 110, also known as Rhodamine 110 bis-(L-aspartic acid amide), is a highly sensitive and specific fluorogenic substrate for monitoring the activity of executioner caspases-3 and -7 in live cells.[1] Caspases, a family of cysteine proteases, are central regulators of apoptosis, or programmed cell death.[1] In healthy, non-apoptotic cells, (Asp)2-Rhodamine 110 is a non-fluorescent bisamide derivative of rhodamine 110 that can readily cross the cell membrane.[2] Upon the induction of apoptosis, activated caspases-3 and -7 recognize and cleave the two aspartic acid residues from the rhodamine 110 backbone. This two-step cleavage process releases the highly fluorescent rhodamine 110, resulting in a significant increase in green fluorescence that can be detected and quantified using fluorescence microscopy or flow cytometry.[3][4] This "turn-on" fluorescence provides a direct measure of caspase-3/7 activity, enabling real-time monitoring of apoptosis in living cells.

Mechanism of Action

The mechanism of (Asp)2-Rhodamine 110 activation is a two-step enzymatic process. In its native state, the fluorophore is quenched by the two aspartic acid amide groups. The activation of caspase-3 and/or caspase-7 during apoptosis leads to the sequential cleavage of these amide bonds. The initial cleavage yields a mono-amide intermediate which is fluorescent, and the subsequent cleavage of the second amide bond releases the fully active rhodamine 110 fluorophore, leading to a substantial increase in fluorescence intensity.[3]

Quantitative Data

A summary of the key quantitative parameters for (Asp)2-Rhodamine 110 is provided in the table below. These values are essential for designing and optimizing live-cell imaging experiments.

Parameter	Value	Reference
Excitation Wavelength (λex)	~496 nm	[5]
Emission Wavelength (λem)	~520 nm	[5]
Molar Extinction Coefficient (ε)	~78,000 cm⁻¹M⁻¹ (for Rhodamine 110)	Not explicitly found for (Asp)2-Rhodamine 110, value is for the resulting fluorophore.
Fluorescence Quantum Yield (Φ)	~0.88 (for Rhodamine 110)	[6]
Recommended Working Concentration	1-10 µM	[7]
Typical Incubation Time	30-60 minutes	[4][8]
Signal-to-Noise Ratio	High, with a fluorescence increase of up to ~3500-fold upon cleavage.	[3]

Signaling Pathway

The activation of caspases-3 and -7 is a central event in both the intrinsic and extrinsic apoptotic pathways. The following diagram illustrates the convergence of these pathways on the executioner caspases, which in turn cleave substrates like (Asp)2-Rhodamine 110.

Apoptotic signaling pathways leading to caspase-3/7 activation.

Experimental Protocols

Materials

• (Asp)2-Rhodamine 110 (powder or DMSO stock solution)

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Live-cell imaging medium (e.g., phenol (B47542) red-free DMEM or FluoroBrite™ DMEM)

• Phosphate-buffered saline (PBS), pH 7.4

• Apoptosis-inducing agent (e.g., staurosporine (B1682477), etoposide, or TRAIL)

• Negative control cells (untreated or treated with a vehicle)

• Positive control cells (treated with an apoptosis-inducing agent)

• Fluorescence microscope with appropriate filter sets (e.g., FITC or GFP filter set)

• Live-cell imaging chamber or plate

Protocol for Live-Cell Imaging

This protocol provides a general guideline for using (Asp)2-Rhodamine 110 to detect caspase-3/7 activity in adherent cells. Optimization may be required for specific cell types and experimental conditions.

Experimental workflow for live-cell imaging of caspase-3/7 activity.

Detailed Steps:

• Cell Preparation:

  • Seed cells in a suitable live-cell imaging vessel (e.g., glass-bottom dish, chamber slide, or multi-well plate) at a density that will result in 50-70% confluency at the time of imaging.

  • Culture the cells in their appropriate growth medium at 37°C in a humidified incubator with 5% CO₂.

• Induction of Apoptosis:

  • Treat the cells with the desired apoptosis-inducing agent at a predetermined concentration and for a specific duration.

  • Include a negative control group (untreated cells or vehicle-treated cells) and a positive control group (cells treated with a known apoptosis inducer like staurosporine at 1 µM for 3-6 hours).

• Staining with (Asp)2-Rhodamine 110:

  • Prepare a fresh staining solution of (Asp)2-Rhodamine 110 at a final concentration of 1-10 µM in a serum-free, phenol red-free live-cell imaging medium. The optimal concentration should be determined empirically for each cell type.

  • Gently aspirate the culture medium from the cells and replace it with the pre-warmed staining solution.

  • Incubate the cells for 30-60 minutes at 37°C, protected from light.

• Image Acquisition:

  • (Optional) To reduce background fluorescence, you can gently wash the cells once or twice with pre-warmed live-cell imaging medium before imaging.

  • Place the imaging vessel on the stage of a fluorescence microscope equipped with a live-cell incubation chamber (maintaining 37°C and 5% CO₂).

  • Acquire images using a standard FITC or GFP filter set (Excitation: ~496 nm, Emission: ~520 nm).

  • Use the lowest possible excitation light intensity and exposure time to minimize phototoxicity and photobleaching.[9][10]

• Data Analysis:

  • Quantify the mean fluorescence intensity of the cells in the images using image analysis software (e.g., ImageJ/Fiji, CellProfiler).

  • Compare the fluorescence intensity of the treated cells to that of the negative and positive controls to determine the level of caspase-3/7 activation.

Troubleshooting

Problem	Possible Cause	Solution
No or Weak Signal	Ineffective apoptosis induction.	Confirm the efficacy of your apoptosis-inducing agent and optimize the treatment time and concentration.
Low expression of caspases-3/7.	Use a cell line known to express sufficient levels of these caspases.
Sub-optimal probe concentration.	Titrate the concentration of (Asp)2-Rhodamine 110 to find the optimal working concentration for your cell type.
Incorrect filter set.	Ensure that the excitation and emission filters are appropriate for Rhodamine 110.
High Background	Autofluorescence of the medium.	Use a phenol red-free imaging medium.
Excess probe in the medium.	Perform optional wash steps before imaging.
Probe degradation.	Prepare the staining solution fresh for each experiment and protect it from light.
Phototoxicity/Cell Death	Excessive light exposure.	Minimize the excitation light intensity and exposure time. Use a more sensitive camera if available.[9][10]
High probe concentration.	Reduce the concentration of (Asp)2-Rhodamine 110.
Signal in Negative Control	Spontaneous apoptosis.	Ensure that the cells are healthy and not overly confluent before starting the experiment.
Non-specific probe cleavage.	While highly specific, some non-specific cleavage by other proteases may occur. Compare with a known caspase inhibitor control.

References

• 1. Rhodamine 110-linked amino acids and peptides as substrates to measure caspase activity upon apoptosis induction in intact cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. media.iris-biotech.de [media.iris-biotech.de]
• 4. benchchem.com [benchchem.com]
• 5. ubpbio.com [ubpbio.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Live Cell Imaging Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 10. Tips for Running a Successful Live Cell Imaging Experiment [moleculardevices.com]

Application Notes and Protocols for (Asp)2-Rhodamine 110 in Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Asp)2-Rhodamine 110, also known as D2R, is a highly sensitive and specific fluorogenic substrate for detecting caspase-3 and caspase-7 activity, key executioner caspases in the apoptotic pathway.[1][2][3][4] This non-fluorescent substrate is readily cell-permeable. In the presence of active caspase-3/7, the aspartate residues are cleaved, releasing the highly fluorescent Rhodamine 110 molecule. The resulting fluorescence provides a direct measure of caspase activity and serves as a reliable indicator of apoptosis in living cells. Its exceptional photostability and high quantum yield make it an ideal probe for fluorescence microscopy, flow cytometry, and high-content screening applications.[5]

Principle of Detection

The (Asp)2-Rhodamine 110 substrate consists of two aspartic acid residues linked to a single Rhodamine 110 molecule. This configuration effectively quenches the fluorescence of the rhodamine dye. Upon initiation of apoptosis, caspase-3 and caspase-7 are activated and recognize the specific DEVD peptide sequence within the substrate.[1][4] The enzymatic cleavage of the aspartate residues liberates the Rhodamine 110, which then exhibits its characteristic bright green fluorescence upon excitation. The intensity of the fluorescence signal is directly proportional to the amount of active caspase-3/7 in the cell.

Quantitative Data Summary

The spectral properties of the cleaved substrate, Rhodamine 110, are summarized in the table below. These values are crucial for configuring appropriate fluorescence microscopy settings.

Property	Value	Reference
Excitation Maximum (λex)	~497-502 nm	--INVALID-LINK--, --INVALID-LINK--
Emission Maximum (λem)	~520-527 nm	--INVALID-LINK--, --INVALID-LINK--
Extinction Coefficient (ε)	~76,000 - 80,000 M⁻¹cm⁻¹	--INVALID-LINK--, --INVALID-LINK--
Quantum Yield (Φ)	High	--INVALID-LINK--

Recommended Microscopy Settings

For optimal detection of Rhodamine 110 fluorescence, the following microscopy settings are recommended:

Component	Specification
Excitation Source	Argon-ion laser (488 nm or 514 nm line) or a broad-spectrum lamp with an appropriate excitation filter.
Excitation Filter	Bandpass filter centered around 490-500 nm (e.g., 495/20 nm).
Dichroic Mirror	Longpass filter with a cutoff around 510 nm.
Emission Filter	Bandpass filter centered around 520-540 nm (e.g., 530/30 nm).

Several commercially available filter sets are suitable for Rhodamine 110 imaging, including those designed for FITC and Alexa Fluor 488.[6]

Signaling Pathway

The activation of caspase-3, the primary target of (Asp)2-Rhodamine 110, is a central event in the apoptotic cascade. It can be initiated through two main pathways: the extrinsic (death receptor) pathway and the intrinsic (mitochondrial) pathway.

Caspase-3 activation pathways.

Experimental Protocols

Reagent Preparation

• Stock Solution Preparation:

  • Prepare a 1-10 mM stock solution of (Asp)2-Rhodamine 110 in high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO).

  • For example, to prepare a 10 mM stock solution from 1 mg of (Z-DEVD)2-R110 (MW: ~1515 g/mol ), add approximately 66 µL of DMSO.[7][8]

  • Vortex briefly to ensure the compound is fully dissolved.

  • Store the stock solution in small aliquots at -20°C, protected from light and moisture. Avoid repeated freeze-thaw cycles.

• Working Solution Preparation:

  • On the day of the experiment, dilute the stock solution to the desired final working concentration in an appropriate buffer (e.g., phosphate-buffered saline (PBS), Hank's Balanced Salt Solution (HBSS), or cell culture medium).

  • The optimal working concentration may vary depending on the cell type and experimental conditions but typically ranges from 1 to 10 µM. It is recommended to perform a concentration optimization experiment for your specific cell line.

Live-Cell Imaging Protocol

Live-cell imaging workflow.

• Cell Seeding: Seed cells on a glass-bottom dish, chamber slide, or multi-well plate suitable for fluorescence microscopy. Allow cells to adhere and reach the desired confluency.

• Induction of Apoptosis: Treat cells with the desired apoptotic stimulus (e.g., staurosporine, etoposide, or other drug candidates). Include appropriate positive and negative controls.

• Incubation: Incubate the cells for the time required to induce apoptosis. This time will vary depending on the cell type and the apoptotic agent.

• Staining:

  • Remove the culture medium.

  • Add the pre-warmed (37°C) working solution of (Asp)2-Rhodamine 110 to the cells.

  • Incubate for 30-60 minutes at 37°C, protected from light.

• Washing (Optional): Gently wash the cells once or twice with warm buffer or culture medium to remove any excess, unreacted probe. This step can help to reduce background fluorescence.

• Imaging:

  • Image the cells using a fluorescence microscope equipped with the appropriate filter set for Rhodamine 110.

  • Acquire images using a sensitive camera (e.g., sCMOS or EMCCD).

  • For time-lapse imaging, ensure the illumination intensity and exposure time are minimized to reduce phototoxicity and photobleaching.

Data Analysis and Interpretation

Apoptotic cells will exhibit a significant increase in green fluorescence compared to non-apoptotic cells. The fluorescence intensity can be quantified using image analysis software (e.g., ImageJ/Fiji, CellProfiler). The number of fluorescent cells or the mean fluorescence intensity can be used as a measure of caspase-3/7 activity.

Troubleshooting

Issue	Possible Cause	Suggested Solution
High Background Fluorescence	- Probe concentration is too high.- Incomplete removal of excess probe.- Autofluorescence of cells or medium.	- Optimize the probe concentration.- Include a wash step after incubation.- Use phenol (B47542) red-free medium for imaging.- Acquire a background image from an unstained sample and subtract it.
Weak or No Signal	- Caspase-3/7 is not activated.- Insufficient incubation time with the probe.- Probe degradation.	- Confirm apoptosis induction with an alternative method (e.g., Annexin V staining).- Optimize the incubation time.- Use freshly prepared working solutions and properly stored stock solutions.
Phototoxicity or Photobleaching	- Excessive illumination intensity.- Prolonged exposure time.	- Use the lowest possible excitation power.- Reduce the exposure time.- Use a more sensitive detector.- For time-lapse imaging, increase the interval between acquisitions.

Conclusion

(Asp)2-Rhodamine 110 is a robust and reliable tool for the real-time detection of caspase-3/7 activity in living cells. By following the recommended protocols and optimizing the experimental conditions, researchers can obtain high-quality fluorescence microscopy data to accurately assess apoptosis in various biological systems. Its application is particularly valuable in drug discovery and development for screening compounds that modulate the apoptotic pathway.

References

• 1. shop.moleculardevices.com [shop.moleculardevices.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. chemimpex.com [chemimpex.com]
• 6. - AVR [avr-optics.com]
• 7. docs.aatbio.com [docs.aatbio.com]
• 8. docs.aatbio.com [docs.aatbio.com]

Application Notes: (Asp)2-Rhodamine 110 for Flow Cytometry-Based Apoptosis Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apoptosis, or programmed cell death, is a fundamental biological process essential for normal tissue development and homeostasis.[1][2] Dysregulation of this pathway is implicated in numerous diseases, including cancer and neurodegenerative disorders.[1] A key hallmark of apoptosis is the activation of a family of cysteine proteases known as caspases.[3] These enzymes act in a cascade, with initiator caspases (like caspase-8 and -9) activating executioner caspases (like caspase-3 and -7).[1][4][5]

(Asp)₂-Rhodamine 110, also known as Rhodamine 110, bis-(L-aspartic acid amide), is a highly sensitive and specific fluorogenic substrate designed to detect the activity of executioner caspases, primarily caspase-3 and -7, in live cells.[3][6] This non-fluorescent, cell-permeable substrate is cleaved in the presence of active caspases, releasing the intensely green fluorescent Rhodamine 110 (R110) molecule. The resulting fluorescence can be readily quantified on a single-cell basis using flow cytometry, making it a powerful tool for studying apoptotic pathways.[3]

Mechanism of Action

The (Asp)₂-Rhodamine 110 substrate consists of a Rhodamine 110 fluorophore quenched by two L-aspartic acid residues. In its native state, the substrate is colorless and non-fluorescent.[7] Upon entering an apoptotic cell, active executioner caspases recognize and cleave the aspartic acid residues. The cleavage occurs in a two-step process. The first cleavage yields a mono-substituted, slightly fluorescent intermediate, while the second cleavage releases the unquenched Rhodamine 110, which exhibits a strong green fluorescence upon excitation.[6][8] This fluorescence intensity is directly proportional to the amount of active caspase-3/7 in the cell.

References

• 1. Caspase 3 - Wikipedia [en.wikipedia.org]
• 2. chemometec.com [chemometec.com]
• 3. Rhodamine 110-linked amino acids and peptides as substrates to measure caspase activity upon apoptosis induction in intact cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. assaygenie.com [assaygenie.com]
• 5. Cy5-Tat-Glu-Pro-Asp-acyloxymethyl ketone - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. biotium.com [biotium.com]
• 7. (Ac-IETD)2-R110 | AAT Bioquest [aatbio.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for High-Throughput Screening with (Asp)₂-Rhodamine 110 Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

High-throughput screening (HTS) is an essential tool in modern drug discovery, enabling the rapid assessment of large compound libraries for their effects on specific biological targets. (Asp)₂-Rhodamine 110 and its derivatives, such as (Z-DEVD)₂-R110, are highly sensitive fluorogenic substrates primarily utilized for the detection of caspase activity, a key hallmark of apoptosis or programmed cell death. The activation of executioner caspases, particularly caspase-3 and caspase-7, is a central event in the apoptotic cascade. Assays employing these substrates are well-suited for HTS campaigns aimed at identifying modulators of apoptosis, which is a critical therapeutic target in various diseases, including cancer and neurodegenerative disorders.

Principle of the Assay

The assay principle is based on the fluorogenic nature of the Rhodamine 110 (R110) dye. In the substrate form, two aspartic acid-containing peptide sequences (e.g., DEVD for caspase-3/7) are attached to the amino groups of R110, which quenches its fluorescence. Upon enzymatic cleavage by an active caspase, the peptide chains are sequentially removed. The cleavage of the first peptide results in a partially fluorescent monoamide intermediate, while the subsequent cleavage of the second peptide releases the highly fluorescent R110 molecule. The resulting increase in fluorescence intensity is directly proportional to the caspase activity in the sample. The excitation and emission maxima of the final R110 product are approximately 496 nm and 520 nm, respectively.[1][2]

Signaling Pathway: Caspase Activation in Apoptosis

The activation of executioner caspases like caspase-3 and caspase-7 is a pivotal step in the apoptotic signaling pathway. This process can be initiated through two main routes: the intrinsic (mitochondrial) pathway and the extrinsic (death receptor) pathway. Both pathways converge on the activation of initiator caspases (e.g., caspase-9 and caspase-8, respectively), which in turn cleave and activate the executioner caspases. These activated executioner caspases then orchestrate the dismantling of the cell by cleaving a multitude of cellular proteins.

Apoptosis signaling pathways converging on Caspase-3 activation.

Data Presentation

Quantitative data from HTS and inhibitor profiling studies should be presented in a clear and organized manner to facilitate comparison and interpretation.

Table 1: HTS Assay Performance Metrics

Parameter	Value	Recommendation
Z'-Factor	Assay Dependent	A Z'-factor between 0.5 and 1.0 indicates an excellent assay for HTS.
Signal-to-Background (S/B) Ratio	Assay Dependent	A higher S/B ratio is desirable, indicating a robust assay window.

Note: The Z'-factor and S/B ratio are highly dependent on the specific assay conditions, cell type, and instrumentation. It is crucial to determine these parameters during assay validation.

Table 2: IC₅₀ Values of Known Caspase Inhibitors using (Z-DEVD)₂-R110 Substrate

Compound	Caspase-3 IC₅₀ (nM)	Caspase-6 IC₅₀ (nM)	Caspase-7 IC₅₀ (nM)
Ac-DEVD-CHO	3.04	122	3.54
Compound 4 (Nitrile acid)	23	25,200	2,170
Compound 20 (YVAD-CN)	2,160	726	297

Data adapted from the NIH Molecular Libraries Program.[3]

Experimental Protocols

The following are detailed protocols for a purified enzyme assay and a cell-based assay. These protocols are designed for a 96-well plate format but can be adapted for 384- or 1536-well plates for HTS.

Protocol 1: Purified Caspase-3 Enzyme Assay

This protocol is suitable for screening compounds against purified, active caspase-3.

Materials and Reagents:

• Recombinant active caspase-3

• (Z-DEVD)₂-R110 substrate

• Assay Buffer (e.g., 20 mM HEPES, 10% glycerol, 2 mM DTT, pH 7.5)

• Test compounds and control inhibitor (e.g., Ac-DEVD-CHO)

• DMSO (for compound dilution)

• Black, clear-bottom 96-well microplate

• Fluorescence microplate reader

Experimental Workflow:

Workflow for the purified caspase-3 enzyme assay.

Procedure:

• Compound Plating: Prepare serial dilutions of test compounds and a known inhibitor (e.g., Ac-DEVD-CHO) in DMSO. Add 1 µL of the diluted compounds or DMSO (vehicle control) to the appropriate wells of a 96-well plate.

• Enzyme Addition: Prepare a 2X working solution of recombinant caspase-3 in assay buffer. Add 50 µL of the 2X enzyme solution to each well.

• Pre-incubation: Incubate the plate at room temperature for 15-30 minutes to allow the compounds to interact with the enzyme.

• Reaction Initiation: Prepare a 2X working solution of the (Z-DEVD)₂-R110 substrate in assay buffer (e.g., 20 µM for a final concentration of 10 µM). Add 50 µL of the 2X substrate solution to each well to start the reaction.

• Incubation: Incubate the plate at 37°C for 30-60 minutes, protected from light. The optimal incubation time should be determined empirically to ensure the reaction is in the linear range.

• Fluorescence Measurement: Read the fluorescence intensity using a microplate reader with excitation at ~496 nm and emission at ~520 nm.

Protocol 2: Cell-Based Caspase-3/7 Activity Assay

This protocol is designed for screening compounds for their ability to induce or inhibit apoptosis in a cellular context.

Materials and Reagents:

• Adherent or suspension cells

• Cell culture medium

• Apoptosis-inducing agent (e.g., staurosporine, etoposide)

• (Z-DEVD)₂-R110 substrate

• Cell Lysis Buffer (e.g., 10 mM HEPES, 2 mM EDTA, 0.1% CHAPS, 5 mM DTT, pH 7.4)

• Assay Buffer (as in Protocol 1)

• Test compounds and control inhibitor

• Black, clear-bottom 96-well microplate

• Fluorescence microplate reader

Experimental Workflow:

Workflow for the cell-based caspase-3/7 activity assay.

Procedure:

• Cell Seeding: Seed cells in a black, clear-bottom 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds or a control inhibitor. Include a vehicle control (e.g., DMSO). Incubate for a desired period (e.g., 1 hour).

• Apoptosis Induction: Add an apoptosis-inducing agent (e.g., staurosporine) to all wells except the negative control wells. Incubate for a time sufficient to induce apoptosis (typically 3-6 hours).

• Cell Lysis:

  • For adherent cells, carefully aspirate the culture medium.

  • For suspension cells, centrifuge the plate and then aspirate the medium.

  • Add 50 µL of ice-cold Cell Lysis Buffer to each well.

  • Incubate the plate on ice for 10-15 minutes with gentle shaking.

• Caspase Assay:

  • Prepare the assay reaction mix by diluting the (Z-DEVD)₂-R110 substrate to the desired final concentration (e.g., 10 µM) in Assay Buffer.

  • Add 50 µL of the assay reaction mix to each well containing the cell lysate.

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader with excitation at ~499 nm and emission at ~521 nm.[4]

Data Analysis

1. Background Subtraction: Subtract the average fluorescence of the no-enzyme or no-cell control wells from all other readings.

2. Percentage Inhibition Calculation: To determine the potency of inhibitory compounds, calculate the percentage of inhibition for each concentration:

% Inhibition = [1 - (RFUinhibitor - RFUnegative control) / (RFUvehicle control - RFUnegative control)] * 100

3. IC₅₀ Determination: Plot the percentage inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration at which 50% of the enzyme activity is inhibited).

4. HTS Data Validation: For HTS, it is crucial to assess the quality and robustness of the assay. The Z'-factor is a widely used statistical parameter for this purpose.

Z'-Factor Calculation:

Z' = 1 - [(3 * (SDpositive control + SDnegative control)) / |Meanpositive control - Meannegative control|]

• Positive Control: Maximum signal (e.g., induced apoptosis with vehicle).

• Negative Control: Minimum signal (e.g., uninduced cells or induced cells with a potent inhibitor).

• SD: Standard Deviation.

An assay with a Z'-factor between 0.5 and 1.0 is considered excellent for HTS.

Troubleshooting

Issue	Possible Cause	Suggested Solution
High Background Fluorescence	Substrate degradation	Prepare fresh substrate solution and protect from light.
Contaminated reagents or buffers	Use high-purity reagents and sterile, nuclease-free water.
Autofluorescence from compounds	Screen compounds for intrinsic fluorescence before the main assay.
Low Signal or Poor S/B Ratio	Insufficient enzyme activity	Optimize apoptosis induction time and concentration of the inducing agent. Increase cell number or purified enzyme concentration.
Incorrect instrument settings	Ensure the microplate reader is set to the correct excitation and emission wavelengths for Rhodamine 110.
Inefficient cell lysis	Optimize lysis buffer composition and incubation time.
High Well-to-Well Variability	Pipetting errors	Use calibrated pipettes and ensure proper mixing.
Edge effects in the microplate	Avoid using the outer wells of the plate or ensure proper humidification during incubation.
Inconsistent cell seeding	Ensure a homogenous cell suspension and use appropriate seeding techniques.

References

• 1. (E13184) EnzChek™ Caspase-3 Assay Kit #2, Z-DEVD-R110 substrate - Thermo Scientific - CiteAb [citeab.com]
• 2. abpbio.com [abpbio.com]
• 3. abpbio.com [abpbio.com]
• 4. biotium.com [biotium.com]

Application Notes and Protocols for (Asp)2-Rhodamine 110 Staining

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Asp)2-Rhodamine 110, also known as Z-DEVD-R110, is a highly sensitive and specific substrate for the detection of caspase-3 and caspase-7 activity, key executioner caspases involved in the apoptotic signaling cascade. This non-fluorescent bisamide derivative of rhodamine 110 becomes brightly fluorescent upon enzymatic cleavage by active caspases. This property makes it an invaluable tool for the quantitative and qualitative assessment of apoptosis in cells. The resulting fluorescence can be measured using fluorescence microscopy, flow cytometry, or a microplate reader.

The process involves a two-step cleavage. Initially, the cleavage of one of the DEVD peptides results in a monoamide intermediate with moderate fluorescence. The subsequent cleavage of the second DEVD peptide releases the highly fluorescent rhodamine 110 molecule. The intensity of the fluorescence signal is directly proportional to the amount of active caspase-3/7 in the sample.

Signaling Pathway of Caspase Activation

Apoptosis, or programmed cell death, is a tightly regulated process essential for normal tissue development and homeostasis. It can be initiated through two primary pathways: the extrinsic (death receptor-mediated) and the intrinsic (mitochondrial-mediated) pathways. Both pathways converge on the activation of executioner caspases, such as caspase-3 and caspase-7, which are responsible for the cleavage of cellular substrates, leading to the characteristic morphological and biochemical changes of apoptosis.

Application Notes and Protocols for (Asp)₂-Rhodamine 110

Audience: Researchers, scientists, and drug development professionals.

Introduction

(Asp)₂-Rhodamine 110, also known as Rhodamine 110, bis-(L-aspartic acid amide), is a highly sensitive and specific fluorogenic substrate for measuring the activity of caspases, particularly caspase-3, and other apoptosis-related proteases.[1][2] Caspases are a family of cysteine proteases that play a critical role in the execution phase of apoptosis (programmed cell death).[1][3]

The substrate consists of two aspartic acid residues linked to the amino groups of a rhodamine 110 (R110) molecule.[3][4] In its native state, the bisamide substrate is non-fluorescent.[3][5] Upon activation of the apoptotic pathway, caspases recognize and cleave the peptide bond after the aspartic acid residue. This enzymatic cleavage occurs in a two-step process: the first cleavage yields a fluorescent monoamide intermediate, and the second cleavage releases the highly fluorescent R110 molecule.[3][4][6] The resulting fluorescence intensity is directly proportional to the amount of active caspase enzyme present in the sample. The released R110 dye has spectral properties similar to fluorescein (B123965), making it compatible with standard fluorescein filter sets.[3][4] This assay is widely used for high-throughput screening of apoptosis inducers and inhibitors.[5]

Product Information and Specifications

Quantitative data regarding (Asp)₂-Rhodamine 110 and its fluorescent product are summarized below.

Property	Value	References
Synonyms	Rhodamine 110, bis-(L-aspartic acid amide); D₂-R110	[3]
Molecular Formula	C₂₈H₂₂N₄O₇ (example for the core structure)	[5][7]
Molecular Weight	Varies depending on the specific salt/derivative (e.g., ~1331 to 1515.44 g/mol for DEVD derivatives)	[5][7]
Form	Lyophilized solid	[3][5]
Solubility	Soluble in DMSO	[3][5][7]
Storage Conditions	Store at ≤–20°C, desiccated and protected from light	[3][5]
Excitation Wavelength (R110)	~496 - 499 nm	[7][8][9]
Emission Wavelength (R110)	~520 - 521 nm	[7][8][9]
Cell Permeability	Generally requires cell lysis; some derivatives may be more cell-permeant	[3][7]

Apoptotic Pathway and Substrate Cleavage

The following diagram illustrates the central role of effector caspases (like Caspase-3) in apoptosis and the mechanism of (Asp)₂-Rhodamine 110 cleavage.

Caption: Caspase-3 activation and subsequent cleavage of (Asp)₂-Rhodamine 110.

Experimental Protocols

Reagent Preparation

a) (Asp)₂-Rhodamine 110 Stock Solution (10 mM)

• Bring the vial of lyophilized (Asp)₂-Rhodamine 110 to room temperature before opening.

• Add the appropriate volume of high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO) to achieve a 5-10 mM stock solution.[3][10] For example, for a product with a molecular weight of 1515.44 g/mol , add 66 µL of DMSO to 1 mg of substrate to make a 10 mM stock solution.

• Vortex or sonicate for approximately 2 minutes to ensure the substrate is fully dissolved.[3]

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution desiccated at -20°C for up to 3-6 months.[5][10]

b) Assay Buffer (10 mM HEPES, pH 7.5)

• Prepare a buffer containing 10 mM HEPES at pH 7.5.[10]

• Other buffers such as Tris can also be used.[10]

• The buffer may be supplemented with other components depending on the specific experimental requirements, such as detergents for cell lysis.[10]

c) (Asp)₂-Rhodamine 110 Working Solution (100 µM)

• Prepare this solution fresh just before use.

• Dilute the 10 mM stock solution 1:100 in the desired assay buffer.[3] For example, add 10 µL of 10 mM stock solution to 990 µL of assay buffer to make 1 mL of 100 µM working solution.

Experimental Workflow

The general workflow for a cell-based caspase activity assay is outlined below.

Caption: Workflow for measuring caspase activity using (Asp)₂-Rhodamine 110.

In Vitro Caspase Activity Assay Protocol (96-Well Plate Format)

This protocol is designed for measuring caspase activity in cell lysates.

• Cell Preparation and Lysis:

  • Plate cells in a suitable format (e.g., 6-well or 12-well plate) and treat with apoptosis-inducing agents or vehicle control for the desired time.

  • Harvest the cells and wash with ice-cold PBS.

  • Lyse the cells using a suitable lysis buffer (e.g., the assay buffer supplemented with a non-ionic detergent).

  • Centrifuge the lysate to pellet cell debris and collect the supernatant containing the cytosolic extract.

  • Determine the protein concentration of the lysate.

• Assay Setup:

  • On a black, clear-bottom 96-well microplate, add your samples and controls.[11]

  • Sample Wells: Add 50 µL of cell lysate per well. Adjust the volume with assay buffer to normalize for protein concentration if necessary.

  • Negative Control (No Caspase Activity): Lysate from untreated cells.

  • Inhibitor Control: Lysate from apoptotic cells pre-incubated with a caspase inhibitor (e.g., Ac-DEVD-CHO) to confirm signal specificity.[6][12]

  • Blank Control: 50 µL of assay buffer only (to measure background fluorescence).[11]

• Initiate Reaction:

  • Add 50 µL of the freshly prepared 100 µM (Asp)₂-Rhodamine 110 working solution to each well. The final substrate concentration will be 50 µM.

  • The total volume in each well should be 100 µL.

• Incubation:

  • Cover the plate to protect it from light.

  • Incubate for 1-2 hours at 37°C.[11] The optimal incubation time may need to be determined empirically.

• Fluorescence Measurement:

  • Measure the fluorescence intensity using a fluorescence microplate reader with excitation set to ~499 nm and emission set to ~521 nm.[8]

Data Analysis

• Subtract the fluorescence value of the blank control from all other readings.

• Compare the fluorescence intensity of the treated samples to the untreated control to determine the fold-increase in caspase activity.

• For quantitative analysis, a standard curve can be generated using known concentrations of free R110 dye.[6][11]

Summary of Experimental Parameters

Parameter	Recommended Value	References
Stock Solution Concentration	5 - 20 mM in DMSO	[3][10]
Working Substrate Concentration	~10 - 100 µM	[3]
Assay Buffer	10 mM Tris or HEPES, pH 7.5	[10]
Incubation Temperature	22°C (RT) to 37°C	[10][11]
Incubation Time	30 minutes to 18 hours (typically 1-2 hours)	[8][11]
Detection Wavelengths	Ex: ~499 nm / Em: ~521 nm	[8]

References

• 1. Rhodamine 110-linked amino acids and peptides as substrates to measure caspase activity upon apoptosis induction in intact cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rhodamine 110–based bis-peptide substrates—Table 10.2 | Thermo Fisher Scientific - US [thermofisher.com]
• 3. ulab360.com [ulab360.com]
• 4. abpbio.com [abpbio.com]
• 5. Caspase-3 Substrate IX, Fluorogenic A non-fluorescent peptidyl (DEVD)-Rhodamine 110-bisamide that acts as a highly sensitive, photostable caspase-3 fluorogenic substrate. | Sigma-Aldrich [sigmaaldrich.com]
• 6. biotium.com [biotium.com]
• 7. biotium.com [biotium.com]
• 8. promega.com [promega.com]
• 9. biotium.com [biotium.com]
• 10. tools.thermofisher.com [tools.thermofisher.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. genecopoeia.com [genecopoeia.com]

Application Notes and Protocols for Quantitative Analysis of Apoptosis with (Asp)2-Rhodamine 110

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apoptosis, or programmed cell death, is a fundamental biological process essential for normal tissue development, homeostasis, and the elimination of damaged or infected cells.[1] A key biochemical hallmark of apoptosis is the activation of a family of cysteine proteases known as caspases.[2][3] These enzymes exist as inactive zymogens in healthy cells and are activated in a proteolytic cascade in response to pro-apoptotic signals. Activated caspases, particularly executioner caspases like caspase-3 and caspase-7, cleave a multitude of cellular substrates, leading to the characteristic morphological and biochemical changes of apoptosis.[4][5]

(Asp)2-Rhodamine 110, also known as D2R, is a fluorogenic substrate designed for the sensitive and quantitative measurement of caspase activity, primarily caspase-3, in intact cells and cell lysates.[1][6] This application note provides a detailed overview of the principles, protocols, and data analysis for the quantitative assessment of apoptosis using (Asp)2-Rhodamine 110.

Principle of the Assay

The (Asp)2-Rhodamine 110 substrate consists of two aspartic acid residues linked to a rhodamine 110 (R110) fluorophore.[1] In its intact, uncleaved state, the substrate is non-fluorescent. In the presence of active caspases, the aspartic acid residues are recognized and cleaved, releasing the highly fluorescent R110 molecule. The resulting fluorescence intensity is directly proportional to the amount of active caspases in the sample. This allows for the quantification of apoptosis by measuring the increase in fluorescence. The assay can be adapted for use with fluorescence microscopy, flow cytometry, and microplate readers.

Logical Relationship of the Assay

Caption: Relationship between caspase activation and fluorescence generation.

Signaling Pathway: Caspase Activation in Apoptosis

Caspase activation is a central event in apoptosis and can be initiated through two main pathways: the intrinsic (mitochondrial) and the extrinsic (death receptor) pathways. Both pathways converge on the activation of executioner caspases, such as caspase-3, which are responsible for the cleavage of cellular substrates and the execution of apoptosis.

Caption: Simplified overview of the intrinsic and extrinsic apoptosis pathways.

Application Notes

• Cell Permeability: (Asp)2-Rhodamine 110 is cell-permeable, allowing for the analysis of caspase activity in intact, living cells.[1]

• Substrate Specificity: While primarily a substrate for caspase-3 and caspase-7, other caspases may also cleave this substrate to a lesser extent.

• Controls: It is crucial to include appropriate controls in every experiment:

  • Negative Control: Untreated or vehicle-treated cells to establish baseline fluorescence.

  • Positive Control: Cells treated with a known apoptosis-inducing agent (e.g., staurosporine, etoposide) to confirm assay performance.

  • Inhibitor Control: Pre-treatment of cells with a pan-caspase inhibitor (e.g., Z-VAD-FMK) or a specific caspase-3 inhibitor (e.g., Z-DEVD-FMK) before adding the apoptosis inducer to demonstrate that the fluorescence signal is caspase-dependent.

• Multiplexing: The fluorescence signal from Rhodamine 110 (Ex/Em: ~496/520 nm) can be multiplexed with other fluorescent probes for simultaneous analysis of multiple apoptotic events, such as Annexin V staining (often with a red or far-red fluorophore) for phosphatidylserine (B164497) exposure or propidium (B1200493) iodide for membrane integrity.[7]

• Kinetic Analysis: The assay is suitable for real-time kinetic studies of apoptosis by measuring fluorescence at multiple time points after treatment.

Experimental Protocols

Materials and Reagents

• (Asp)2-Rhodamine 110 substrate solution

• Cell culture medium appropriate for the cell line

• Phosphate-Buffered Saline (PBS)

• Apoptosis-inducing agent (e.g., staurosporine)

• Caspase inhibitor (e.g., Z-VAD-FMK)

• Black, clear-bottom 96-well plates (for microplate reader)

• Flow cytometry tubes

• Fluorescence microscope with appropriate filters

Experimental Workflow

Caption: General workflow for the (Asp)2-Rhodamine 110 apoptosis assay.

Protocol 1: Microplate-Based Assay for Quantitative Analysis

• Cell Seeding: Seed cells in a black, clear-bottom 96-well plate at a density of 1 x 10^4 to 5 x 10^4 cells per well in 100 µL of culture medium. Allow cells to adhere overnight (for adherent cells).

• Treatment:

  • Prepare serial dilutions of the test compound (apoptosis inducer).

  • Remove the old medium and add 100 µL of fresh medium containing the test compound or controls (vehicle, positive control).

  • For inhibitor controls, pre-incubate cells with the caspase inhibitor for 1 hour before adding the apoptosis inducer.

• Incubation: Incubate the plate for the desired period (e.g., 4, 8, 12, 24 hours) at 37°C in a CO2 incubator.

• Substrate Addition: Add (Asp)2-Rhodamine 110 substrate to each well to a final concentration of 1-10 µM.

• Incubation with Substrate: Incubate the plate for 30-60 minutes at 37°C, protected from light.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader with excitation at ~496 nm and emission at ~520 nm.

Protocol 2: Flow Cytometry Analysis

• Cell Seeding and Treatment: Seed 1 x 10^6 cells in a 6-well plate or T-25 flask and treat with the apoptosis inducer and controls as described above.

• Cell Harvesting:

  • Suspension cells: Transfer the cells to a flow cytometry tube.

  • Adherent cells: Collect the culture medium (containing detached apoptotic cells), wash with PBS, and detach the adherent cells with trypsin. Combine the detached cells with the collected medium.

• Washing: Centrifuge the cells at 300 x g for 5 minutes, discard the supernatant, and wash the cell pellet with 1 mL of cold PBS.

• Staining: Resuspend the cell pellet in 100-200 µL of PBS or binding buffer containing the (Asp)2-Rhodamine 110 substrate (final concentration 1-10 µM).

• Incubation: Incubate for 20-30 minutes at 37°C, protected from light.

• Analysis: Add 300-400 µL of PBS or binding buffer and analyze the cells immediately on a flow cytometer, detecting the fluorescence in the FITC channel.

Protocol 3: Fluorescence Microscopy

• Cell Seeding and Treatment: Seed cells on glass coverslips in a 24-well plate and treat as described above.

• Staining: After the treatment period, remove the medium, wash once with PBS, and add fresh medium or PBS containing the (Asp)2-Rhodamine 110 substrate (final concentration 1-10 µM).

• Incubation: Incubate for 20-30 minutes at 37°C, protected from light.

• Washing: Wash the cells twice with PBS to remove excess substrate.

• Imaging: Mount the coverslip on a microscope slide and visualize the cells using a fluorescence microscope with a FITC filter set. Apoptotic cells will exhibit bright green fluorescence.

Data Presentation

Quantitative data should be summarized in tables for clear comparison. Below are examples of how to present data from dose-response and time-course experiments.

Table 1: Dose-Response Analysis of Compound X on Caspase-3/7 Activity

Compound X (µM)	Mean Fluorescence Intensity (RFU)	Standard Deviation	Fold Increase over Control
0 (Vehicle)	150	15	1.0
0.1	225	20	1.5
1	600	55	4.0
10	1800	160	12.0
100	2100	195	14.0
Positive Control	2250	210	15.0

RFU: Relative Fluorescence Units

Table 2: Time-Course Analysis of Apoptosis Induction

Time (hours)	% Apoptotic Cells (Flow Cytometry)
0	2.5
4	15.8
8	45.2
12	78.6
24	85.3

Troubleshooting

Issue	Possible Cause	Solution
High background fluorescence	Substrate concentration too high	Optimize substrate concentration by titration.
Autofluorescence of cells or medium	Use phenol (B47542) red-free medium for the assay. Include a "no substrate" control.
Low or no signal in positive control	Inactive apoptosis inducer	Use a fresh, validated apoptosis inducer.
Insufficient incubation time	Optimize the incubation time for both the inducer and the substrate.
Inactive substrate	Store the substrate properly (protected from light, at the recommended temperature).
High variability between replicates	Inconsistent cell numbers	Ensure accurate and consistent cell seeding.
Pipetting errors	Use calibrated pipettes and ensure proper mixing.

This comprehensive guide provides the necessary information for researchers to effectively utilize (Asp)2-Rhodamine 110 for the quantitative analysis of apoptosis. By following these protocols and considering the application notes, reliable and reproducible data can be generated for apoptosis-related research and drug development.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Detection of Active Caspases During Apoptosis Using Fluorescent Activity-Based Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fluorometric and colorimetric detection of caspase activity associated with apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Caspase-3 Substrates for Noninvasive Pharmacodynamic Imaging of Apoptosis by PET/CT - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CellEvent Caspase-3 Substrate and the Multiplex Analysis of Apoptosis | Thermo Fisher Scientific - US [thermofisher.com]
• 6. Rhodamine 110-linked amino acids and peptides as substrates to measure caspase activity upon apoptosis induction in intact cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Multiparametric Analysis of Apoptosis by Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]

Real-Time Imaging of Caspase Activity with (Asp)2-Rhodamine 110: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apoptosis, or programmed cell death, is a fundamental biological process essential for normal tissue development, homeostasis, and the elimination of damaged or infected cells. A hallmark of apoptosis is the activation of a family of cysteine-aspartic proteases known as caspases. The detection of caspase activity is, therefore, a critical tool for studying apoptosis in various physiological and pathological contexts, including cancer, neurodegenerative diseases, and autoimmune disorders. (Asp)2-Rhodamine 110 is a fluorogenic substrate designed for the sensitive, real-time detection of caspase activity, particularly effector caspases such as caspase-3 and -7, in living cells.

This non-fluorescent bisamide substrate consists of two aspartic acid residues linked to a rhodamine 110 (R110) molecule. In the presence of active caspases, the aspartic acid residues are cleaved, leading to a two-step process that releases the highly fluorescent R110 molecule. This "turn-on" fluorescence provides a direct and quantifiable measure of caspase activity within intact cells, making it an invaluable tool for high-throughput screening and detailed mechanistic studies.

Principle of Detection

The (Asp)2-Rhodamine 110 substrate is initially in a non-fluorescent state. Upon entry into cells undergoing apoptosis, activated caspases recognize and cleave the amide bonds between the aspartic acid residues and the rhodamine 110 core. This enzymatic cleavage occurs in a sequential manner, first producing a mono-aspartyl rhodamine 110 intermediate, which is weakly fluorescent. Subsequent cleavage of the second aspartic acid residue releases the free rhodamine 110, which exhibits a strong, green fluorescence upon excitation. The intensity of this fluorescence is directly proportional to the level of caspase activity in the cell.

Quantitative Data

The following table summarizes the key quantitative parameters of the (Asp)2-Rhodamine 110 substrate and its fluorescent product, Rhodamine 110.

Parameter	Value	Reference
Substrate
Molecular Formula	C28H24N4O7	N/A
Molecular Weight	528.52 g/mol	N/A
Cleaved Product (Rhodamine 110)
Excitation Maximum (λex)	~497 nm	[1]
Emission Maximum (λem)	~520 nm	[1]
Molar Extinction Coefficient (ε)	78,000 cm⁻¹M⁻¹ (in PBS)	[2]
Fluorescence Quantum Yield (Φ)	0.88 (in aqueous solution)	[3]
General
Recommended Working Concentration	1-10 µM	[4]
Incubation Time	30-60 minutes	[4]

Signaling Pathway and Detection Mechanism

The activation of effector caspases like caspase-3 is a central event in the apoptotic cascade, which can be initiated through either the intrinsic (mitochondrial) or extrinsic (death receptor) pathways. The diagram below illustrates the convergence of these pathways on caspase-3 activation and the subsequent cleavage of (Asp)2-Rhodamine 110.

References

• 1. Gentle Rhodamines for Live-Cell Fluorescence Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Extinction Coefficient [Rhodamine 110] | AAT Bioquest [aatbio.com]
• 3. Quantum Yield [Rhodamine 110] | AAT Bioquest [aatbio.com]
• 4. benchchem.com [benchchem.com]

Technical Notes & Optimization

troubleshooting high background in (Asp)2-Rhodamine 110 assay

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting high background fluorescence in (Asp)2-Rhodamine 110 caspase assays.

Frequently Asked Questions (FAQs)

Q1: What is the principle behind the (Asp)2-Rhodamine 110 assay?

The (Asp)2-Rhodamine 110 assay is a highly sensitive method for detecting the activity of executioner caspases, such as caspase-3 and caspase-7, which are key enzymes in the apoptotic pathway. The substrate, (Asp)2-Rhodamine 110, is a non-fluorescent bisamide derivative of rhodamine 110 (R110). In the presence of active caspases, the aspartate (Asp) residues are cleaved off. This enzymatic cleavage occurs in a two-step process: the first cleavage generates a fluorescent monoamide intermediate, and the second cleavage releases the highly fluorescent R110 molecule.[1][2][3] The resulting fluorescence intensity, measured at an excitation maximum of approximately 499 nm and an emission maximum of 521 nm, is directly proportional to the caspase activity in the sample.[1][2]

Figure 1. Enzymatic cleavage of (Asp)2-Rhodamine 110.

Q2: What are the most common causes of high background fluorescence in this assay?

High background fluorescence can obscure the specific signal from caspase activity, leading to low signal-to-noise ratios and inaccurate data. The primary causes include:

• Substrate Degradation: The (Asp)2-Rhodamine 110 substrate can undergo spontaneous hydrolysis over time, releasing fluorescent R110 without any enzymatic activity. This is exacerbated by improper storage, exposure to light, and repeated freeze-thaw cycles.[1]

• Reagent Contamination: Buffers, water, or other reagents may be contaminated with fluorescent compounds or proteases that can cleave the substrate.[1]

• Autofluorescence: Biological samples inherently contain molecules that fluoresce, such as NADH, flavins, and collagen.[4] Components of cell culture media, like phenol (B47542) red and riboflavin, can also contribute to background fluorescence.[5]

• Suboptimal Reagent Concentrations: Using too high a concentration of the (Asp)2-Rhodamine 110 substrate can lead to increased background signal.[5]

• Non-Specific Protease Activity: Besides caspases, other proteases present in the cell lysate might cleave the substrate, leading to a false-positive signal.

Troubleshooting Guide: High Background Fluorescence

This section provides a systematic approach to identifying and mitigating the causes of high background in your (Asp)2-Rhodamine 110 assay.

Figure 2. Troubleshooting workflow for high background.

Data Presentation: Impact of Reagent Quality on Background

The following table illustrates the potential impact of substrate and buffer quality on background fluorescence. Data are hypothetical and for illustrative purposes. RFU = Relative Fluorescence Units.

Condition	Sample (Cell Lysate + Substrate)	Control (Buffer + Substrate)	Net Signal (Sample - Control)	Signal-to-Background Ratio
Old Substrate, Standard Buffer	12,500 RFU	8,000 RFU	4,500 RFU	1.6
Fresh Substrate, Standard Buffer	7,000 RFU	2,500 RFU	4,500 RFU	2.8
Fresh Substrate, High-Purity Buffer	5,500 RFU	1,000 RFU	4,500 RFU	5.5

Experimental Protocols

Key Experiment: Caspase Activity Assay Protocol

This protocol outlines the key steps for measuring caspase activity in cell lysates.

• Cell Lysis:

  • For adherent cells, wash with cold PBS, then scrape and collect. For suspension cells, pellet by centrifugation.

  • Resuspend the cell pellet in a chilled lysis buffer (e.g., 10 mM Tris-HCl, 10 mM NaH2PO4/NaHPO4, pH 7.5, 130 mM NaCl, 1% Triton™ X-100) at a concentration of 1-5 x 10⁶ cells/mL.[1]

  • Incubate the cell suspension on ice for 10-15 minutes, vortexing intermittently.[1]

  • Centrifuge the lysate at 10,000 x g for 10 minutes at 4°C to pellet cell debris.[1]

  • Carefully collect the supernatant, which contains the cytosolic extract, for the assay.

• Assay Setup:

  • Prepare a master mix containing the assay buffer (e.g., 20 mM PIPES, 100 mM NaCl, 10 mM DTT, 1 mM EDTA, 0.1% CHAPS, 10% sucrose, pH 7.2) and the (Asp)2-Rhodamine 110 substrate.[6] The final substrate concentration typically ranges from 10-50 µM and should be optimized.

  • Pipette the cell lysate (supernatant) into the wells of a black, flat-bottom 96-well plate.

  • Crucially, include the following controls:

    • Negative Control (Background): Lysis buffer + substrate (no cell lysate).[1]

    • Inhibitor Control: Cell lysate pre-incubated with a caspase inhibitor (e.g., Ac-DEVD-CHO) before adding the substrate.[3]

    • Blank: Cell lysate without substrate to check for autofluorescence.

• Reaction and Measurement:

  • Add the master mix to each well to initiate the reaction.

  • Incubate the plate at 37°C for 30-60 minutes, protected from light. The optimal incubation time should be determined empirically.[1]

  • Measure the fluorescence using a microplate reader with excitation set to ~499 nm and emission set to ~521 nm.[1][2]

• Data Analysis:

  • Subtract the fluorescence reading of the negative control (background) from all other readings.[1]

  • If quantifying activity, generate a standard curve using known concentrations of free Rhodamine 110.[1]

  • Plot the net fluorescence against the amount of protein or cell number.

Best Practices for Reducing Background

• Reagent Handling: Prepare fresh substrate stock solution in DMSO and store it in small, single-use aliquots at -20°C or -80°C, protected from light.[1][2] Avoid repeated freeze-thaw cycles.

• Plate Selection: Always use black microplates to minimize well-to-well crosstalk and background from the plate itself.

• Instrumentation: Ensure your plate reader's excitation and emission filters are appropriate for Rhodamine 110.[7]

• Cell Culture: If high background persists and autofluorescence is suspected, consider using phenol red-free medium for cell culture prior to the experiment.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. biotium.com [biotium.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Fluorescence Measurement Best Practices | Technical Note 154 [denovix.com]

Technical Support Center: Optimizing (Asp)₂-Rhodamine 110 for Flow Cytometry

Welcome to the technical support center for the optimization of (Asp)₂-Rhodamine 110 concentration in flow cytometry experiments. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance and troubleshooting for common issues encountered during the use of this caspase-3/7 substrate.

Frequently Asked Questions (FAQs)

Q1: What is (Asp)₂-Rhodamine 110 and how does it work?

A1: (Asp)₂-Rhodamine 110 is a fluorogenic substrate used to detect the activity of caspase-3 and caspase-7, key executioner caspases in apoptosis. The substrate consists of two aspartic acid residues linked to a rhodamine 110 (R110) molecule. In its intact form, the substrate is non-fluorescent. Upon cleavage by active caspase-3 or -7, the highly fluorescent R110 is released.[1][2][3] The resulting fluorescence intensity is directly proportional to the caspase activity within the cell and can be measured by flow cytometry.[1][2]

Q2: What are the excitation and emission wavelengths for (Asp)₂-Rhodamine 110?

A2: The released rhodamine 110 has an excitation maximum of approximately 498 nm and an emission maximum of around 521 nm, making it compatible with the 488 nm laser line found on most flow cytometers.[3]

Q3: What is the recommended starting concentration for (Asp)₂-Rhodamine 110?

A3: A common starting concentration for similar rhodamine 110-based substrates in live-cell imaging and flow cytometry is in the range of 1-10 µM.[2][4] However, the optimal concentration is cell-type and experiment-dependent and should be determined through titration.

Q4: How should I prepare and store the (Asp)₂-Rhodamine 110 stock solution?

A4: (Asp)₂-Rhodamine 110 should be dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a stock solution, typically at a concentration of 1-10 mM.[1][2] This stock solution should be stored at -20°C, protected from light and moisture. To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use volumes.

Troubleshooting Guide

High background fluorescence, weak signals, and high variability are common issues when optimizing (Asp)₂-Rhodamine 110 staining for flow cytometry. This guide provides potential causes and solutions for these problems.

Problem	Possible Cause	Solution
High Background Fluorescence	Concentration of (Asp)₂-Rhodamine 110 is too high: Excess substrate can lead to non-specific binding or spontaneous hydrolysis, increasing background signal.	Perform a titration experiment to determine the optimal concentration with the best signal-to-noise ratio. Start with a lower concentration and incrementally increase it.
Spontaneous substrate degradation: The substrate may degrade over time, especially if not stored properly.	Prepare fresh dilutions of the substrate from a properly stored stock solution for each experiment. Protect the substrate from light during storage and incubation.[1]
Cell autofluorescence: Some cell types naturally fluoresce, which can interfere with the signal.	Include an unstained control sample to measure the baseline autofluorescence. If autofluorescence is high, consider using a flow cytometer with appropriate filters to minimize its detection.
Contaminated reagents or buffers: Buffers or media may contain fluorescent contaminants.	Use high-purity, sterile reagents and buffers. Prepare fresh solutions for each experiment.
Weak or No Signal	Concentration of (Asp)₂-Rhodamine 110 is too low: Insufficient substrate will result in a weak signal, even with high caspase activity.	Titrate the substrate concentration to ensure it is not a limiting factor.
Low or no caspase activity: The cells may not have undergone apoptosis, or the caspase activity is too low to be detected.	Use a positive control (e.g., cells treated with a known apoptosis-inducing agent like staurosporine (B1682477) or etoposide) to confirm that the assay is working. Optimize the induction of apoptosis in your experimental samples.
Incorrect instrument settings: The flow cytometer's laser and filter combination may not be optimal for detecting rhodamine 110.	Ensure the instrument is set up correctly for the excitation and emission spectra of rhodamine 110 (excitation ~498 nm, emission ~521 nm). Use the 488 nm laser and a standard FITC filter set.
Short incubation time: The incubation period may not be long enough for sufficient cleavage of the substrate.	Optimize the incubation time. A typical range is 30-60 minutes, but this can vary depending on the cell type and experimental conditions.[1]
High Well-to-Well Variability	Inconsistent cell numbers: Variation in the number of cells per sample will lead to inconsistent fluorescence readings.	Ensure accurate and consistent cell counting and plating for all samples.
Pipetting errors: Inaccurate pipetting of the substrate or cells can introduce variability.	Use calibrated pipettes and ensure thorough mixing of solutions.
Cell clumping: Aggregates of cells can cause issues with data acquisition and analysis.	Ensure a single-cell suspension by gently vortexing or passing the cells through a cell strainer before analysis.

Experimental Protocols

Titration of (Asp)₂-Rhodamine 110 Concentration

To determine the optimal concentration of (Asp)₂-Rhodamine 110, a titration should be performed. The goal is to find the concentration that provides the highest signal-to-noise ratio (the best separation between apoptotic and non-apoptotic cells) with the lowest background fluorescence.

Materials:

• Healthy, non-apoptotic cells

• Positive control apoptotic cells (e.g., treated with staurosporine)

• (Asp)₂-Rhodamine 110 stock solution (e.g., 1 mM in DMSO)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Flow cytometry tubes

Procedure:

• Prepare a single-cell suspension of both healthy and apoptotic cells.

• Set up a series of flow cytometry tubes for each cell type (healthy and apoptotic).

• Create a serial dilution of the (Asp)₂-Rhodamine 110 stock solution in complete culture medium to achieve a range of final concentrations to be tested (e.g., 0.1 µM, 0.5 µM, 1 µM, 2.5 µM, 5 µM, 10 µM).

• Add the same number of cells (e.g., 1 x 10⁶ cells) to each tube.

• Add the diluted (Asp)₂-Rhodamine 110 to each tube to achieve the desired final concentrations. Include a no-substrate control for both healthy and apoptotic cells.

• Incubate the cells for 30-60 minutes at 37°C, protected from light.

• Wash the cells with PBS and resuspend them in an appropriate buffer for flow cytometry analysis.

• Acquire the data on a flow cytometer using the 488 nm laser for excitation and a FITC emission filter.

• Analyze the data to determine the mean fluorescence intensity (MFI) for both the healthy (negative) and apoptotic (positive) populations at each concentration.

• Calculate the Stain Index (SI) for each concentration to identify the optimal concentration. The Stain Index is a measure of the separation between positive and negative populations.

  Stain Index = (MFI of positive population - MFI of negative population) / (2 x Standard Deviation of negative population)

General Staining Protocol for (Asp)₂-Rhodamine 110

This protocol provides a general workflow for staining cells with (Asp)₂-Rhodamine 110 for the detection of caspase-3/7 activity.

Materials:

• Experimental cells (treated and untreated controls)

• Positive control apoptotic cells

• (Asp)₂-Rhodamine 110 at the optimized concentration

• Complete cell culture medium

• PBS

• Flow cytometry tubes

Procedure:

• Induce apoptosis in your experimental cells using your desired method. Include an untreated control.

• Prepare a single-cell suspension of all cell samples.

• Adjust the cell concentration to approximately 1 x 10⁶ cells/mL in complete culture medium.

• Add the optimized concentration of (Asp)₂-Rhodamine 110 to each cell suspension.

• Incubate for 30-60 minutes at 37°C, protected from light.

• (Optional) Wash the cells once with PBS to remove excess substrate.

• Resuspend the cells in an appropriate buffer for flow cytometry.

• Analyze the samples on a flow cytometer.

Data Presentation

The following table provides an example of how to present the data from a titration experiment to determine the optimal (Asp)₂-Rhodamine 110 concentration.

(Asp)₂-Rhodamine 110 Concentration (µM)	MFI (Negative Population)	MFI (Positive Population)	Stain Index
0 (Unstained)	50	150	-
0.1	60	500	X
0.5	75	1500	Y
1.0	100	3000	Z
2.5	150	4500	A
5.0	250	5000	B
10.0	400	5200	C

Note: The values in this table are for illustrative purposes only. Actual results will vary depending on the cell type, instrument, and experimental conditions.

Visualizations

Signaling Pathway of Caspase-3/7 Activation and Detection

Caption: Caspase-3/7 activation pathway and detection by (Asp)₂-Rhodamine 110.

Experimental Workflow for Optimizing (Asp)₂-Rhodamine 110

Caption: Workflow for the optimization of (Asp)₂-Rhodamine 110 concentration.

Troubleshooting Logic for High Background Fluorescence

Caption: Troubleshooting workflow for high background fluorescence.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. benchchem.com [benchchem.com]

photobleaching of (Asp)2-Rhodamine 110 and prevention

Welcome to the technical support center for (Asp)2-Rhodamine 110. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) regarding the use of (Asp)2-Rhodamine 110 in fluorescence-based experiments, with a special focus on preventing photobleaching.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments with (Asp)2-Rhodamine 110.

Issue 1: Weak or No Fluorescent Signal

Possible Cause	Solution
Inactive Caspases	Ensure that your experimental conditions are sufficient to induce apoptosis and activate caspases. Include a positive control with a known apoptosis inducer.
Incorrect Filter Sets	(Asp)2-Rhodamine 110, after cleavage, has an excitation maximum around 498 nm and an emission maximum around 521 nm.[1] Use a standard FITC or GFP filter set.
Substrate Degradation	Protect the substrate from light and moisture. Store desiccated at -20°C. Once reconstituted in DMSO, it is recommended to aliquot and store at -20°C for up to 3 months.[1]
Low Substrate Concentration	The optimal concentration may vary. Perform a concentration titration to find the ideal concentration for your specific cell type and experimental setup.
Insufficient Incubation Time	Ensure adequate incubation time for the substrate to be cleaved by active caspases. This can range from 30 minutes to several hours depending on the level of caspase activity.
Cell Permeability Issues	While some rhodamine 110 derivatives have enhanced cell penetration, ensure your experimental design accounts for substrate delivery to the intracellular caspases.[2]

Issue 2: High Background Fluorescence

Possible Cause	Solution
Excess Substrate	Wash cells thoroughly after incubation with the substrate to remove any unbound reagent. Use the lowest effective concentration of the substrate.
Cellular Autofluorescence	Image an unstained sample of your cells using the same settings to determine the level of autofluorescence. If significant, consider using a dye with a longer wavelength or employ background subtraction techniques.
Contaminated Reagents or Media	Use high-quality, fresh reagents and phenol (B47542) red-free media for imaging to reduce background fluorescence.
Non-Specific Staining	Reduce the incubation time or the substrate concentration. Ensure proper washing steps are followed.

Issue 3: Rapid Photobleaching

Possible Cause	Solution
High Excitation Light Intensity	Reduce the laser power or lamp intensity to the lowest level that provides a detectable signal.
Long Exposure Times	Use the shortest possible exposure time that yields a good signal-to-noise ratio.
Frequent Imaging	Increase the time interval between image acquisitions in time-lapse experiments to the longest duration that still captures the biological process of interest.
Absence of Antifade Reagent	For fixed-cell imaging, use a commercial antifade mounting medium. For live-cell imaging, consider adding a cell-permeable antioxidant like Trolox to the imaging medium.[3]
Oxygen-Mediated Photodamage	Photobleaching is often exacerbated by reactive oxygen species. Using an oxygen scavenger system in the imaging media can help mitigate this.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of photobleaching for rhodamine dyes like (Asp)2-Rhodamine 110?

A1: Photobleaching of rhodamine dyes is primarily caused by the interaction of the excited fluorophore with molecular oxygen. This leads to the formation of reactive oxygen species (ROS) that can chemically modify and destroy the fluorophore, rendering it non-fluorescent. The process can be accelerated by high-intensity light and prolonged exposure.

Q2: How can I quantitatively assess the photostability of my sample?

A2: You can measure the rate of fluorescence decay over time under continuous illumination. By fitting the decay curve to an exponential function, you can determine the photobleaching time constant. Comparing these time constants under different conditions (e.g., with and without an antifade agent) can provide a quantitative measure of photostability.

Q3: What are the recommended microscope settings for imaging (Asp)2-Rhodamine 110?

A3: Start with a low laser power (1-5%) and a moderate exposure time (50-200 ms). Use a pinhole of 1-1.5 Airy units for confocal microscopy. Optimize these settings to achieve a good signal-to-noise ratio while minimizing photobleaching.

Q4: Can I use antifade reagents with (Asp)2-Rhodamine 110 in live-cell imaging?

A4: Yes, for live-cell imaging, you can use cell-permeable antioxidants such as Trolox. It is crucial to use antifade reagents specifically designed for live-cell applications to avoid cytotoxicity.[3]

Q5: How does the fluorescence of the mono- and di-cleaved products of (Asp)2-Rhodamine 110 differ?

A5: The initial bis-amide substrate is non-fluorescent. The first enzymatic cleavage yields a mono-amide intermediate which is fluorescent. The second cleavage releases rhodamine 110, which exhibits a further increase in fluorescence.[4]

Quantitative Data on Photostability

Fluorophore Class	Relative Photostability
Rhodamines	High
Cyanines (e.g., Cy3, Cy5)	Moderate to High
Fluorescein (FITC)	Low
Alexa Fluor Dyes	High to Very High
Quantum Dots	Very High

Experimental Protocols

Protocol for Staining and Imaging with (Asp)2-Rhodamine 110 in Live Cells

• Cell Preparation: Plate cells on a glass-bottom dish or chamber slide suitable for microscopy.

• Induce Apoptosis: Treat cells with the desired apoptotic stimulus. Include appropriate positive and negative controls.

• Substrate Preparation: Prepare a stock solution of (Asp)2-Rhodamine 110 in anhydrous DMSO. Dilute the stock solution to the final working concentration in pre-warmed, phenol red-free imaging medium. The optimal concentration should be determined empirically for your cell type.

• Staining: Remove the culture medium from the cells and add the (Asp)2-Rhodamine 110-containing imaging medium.

• Incubation: Incubate the cells at 37°C in a 5% CO2 incubator for the desired time (e.g., 30-60 minutes). Protect from light.

• Washing: Gently wash the cells two to three times with pre-warmed imaging medium to remove excess substrate.

• Imaging:

  • Place the sample on the microscope stage equipped with an environmental chamber (37°C, 5% CO2).

  • Locate the cells using brightfield or DIC.

  • Switch to the fluorescence channel (e.g., FITC/GFP filter set).

  • Minimize light exposure by using the lowest possible laser power and shortest exposure time.

  • Acquire images using a sensitive camera. For time-lapse imaging, use the longest possible interval between frames.

Visualizations

Caption: Simplified Jablonski diagram illustrating the photobleaching pathway of a fluorophore.

Caption: Experimental workflow for imaging caspase activity with (Asp)2-Rhodamine 110 while minimizing photobleaching.

Caption: Logical troubleshooting flow for common issues with (Asp)2-Rhodamine 110 experiments.

References

• 1. Design and synthesis of rhodamine 110 derivative and caspase-3 substrate for enzyme and cell-based fluorescent assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 4. biotium.com [biotium.com]

Technical Support Center: (Asp)2-Rhodamine 110 Assays

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals using (Asp)2-Rhodamine 110 and other rhodamine 110-based substrates for measuring protease activity, with a focus on improving signal-to-noise ratios in caspase assays.

Frequently Asked Questions (FAQs)

Q1: What is (Asp)2-Rhodamine 110 and how does it work to improve signal-to-noise?

A1: (Asp)2-Rhodamine 110 is a fluorogenic substrate primarily used to detect the activity of caspases, which are key enzymes involved in apoptosis (programmed cell death). The substrate consists of two aspartic acid residues linked to a rhodamine 110 molecule. In its intact form, the substrate is non-fluorescent. Upon cleavage by an active caspase, the rhodamine 110 is released in a two-step process. The first cleavage yields a monoamide intermediate which is fluorescent, and the second cleavage releases the free rhodamine 110, which is even more fluorescent. This sequential cleavage results in a significant amplification of the fluorescent signal, leading to a higher signal-to-noise ratio compared to other fluorogenic substrates.

Q2: What are the excitation and emission wavelengths for the cleaved Rhodamine 110 product?

A2: The cleaved rhodamine 110 product has an excitation maximum of approximately 496-500 nm and an emission maximum of around 520-535 nm.

Q3: Can (Asp)2-Rhodamine 110 be used for both cell lysate and intact cell assays?

A3: Yes, (Asp)2-Rhodamine 110 and similar rhodamine 110-based substrates can be used to measure caspase activity in both cell lysates and intact cells. For intact cells, flow cytometry is a common method for analysis.[1]

Q4: How does the sensitivity of Rhodamine 110-based substrates compare to AMC-based substrates?

A4: Rhodamine 110-based assays can be significantly more sensitive than those based on 7-Amido-4-methylcoumarin (AMC). The higher sensitivity is attributed to the greater fluorescence of the rhodamine 110 product and the longer excitation and emission wavelengths, which reduce interference from autofluorescence of biological samples.

Q5: What are the key storage and handling recommendations for (Asp)2-Rhodamine 110?

A5: (Asp)2-Rhodamine 110 is typically supplied as a lyophilized solid and should be stored at -20°C, protected from light. Stock solutions are usually prepared in anhydrous DMSO and can be stored at -20°C for several months. It is recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles.

Troubleshooting Guide

This guide addresses common issues encountered during experiments with (Asp)2-Rhodamine 110, focusing on improving the signal-to-noise ratio.

Problem	Possible Cause	Recommended Solution
High Background Signal	Substrate degradation	Prepare fresh substrate stock solution in anhydrous DMSO. Store protected from light and moisture.
Contaminated reagents or buffers	Use high-purity, sterile reagents and water. Prepare fresh buffers.
Autofluorescence from cells or media	Use a negative control (no cells) to determine the background from the media and substrate. For cell-based assays, consider using a media with reduced autofluorescence.
Non-specific enzyme activity	Include a negative control with a specific caspase inhibitor (e.g., Ac-DEVD-CHO for caspase-3) to confirm that the signal is due to the target caspase.
Low or No Signal	Insufficient caspase activity	Ensure that the apoptosis induction protocol is effective. Increase the concentration of the inducing agent or the incubation time. Use a positive control with a known apoptosis inducer.
Inactive enzyme in lysate	Prepare fresh cell lysates and keep them on ice. Avoid repeated freeze-thaw cycles. Ensure the lysis buffer is appropriate and does not inhibit enzyme activity.
Incorrect instrument settings	Verify that the microplate reader is set to the correct excitation (~500 nm) and emission (~525 nm) wavelengths for Rhodamine 110. Optimize the gain settings.
Substrate concentration too low	Titrate the substrate concentration to find the optimal working concentration for your specific assay conditions.
Photobleaching	Minimize the exposure of the samples to light, especially the excitation light. Use mounting medium with an antifade reagent for microscopy-based assays.
High Well-to-Well Variability	Pipetting errors	Use calibrated pipettes and ensure accurate and consistent pipetting. Prepare a master mix of reagents to add to all wells.
Incomplete or inconsistent cell lysis	Ensure complete and uniform cell lysis by optimizing the lysis buffer and incubation time. Vortex or mix samples thoroughly after adding the lysis buffer.
Temperature fluctuations	Ensure all wells of the microplate are at a uniform temperature during incubation and reading.
Inner filter effect	If working with high concentrations of the fluorescent product, the excitation and/or emission light can be absorbed by the sample itself, leading to non-linear and variable readings. Dilute the sample if possible or use a shorter pathlength cuvette.

Data Presentation

Table 1: Comparison of Fluorogenic Caspase Substrates

Feature	(Asp)2-Rhodamine 110	Ac-DEVD-AMC
Fluorophore	Rhodamine 110	7-Amino-4-methylcoumarin (AMC)
Excitation (nm)	~500	~340-380
Emission (nm)	~525	~440-460
Relative Sensitivity	High	Moderate
Signal-to-Noise Ratio	Generally Higher	Generally Lower
Autofluorescence Interference	Lower	Higher
Photostability	Moderate	Lower

Note: The relative sensitivity and signal-to-noise ratio can vary depending on the specific assay conditions.

Table 2: Factors Affecting Rhodamine 110 Fluorescence

Parameter	Effect on Fluorescence Intensity	Recommendation
pH	Stable over a wide pH range (3-9).	Maintain a consistent pH in your assay buffer, typically around 7.2-7.5 for caspase assays.
Temperature	Fluorescence can be temperature-dependent.	Ensure consistent temperature control during incubation and measurement.
Photobleaching	Susceptible to photobleaching upon prolonged exposure to excitation light.	Minimize light exposure. Use antifade reagents for imaging.
Solvent	Fluorescence quantum yield can be solvent-dependent.	Use a consistent and appropriate solvent (e.g., DMSO for stock solutions) and assay buffer.

Experimental Protocols

Detailed Protocol: Caspase-3 Activity Assay in Cell Lysates using a Microplate Reader

This protocol provides a general framework for measuring caspase-3 activity in cell lysates using a rhodamine 110-based substrate.

Materials:

• (Asp)2-Rhodamine 110 or similar DEVD-R110 substrate

• Anhydrous DMSO

• Cell Lysis Buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% CHAPS, 1 mM EDTA, 10% glycerol, 10 mM DTT)

• Assay Buffer (e.g., 20 mM HEPES, pH 7.4, 10% glycerol, 2 mM DTT)

• 96-well black, clear-bottom microplate

• Fluorescence microplate reader

• Apoptosis-inducing agent (e.g., staurosporine)

• Caspase-3 inhibitor (e.g., Ac-DEVD-CHO) for negative control

• Purified active caspase-3 for positive control (optional)

• Protein concentration assay kit (e.g., BCA)

Procedure:

• Reagent Preparation:

  • Substrate Stock Solution: Dissolve the (Asp)2-Rhodamine 110 substrate in anhydrous DMSO to a final concentration of 10 mM. Store at -20°C in aliquots.

  • 2X Substrate Working Solution: On the day of the experiment, dilute the substrate stock solution to 20 µM in Assay Buffer. Protect from light.

  • Cell Lysate Preparation:

    • Seed cells in appropriate culture vessels and treat with an apoptosis-inducing agent for the desired time. Include an untreated control.

    • Harvest cells and wash with ice-cold PBS.

    • Resuspend the cell pellet in ice-cold Cell Lysis Buffer (e.g., 1-5 x 10^6 cells/mL).

    • Incubate on ice for 10-15 minutes with occasional vortexing.

    • Centrifuge at 14,000 x g for 15 minutes at 4°C.

    • Carefully collect the supernatant (cytosolic extract) and keep it on ice.

    • Determine the protein concentration of each lysate.

• Assay Setup:

  • In a 96-well black microplate, add the following to triplicate wells:

    • Sample Wells: 50 µL of cell lysate (adjusted to a final protein concentration of 1-2 mg/mL with Assay Buffer).

    • Negative Control (No Enzyme): 50 µL of Assay Buffer.

    • Inhibitor Control: 50 µL of cell lysate from induced cells pre-incubated with a caspase-3 inhibitor for 15-30 minutes.

    • Positive Control (Optional): 50 µL of purified active caspase-3 in Assay Buffer.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding 50 µL of the 2X Substrate Working Solution to all wells.

  • Mix gently by tapping the plate.

  • Immediately place the plate in a fluorescence microplate reader pre-heated to 37°C.

  • Measure the fluorescence intensity (Excitation: ~500 nm, Emission: ~525 nm) kinetically every 5-10 minutes for 1-2 hours, or as an endpoint measurement after a fixed incubation time (e.g., 60 minutes).

• Data Analysis:

  • Subtract the fluorescence of the negative control (no enzyme) from all other readings.

  • For kinetic assays, determine the reaction rate (slope of the linear portion of the fluorescence vs. time curve).

  • Normalize the caspase activity to the protein concentration of the lysate.

  • Compare the activity of treated samples to the untreated controls.

Visualizations

Caption: Apoptotic signaling pathways leading to Caspase-3 activation.

Caption: General experimental workflow for a caspase activity assay.

Caption: Troubleshooting logic for low signal-to-noise ratio.

References

• 1. Caspase Activation Pathways: an Overview - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: (Asp)2-Rhodamine 110

Welcome to the technical support center for (Asp)2-Rhodamine 110. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered when using this fluorogenic caspase-3/7 substrate. Here you will find troubleshooting guides and frequently asked questions to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is (Asp)2-Rhodamine 110 and how does it work?

(Asp)2-Rhodamine 110 is a non-fluorescent bisamide derivative of Rhodamine 110. It is a highly sensitive and specific substrate for caspase-3 and caspase-7, key executioner enzymes in the apoptotic pathway. In the presence of active caspase-3 or -7, the aspartic acid (Asp) peptides are cleaved from the Rhodamine 110 core. This cleavage occurs in a two-step process, first yielding the fluorescent monoamide and then the highly fluorescent Rhodamine 110 (R110). The resulting fluorescence intensity is directly proportional to the activity of caspase-3/7 in the sample.

Q2: What are the optimal excitation and emission wavelengths for the cleaved Rhodamine 110 product?

The cleaved Rhodamine 110 product has spectral properties similar to fluorescein. For optimal detection, use an excitation wavelength of approximately 490-500 nm and an emission wavelength of 520-522 nm.

Q3: What is the recommended solvent for preparing a stock solution of (Asp)2-Rhodamine 110?

(Asp)2-Rhodamine 110 is sparingly soluble in water but is soluble in organic solvents. It is highly recommended to prepare a concentrated stock solution in high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO).

Q4: How should I store the (Asp)2-Rhodamine 110 stock solution?

Store the DMSO stock solution in small aliquots at -20°C, protected from light and moisture. Avoid repeated freeze-thaw cycles. When stored properly, the stock solution is stable for several months. Aqueous solutions are not recommended for storage and should be prepared fresh for each experiment.[1][2]

Troubleshooting Guide

Issue 1: (Asp)2-Rhodamine 110 precipitates out of solution when preparing the working dilution.

This is a common issue arising from the low aqueous solubility of the substrate. When the concentrated DMSO stock is diluted into an aqueous assay buffer, the sudden change in solvent polarity can cause the compound to precipitate.

Solutions:

• Stepwise Dilution: Avoid diluting the DMSO stock directly into the final volume of aqueous buffer. Instead, perform an intermediate dilution in your assay buffer.

• Vortexing: Add the (Asp)2-Rhodamine 110 stock solution to the aqueous buffer while vortexing or vigorously mixing. This ensures rapid dispersal and prevents localized high concentrations that can lead to precipitation.

• Low Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is low, ideally below 1% (v/v), to minimize its potential effects on enzyme activity and cell health.

• Fresh Working Solutions: Always prepare the final working solution of (Asp)2-Rhodamine 110 immediately before use. Do not store aqueous dilutions of the substrate.[2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM (Asp)2-Rhodamine 110 Stock Solution in DMSO

• Allow the vial of solid (Asp)2-Rhodamine 110 to equilibrate to room temperature before opening to prevent moisture condensation.

• Add the appropriate volume of high-quality, anhydrous DMSO to the vial to achieve a 10 mM concentration.

• Vortex the solution for at least 2 minutes or until the substrate is completely dissolved. Gentle warming to 37°C or sonication can aid dissolution.

• Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles.

• Store the aliquots at -20°C, protected from light.

Protocol 2: Preparation of a 2X Working Solution of (Asp)2-Rhodamine 110

This protocol is designed to minimize precipitation when diluting the DMSO stock into an aqueous assay buffer.

• Thaw a vial of the 10 mM (Asp)2-Rhodamine 110 stock solution and bring it to room temperature.

• Determine the final desired concentration of the substrate in your assay (e.g., 10 µM). The 2X working solution should be twice this concentration (e.g., 20 µM).

• In a fresh tube, add the appropriate volume of your aqueous assay buffer.

• While vortexing the assay buffer, slowly add the required volume of the 10 mM DMSO stock solution to achieve the desired 2X concentration.

• Use the freshly prepared 2X working solution immediately in your assay. For a 96-well plate assay, you would typically add an equal volume of the 2X working solution to your cell lysate or sample.

Final Concentration	2X Working Solution	Volume of 10 mM Stock per 1 mL of 2X Working Solution
10 µM	20 µM	2 µL
20 µM	40 µM	4 µL
50 µM	100 µM	10 µL

Visualizations

Caption: Workflow for preparing (Asp)2-Rhodamine 110 solutions.

Caption: Apoptotic pathway leading to caspase-3/7 activation and substrate cleavage.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Rhodamine 110 chloride Dye content = 88 13558-31-1 [sigmaaldrich.com]

Technical Support Center: (Asp)2-Rhodamine 110 Assay

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals experiencing inconsistent results with the (Asp)2-Rhodamine 110 assay, commonly used for measuring caspase-3 and related protease activity.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Here we address common issues encountered during the (Asp)2-Rhodamine 110 assay in a question-and-answer format, providing specific troubleshooting advice.

Q1: Why am I observing high background fluorescence in my assay?

High background fluorescence can mask the true signal from enzymatic activity, leading to inaccurate results.

Potential Causes and Solutions:

Cause	Troubleshooting Steps
Substrate Instability/Degradation	Store the (Asp)2-Rhodamine 110 substrate protected from light and moisture at -20°C or lower. Once reconstituted, use it promptly or aliquot and store at -20°C to minimize freeze-thaw cycles.[1]
Contaminated Reagents	Use high-purity, sterile water and buffers. Filter-sterilize all buffers before use to remove any potential protease or fluorescent contaminants.[1]
Autohydrolysis of Substrate	Ensure the pH of the assay buffer is stable and within the optimal range for the target enzyme to prevent spontaneous substrate breakdown.[1]
Inappropriate Microplate Type	Use black, opaque 96-well plates specifically designed for fluorescence assays to reduce well-to-well crosstalk and background signal.[1]
Excessive Reagent Mixing	Mix reagents gently by inversion or slow vortexing. Vigorous mixing can sometimes contribute to increased background fluorescence.[1]
Cellular Autofluorescence	If working with cell lysates, inherent cellular components may fluoresce. Include a "no substrate" control to measure and subtract this background.

Q2: My fluorescence readings are inconsistent between replicate wells. What is causing this variability?

Inconsistent results across replicates can undermine the reliability of your experimental data.

Potential Causes and Solutions:

Cause	Troubleshooting Steps
Pipetting Inaccuracies	Ensure pipettes are properly calibrated and use reverse pipetting for viscous solutions to maintain accuracy. Change pipette tips between each sample and reagent.
Incomplete Cell Lysis	Inefficient lysis leads to variable enzyme release. Ensure the lysis buffer is appropriate for your cell type and that incubation on ice is sufficient.[2] Consider mechanical disruption methods like freeze-thaw cycles if necessary.
Temperature Fluctuations	Maintain a consistent temperature during the incubation steps. Use a temperature-controlled plate reader or incubator.
Air Bubbles in Wells	Air bubbles can interfere with light paths and fluorescence readings. Be careful not to introduce bubbles when adding reagents. If bubbles are present, they can sometimes be removed by gently tapping the plate or by a brief centrifugation.
Non-homogenous Enzyme/Substrate Mix	Ensure thorough but gentle mixing of the reaction components in each well before incubation and reading.

Q3: I am seeing lower than expected or no fluorescence signal. What could be the problem?

Low or absent signal suggests an issue with the enzymatic reaction itself.

Potential Causes and Solutions:

Cause	Troubleshooting Steps
Inactive Enzyme	Ensure that the cell lysates are fresh or have been stored properly at -80°C. Repeated freeze-thaw cycles can denature the enzyme. Include a positive control with a known active enzyme to verify assay components are working.
Incorrect Assay Buffer Conditions	The pH, ionic strength, and presence of necessary cofactors in the assay buffer are critical for enzyme activity. Optimize the buffer composition for your specific protease.[1]
Presence of Inhibitors in the Sample	Samples may contain endogenous protease inhibitors. To test for this, spike a sample with a known amount of active enzyme and see if its activity is diminished.
Suboptimal Substrate Concentration	The concentration of (Asp)2-Rhodamine 110 may be too low for sensitive detection. Perform a substrate titration to determine the optimal concentration for your assay.[1]
Incorrect Wavelength Settings	Verify that the excitation and emission wavelengths on the fluorescence plate reader are set correctly for Rhodamine 110 (typically around 498 nm for excitation and 521 nm for emission).[3]
Insufficient Incubation Time	The enzymatic reaction may not have had enough time to proceed. Perform a time-course experiment to determine the optimal incubation period.

Experimental Protocols

Detailed Methodology for a 96-Well Plate Fluorometric Caspase-3 Assay:

This protocol provides a general framework. Optimization of cell number, protein concentration, and incubation times may be necessary for specific cell types and experimental conditions.

1. Reagent Preparation:

• Lysis Buffer: 50 mM HEPES (pH 7.4), 100 mM NaCl, 0.1% CHAPS, 1 mM DTT, 100 µM EDTA. Store at 4°C and add DTT fresh before use.[4]

• 2X Reaction Buffer: 100 mM HEPES (pH 7.4), 200 mM NaCl, 0.2% CHAPS, 2 mM DTT, 200 µM EDTA, 20% Glycerol. Store at 4°C and add DTT fresh before use.[4]

• (Asp)2-Rhodamine 110 Substrate Stock Solution: Prepare a 1 mM stock solution in DMSO. Store at -20°C, protected from light.

• Positive Control: A known inducer of apoptosis for your cell type or purified active caspase-3.

• Negative Control: Untreated cells.

• Inhibitor Control (Optional): A specific caspase-3 inhibitor (e.g., Ac-DEVD-CHO).

2. Sample Preparation (Cell Lysates):

• Induce apoptosis in your experimental cell population. Concurrently, maintain an uninduced control population.[4]

• Harvest cells and pellet them by centrifugation (e.g., 500 x g for 5 minutes).

• Wash the cell pellet with ice-cold PBS and centrifuge again.

• Resuspend the cell pellet in cold Lysis Buffer. A common starting point is 50 µL of Lysis Buffer per 1-2 x 10^6 cells.[4]

• Incubate the cell suspension on ice for 15-20 minutes.[4]

• Centrifuge the lysate at high speed (e.g., 16,000 x g) for 15 minutes at 4°C to pellet cellular debris.[4]

• Carefully transfer the supernatant (cytosolic extract) to a new, pre-chilled tube.

• Determine the protein concentration of the lysate using a standard method like the Bradford or BCA assay. It is recommended to use 100-200 µg of total protein per assay.[5]

3. Assay Procedure:

• In a black, 96-well microplate, add 50 µL of cell lysate to the appropriate wells.

• Prepare a master mix of the 2X Reaction Buffer and the (Asp)2-Rhodamine 110 substrate. For each reaction, you will need 50 µL of 2X Reaction Buffer and the desired final concentration of the substrate (e.g., 10 µM).

• Add 50 µL of the master mix to each well containing the cell lysate.

• Include the following controls:

  • Blank: 50 µL of Lysis Buffer + 50 µL of master mix.

  • Uninduced Control: Lysate from untreated cells.

  • Positive Control: Lysate from cells treated with an apoptosis inducer.

  • Inhibitor Control (Optional): Lysate from apoptotic cells pre-incubated with a caspase-3 inhibitor.

• Incubate the plate at 37°C for 1-2 hours, protected from light.[4]

• Measure the fluorescence intensity using a microplate reader with excitation at approximately 498 nm and emission at approximately 521 nm.

4. Data Analysis:

• Subtract the fluorescence reading of the blank from all other readings.

• The caspase-3 activity is proportional to the fluorescence intensity.

• Calculate the fold-increase in activity by comparing the fluorescence of the induced samples to the uninduced control.

Visualizations

Caspase-3 Signaling Pathway

Caption: Intrinsic and extrinsic pathways leading to the activation of Caspase-3 and subsequent apoptosis.

(Asp)2-Rhodamine 110 Assay Workflow

Caption: Step-by-step experimental workflow for the (Asp)2-Rhodamine 110 assay.

References

• 1. benchchem.com [benchchem.com]
• 2. Caspase-3 Signaling | Cell Signaling Technology [cellsignal.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. benchchem.com [benchchem.com]
• 5. resources.rndsystems.com [resources.rndsystems.com]

Technical Support Center: Minimizing Artifacts in (Asp)₂-Rhodamine 110 Imaging

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using (Asp)₂-Rhodamine 110, a fluorogenic substrate for caspase-3 and -7, to minimize imaging artifacts and ensure reliable data.

Frequently Asked Questions (FAQs)

Q1: What is (Asp)₂-Rhodamine 110 and how does it work?

(Asp)₂-Rhodamine 110, also known as Z-DEVD-R110, is a sensitive substrate used to detect the activity of executioner caspases, primarily caspase-3 and caspase-7, which are key enzymes in the apoptotic pathway.[1][2] The substrate itself is a non-fluorescent bisamide derivative of Rhodamine 110 (R110). In the presence of active caspase-3 or -7, the enzyme cleaves the two DEVD peptide sequences, releasing the highly fluorescent Rhodamine 110.[3][4][5] This enzymatic reaction results in a significant increase in fluorescence, which is directly proportional to the level of caspase activity in the sample.[1][2]

Q2: What are the optimal excitation and emission wavelengths for the cleaved Rhodamine 110 product?

The fluorescent product, Rhodamine 110, has an excitation maximum of approximately 496-500 nm and an emission maximum around 520-522 nm.[3][5][6][7][8] This makes it compatible with standard green fluorescence filter sets and the 488 nm laser line.

Q3: Is the fluorescence of Rhodamine 110 sensitive to pH?

The fluorescence intensity of Rhodamine 110 is stable across a broad pH range, typically from pH 3 to 9.[9] However, some studies have shown that certain rhodamine derivatives can exhibit pH sensitivity, so it is crucial to maintain a consistent and appropriate buffer pH during experiments to avoid artifacts.[10][11]

Q4: Can other proteases besides caspase-3 and -7 cleave (Asp)₂-Rhodamine 110?

While the DEVD sequence is a preferential target for caspase-3 and -7, other caspases may also cleave this substrate, although generally less efficiently.[3] This potential for overlapping substrate recognition should be considered when interpreting results.[1][3] The use of specific inhibitors, such as Ac-DEVD-CHO, can help confirm that the observed signal is due to the activity of caspase-3-like proteases.[3][4][5]

Troubleshooting Guide

High Background Fluorescence

High background fluorescence can mask the specific signal from caspase activity, leading to inaccurate results. Below are common causes and solutions.

Possible Cause	Solution
Substrate Instability/Degradation	Prepare fresh (Asp)₂-Rhodamine 110 working solutions for each experiment.[2] Store the stock solution in DMSO, protected from light, and avoid repeated freeze-thaw cycles.[2]
Cell Autofluorescence	Image a parallel sample of unstained cells to determine the level of natural fluorescence. If high, consider using a phenol (B47542) red-free medium during the final imaging step.[7]
Non-Specific Binding of the Probe	Optimize the probe concentration by performing a titration to find the lowest concentration that provides a good signal-to-noise ratio.[7] Ensure adequate washing steps after probe incubation to remove unbound substrate.
Contaminated Reagents or Buffers	Use high-purity, sterile water and reagents for all buffers and solutions.[2] Test the fluorescence of your buffers alone to rule them out as a source of background.[1]
Overly Confluent or Unhealthy Cells	Culture cells to an optimal density and ensure they are healthy before starting the experiment. Damaged or dead cells can exhibit increased, non-specific fluorescence.[7]

Weak or No Signal

A weak or absent fluorescent signal can indicate issues with caspase activation or the imaging setup.

Possible Cause	Solution
Inefficient Apoptosis Induction	Optimize the concentration of the apoptosis-inducing agent and the incubation time.[1] Include a positive control with a known potent apoptosis inducer to validate the experimental system.
Insufficient Caspase Activity	Increase the number of cells per well or sample to ensure a detectable level of caspase activity.[2]
Incorrect Imaging Settings	Verify that the microscope's excitation and emission filters or settings are appropriate for Rhodamine 110 (Ex: ~499 nm, Em: ~521 nm).[2]
Sub-optimal Probe Concentration	The concentration of (Asp)₂-Rhodamine 110 may be too low. Perform a concentration titration to determine the optimal concentration for your specific cell type and experimental conditions.
Enzyme Inhibition	Ensure that none of the buffers or media contain components that could inhibit caspase activity.

Photobleaching and Phototoxicity

Photobleaching is the irreversible destruction of a fluorophore upon light exposure, leading to signal loss. Phototoxicity refers to light-induced damage to the cells, which can affect their physiology and lead to artifacts.

Quantitative Data on Rhodamine 110 Properties
Excitation Maximum	~499 nm[3][5]
Emission Maximum	~521 nm[3][5]
Quantum Yield	~0.88[12]
pH Stability	Stable fluorescence from pH 3-9[9]

Strategy to Minimize Photobleaching & Phototoxicity	Details
Reduce Excitation Light Intensity	Use the lowest laser power or illumination intensity that provides a sufficient signal-to-noise ratio.
Minimize Exposure Time	Use the shortest possible exposure time for image acquisition.[13]
Optimize Image Acquisition Settings	Use a sensitive detector and appropriate binning to reduce the required exposure time and excitation intensity.
Time-Lapse Imaging Considerations	For time-lapse experiments, increase the interval between image acquisitions to allow cells to recover.
Use Antifade Reagents	For fixed-cell imaging, use a mounting medium containing an antifade reagent.
Maintain a Healthy Cellular Environment	Ensure optimal culture conditions (temperature, CO₂, humidity) during live-cell imaging to minimize cellular stress.[14]

Experimental Protocols

Protocol 1: Caspase-3/7 Activity Assay in Cell Lysates

This protocol provides a general framework for measuring caspase-3/7 activity in cell lysates using (Asp)₂-Rhodamine 110.

Materials:

• Cells cultured and treated to induce apoptosis

• Ice-cold Phosphate-Buffered Saline (PBS)

• Cell Lysis Buffer (e.g., 10 mM HEPES, 2 mM EDTA, 0.1% CHAPS, pH 7.4)

• (Asp)₂-Rhodamine 110 stock solution (1 mM in DMSO)

• Assay Buffer (e.g., 20 mM PIPES, 100 mM NaCl, 10 mM DTT, 1 mM EDTA, 0.1% CHAPS, 10% Sucrose, pH 7.2)

• Black, clear-bottom 96-well microplate

• Fluorescence microplate reader

Procedure:

• Cell Preparation: Culture cells to the desired density and induce apoptosis. Include appropriate negative (untreated cells) and positive controls.

• Cell Lysis:

  • For adherent cells, wash with ice-cold PBS and then add 50 µL of chilled Cell Lysis Buffer to each well.

  • For suspension cells, pellet the cells by centrifugation, wash with ice-cold PBS, and resuspend in chilled Cell Lysis Buffer at a concentration of 1-5 x 10⁶ cells/mL.[2]

• Incubate the lysate on ice for 10-15 minutes with gentle agitation.[1][2]

• Centrifuge the lysate at 10,000 x g for 10 minutes at 4°C to pellet cellular debris.[2]

• Assay Preparation:

  • Transfer 50 µL of the supernatant (cell lysate) to a well of the black 96-well plate.[2]

  • Prepare a 2X working solution of (Asp)₂-Rhodamine 110 in Assay Buffer (e.g., 20 µM for a final concentration of 10 µM).

• Reaction and Measurement:

  • Add 50 µL of the 2X substrate working solution to each well containing the cell lysate.[2]

  • Incubate the plate at 37°C for 30-60 minutes, protected from light. The optimal incubation time should be determined empirically.[2]

  • Measure the fluorescence intensity using a microplate reader with excitation at ~499 nm and emission at ~521 nm.[1]

Protocol 2: Live-Cell Imaging of Caspase-3/7 Activity

This protocol outlines the steps for visualizing caspase-3/7 activity in live cells.

Materials:

• Cells cultured in an appropriate imaging dish or slide

• Phenol red-free cell culture medium

• (Asp)₂-Rhodamine 110 stock solution (1 mM in DMSO)

• Apoptosis-inducing agent

• Fluorescence microscope with environmental control (temperature, CO₂, humidity)

Procedure:

• Cell Seeding: Seed cells in a suitable imaging vessel and allow them to adhere and grow to the desired confluency.

• Induction of Apoptosis: Treat the cells with the desired apoptosis-inducing agent. Include an untreated control.

• Probe Loading:

  • Prepare a working solution of (Asp)₂-Rhodamine 110 in phenol red-free medium at the desired final concentration (typically 1-10 µM, but should be optimized).

  • Remove the existing medium from the cells and replace it with the medium containing the (Asp)₂-Rhodamine 110 probe.

• Incubation: Incubate the cells at 37°C for 30-60 minutes, protected from light, to allow for probe uptake and cleavage by active caspases.

• Washing (Optional but Recommended): Gently wash the cells once or twice with pre-warmed, phenol red-free medium to remove excess, unbound probe and reduce background fluorescence.

• Imaging:

  • Place the imaging dish on the microscope stage within the environmental chamber.

  • Using the appropriate filter set for Rhodamine 110, acquire images.

  • Minimize phototoxicity and photobleaching by using the lowest possible excitation light intensity and the shortest exposure time that provide a good quality image.

Visualizations

Signaling Pathway: Caspase-3 Activation in Apoptosis

Caption: The apoptotic signaling cascade leading to the activation of Caspase-3.

Experimental Workflow for (Asp)₂-Rhodamine 110 Imaging

Caption: A general experimental workflow for live-cell imaging of apoptosis.

Troubleshooting Decision Tree for High Background

Caption: A decision tree for troubleshooting high background fluorescence.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. biotium.com [biotium.com]
• 4. genecopoeia.com [genecopoeia.com]
• 5. abpbio.com [abpbio.com]
• 6. Spectrum [Rhodamine 110] | AAT Bioquest [aatbio.com]
• 7. FluoroFinder [app.fluorofinder.com]
• 8. biotium.com [biotium.com]
• 9. tools.thermofisher.com [tools.thermofisher.com]
• 10. A library of Rhodamine6G-based pH-sensitive fluorescent probes with versatile in vivo and in vitro applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Determination of optimal rhodamine fluorophore for in vivo optical imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Optimizing live-cell fluorescence imaging conditions to minimize phototoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. bio-rad-antibodies.com [bio-rad-antibodies.com]

protocol adjustments for different cell types with (Asp)2-Rhodamine 110

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals using (Asp)2-Rhodamine 110, a fluorogenic substrate for the detection of caspase activity, primarily caspase-3, during apoptosis.

Frequently Asked Questions (FAQs)

Q1: What is (Asp)2-Rhodamine 110 and how does it work?

(Asp)2-Rhodamine 110 is a non-fluorescent bisamide substrate that is highly sensitive and photostable for detecting caspase-3 activity. The substrate contains two aspartate-glutamate-valine-aspartate (DEVD) tetrapeptides linked to rhodamine 110.[1] In the presence of active caspase-3, the enzyme cleaves the peptide bonds. This cleavage occurs in two successive steps. The initial cleavage produces a monoamide intermediate which is fluorescent. The second cleavage releases the highly fluorescent Rhodamine 110, leading to a substantial increase in fluorescence.[1][2][3]

Q2: What are the excitation and emission wavelengths for the cleaved (Asp)2-Rhodamine 110 product?

The fluorescent product, Rhodamine 110, has an excitation maximum of approximately 496 nm and an emission maximum of around 520 nm.[1][4] Therefore, a standard FITC filter set is often suitable for detection.[5]

Q3: Is (Asp)2-Rhodamine 110 specific to caspase-3?

While (Asp)2-Rhodamine 110 is a preferential substrate for caspase-3, other caspases with similar substrate specificity, such as caspase-7, can also cleave the DEVD sequence efficiently.[6] Therefore, it is more accurate to consider this substrate as an indicator of effector caspase activity.

Q4: Can this substrate be used in live cells?

Yes, (Asp)2-Rhodamine 110 can be used to detect caspase-3 activity in intact, living cells.[7] However, the cell permeability of the substrate can vary, and some derivatives have been developed with enhanced cell penetration and retention properties.[8][9] For endpoint assays, cell lysis is typically required.[1]

Q5: How should I store the (Asp)2-Rhodamine 110 substrate?

The lyophilized powder should be stored at -20°C, protected from light and kept desiccated.[3] Reconstituted stock solutions, typically in DMSO, should be aliquoted and frozen at -20°C, where they are stable for up to 3 months.

Troubleshooting Guide

Issue	Possible Cause	Solution
High background fluorescence	- Spontaneous hydrolysis of the substrate: Improper storage or handling of the substrate can lead to degradation.	- Aliquot the substrate upon reconstitution and store it properly at -20°C, protected from light. - Prepare fresh dilutions of the substrate from a frozen stock for each experiment.
- Non-specific binding: The substrate may non-specifically bind to cells or other components.	- Optimize the washing steps after incubation with the substrate to remove any unbound reagent.[] - Consider reducing the substrate concentration.
- Cell autofluorescence: Some cell types exhibit high intrinsic fluorescence.	- Include an unstained cell control to determine the baseline autofluorescence. - Use a fluorescence microscope with appropriate filters to minimize bleed-through.
Low or no fluorescence signal in apoptotic cells	- Inactive caspases: The apoptotic stimulus may not have been effective in activating caspases.	- Use a positive control, such as treating cells with a known apoptosis inducer like staurosporine, to confirm that the caspase cascade can be activated in your cell type.[7] - Optimize the concentration and incubation time of the apoptotic inducer.
- Sub-optimal substrate concentration or incubation time: The concentration of the substrate or the incubation period may be insufficient.	- Titrate the (Asp)2-Rhodamine 110 concentration (e.g., 1-10 µM) to find the optimal level for your specific cell type.[5] - Perform a time-course experiment (e.g., 30-60 minutes or longer) to determine the optimal incubation time.[5]
- Poor cell permeability: The substrate may not be efficiently entering the cells.	- For live-cell imaging, consider using a derivative of (Asp)2-Rhodamine 110 with enhanced cell permeability.[8][9] - For endpoint assays, ensure complete cell lysis to allow the substrate access to the caspases.
High signal in negative control cells	- Cell death through non-apoptotic pathways: The experimental conditions may be causing necrosis or other forms of cell death that can lead to some protease activation.	- Include a negative control using a caspase inhibitor, such as Ac-DEVD-CHO, to confirm that the signal is due to specific caspase activity.[1] - Assess cell viability using a complementary method, such as trypan blue exclusion, to distinguish between apoptosis and necrosis.
- Contamination: Microbial contamination can lead to fluorescent artifacts.	- Ensure sterile technique throughout the experiment and regularly check cell cultures for contamination.

Protocol Adjustments for Different Cell Types

The optimal conditions for using (Asp)2-Rhodamine 110 can vary significantly between different cell types. It is crucial to optimize the protocol for your specific experimental setup.

General Optimization Guidelines:

• Cell Seeding Density: Adjust the number of cells per well or dish to ensure they are at an appropriate confluency during the experiment. Overly confluent or sparse cultures can affect cell health and response to treatments.

• Substrate Concentration: A titration of the (Asp)2-Rhodamine 110 concentration is recommended to determine the optimal signal-to-noise ratio. A starting range of 1-10 µM is generally suggested.[5]

• Incubation Time: The kinetics of caspase activation and substrate cleavage can differ between cell types. A time-course experiment is recommended to identify the optimal incubation period.

• Adherent vs. Suspension Cells: For adherent cells, ensure gentle washing steps to avoid cell detachment. For suspension cells, centrifugation steps should be optimized to pellet the cells without causing damage.

Quantitative Data Summary:

Parameter	General Range	Cell Type Example (Jurkat - suspension)	Cell Type Example (HeLa - adherent)	Notes
(Asp)2-Rhodamine 110 Concentration	1 - 10 µM	5 µM	2 µM	Titration is highly recommended for each new cell line.
Incubation Time	30 - 60 minutes	45 minutes	60 minutes	Varies with the kinetics of apoptosis in the specific cell type.[5]
Cell Density (per well for 96-well plate)	0.5 - 2 x 10^5	1 x 10^5	0.8 x 10^5	Should be optimized to ensure cell health and appropriate response.[6]
Apoptosis Inducer (Staurosporine)	1 - 10 µM	2 µM for 4 hours	1 µM for 6 hours	The concentration and duration of treatment should be optimized.

Detailed Experimental Protocols

Fluorescence Microscopy Protocol for Adherent Cells

• Cell Seeding: Seed adherent cells on glass coverslips in a multi-well plate and allow them to attach overnight.

• Induction of Apoptosis: Treat the cells with the desired apoptotic stimulus and include appropriate positive and negative controls.

• Substrate Loading: Prepare a working solution of (Asp)2-Rhodamine 110 in a suitable buffer (e.g., phenol (B47542) red-free DMEM or HBSS) at the optimized concentration.

• Remove the culture medium from the cells and wash them once with PBS.

• Add the (Asp)2-Rhodamine 110 working solution to the cells and incubate at 37°C for the optimized duration, protected from light.[5]

• Washing: Remove the substrate solution and wash the cells two to three times with PBS to reduce background fluorescence.[]

• Fixation (Optional): Cells can be fixed with 4% paraformaldehyde for 15 minutes at room temperature.[]

• Mounting and Imaging: Mount the coverslips on microscope slides using an anti-fade mounting medium.[]

• Visualize the cells using a fluorescence microscope with a filter set appropriate for Rhodamine 110 (Excitation: ~496 nm, Emission: ~520 nm).[5]

Flow Cytometry Protocol for Suspension Cells

• Cell Treatment: Treat suspension cells in culture tubes with the desired apoptotic stimulus.

• Cell Harvesting: Centrifuge the cells to pellet them and discard the supernatant.

• Substrate Incubation: Resuspend the cell pellet in a buffer containing the optimized concentration of (Asp)2-Rhodamine 110.

• Incubate the cells at 37°C for the optimized time, protected from light.

• Washing: Add an excess of PBS to the cell suspension and centrifuge to pellet the cells. Discard the supernatant. Repeat the wash step.

• Resuspension: Resuspend the final cell pellet in a suitable buffer for flow cytometry (e.g., PBS with 1% BSA).

• Analysis: Analyze the cells on a flow cytometer, detecting the fluorescence in the appropriate channel (typically FITC or equivalent).

Mandatory Visualizations

Caption: Signaling pathway of (Asp)2-Rhodamine 110 activation by caspase-3.

Caption: General experimental workflow for using (Asp)2-Rhodamine 110.

References

• 1. biotium.com [biotium.com]
• 2. media.iris-biotech.de [media.iris-biotech.de]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. biotium.com [biotium.com]
• 5. benchchem.com [benchchem.com]
• 6. Caspase-3 Activity Assay Kit | Cell Signaling Technology [cellsignal.com]
• 7. Rhodamine 110-linked amino acids and peptides as substrates to measure caspase activity upon apoptosis induction in intact cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Design and synthesis of rhodamine 110 derivative and caspase-3 substrate for enzyme and cell-based fluorescent assay - PubMed [pubmed.ncbi.nlm.nih.gov]

best practices for (Asp)2-Rhodamine 110 data acquisition

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing (Asp)2-Rhodamine 110, a fluorogenic substrate for caspase-3 and caspase-7 activity assays.

Frequently Asked Questions (FAQs)

Q1: What is (Asp)2-Rhodamine 110 and how does it work?

(Asp)2-Rhodamine 110, also known as (Z-DEVD)2-Rhodamine 110, is a highly sensitive and specific substrate for detecting the activity of executioner caspases, primarily caspase-3 and caspase-7, which are key mediators of apoptosis.[1][2][3] The substrate consists of two DEVD (Asp-Glu-Val-Asp) tetrapeptides linked to the non-fluorescent Rhodamine 110 (R110) molecule.[3][4] In the presence of active caspase-3 or -7, the enzyme cleaves the peptide bonds after the aspartate residues. This cleavage occurs in a two-step process, first yielding a fluorescent monoamide intermediate and then the highly fluorescent R110.[3][4][5] The resulting increase in fluorescence intensity is directly proportional to the caspase activity in the sample.[6]

Q2: What are the spectral properties of the product, Rhodamine 110?

The fluorescent product, Rhodamine 110, has an excitation maximum of approximately 496-500 nm and an emission maximum of around 520-522 nm.[7][8][9][10] These spectral properties make it compatible with standard fluorescence instrumentation, such as fluorescence microplate readers, fluorometers, and flow cytometers.[11][12]

Q3: What are the key advantages of using (Asp)2-Rhodamine 110 over other caspase substrates?

(Asp)2-Rhodamine 110 offers several advantages:

• High Sensitivity: Rhodamine 110-based substrates are generally more sensitive than those based on other fluorophores like AMC (aminomethylcoumarin).[5][8]

• Favorable Spectral Properties: The longer excitation and emission wavelengths of Rhodamine 110 result in less interference from autofluorescence of other cellular components, leading to an improved signal-to-noise ratio.[5][13]

• pH Insensitivity: The fluorescence of Rhodamine 110 is stable over a wide pH range, providing more robust and reproducible results.[6][12]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
High Background Fluorescence	Substrate Instability/Degradation: Improper storage or handling can lead to spontaneous hydrolysis of the substrate.[14]	Store the lyophilized substrate at -20°C or colder, protected from light and moisture. Once reconstituted in DMSO, store in aliquots at -20°C to minimize freeze-thaw cycles.[14][15][16]
Contaminated Reagents: Buffers, water, or other assay components may contain fluorescent contaminants or proteases.[14]	Use high-purity, sterile-filtered reagents. Prepare fresh buffers for each experiment.
Autohydrolysis of Substrate: The substrate may be susceptible to hydrolysis in the assay buffer, especially at a non-optimal pH.[14]	Ensure the assay buffer pH is stable and within the optimal range for caspase activity (typically pH 7.2-7.5).
Microplate Issues: Use of incorrect microplates can contribute to background fluorescence and well-to-well crosstalk.[14]	Use black, opaque-walled microplates specifically designed for fluorescence assays to minimize background and crosstalk.[14]
Low or No Signal	Inactive Caspases: The experimental conditions may not have successfully induced apoptosis, or the cell lysates may have been prepared improperly, leading to inactive enzymes.	Ensure the apoptosis-inducing agent and treatment time are appropriate for your cell type. Use a positive control (e.g., cells treated with a known apoptosis inducer like staurosporine) to verify the assay setup.[17]
Incorrect Filter Set: The fluorescence reader may not be set to the correct excitation and emission wavelengths for Rhodamine 110.	Set the fluorescence reader to an excitation wavelength of ~498 nm and an emission wavelength of ~521 nm.[12]
Sub-optimal Substrate Concentration: The concentration of (Asp)2-Rhodamine 110 may be too low for sensitive detection.	Perform a substrate titration to determine the optimal concentration for your specific experimental conditions. A typical starting concentration is in the range of 20-100 µM.[13]
Inconsistent Results Between Replicates	Incomplete Mixing: Failure to properly mix reagents in each well can lead to variability.[14]	Gently mix the plate after adding all components, for example, by using a plate shaker at a low speed for a short duration.
Temperature Gradients: Uneven temperature across the microplate can cause variations in enzyme activity.[14]	Allow all reagents and the microplate to equilibrate to the assay temperature before starting the reaction. Incubate the plate in a temperature-controlled environment.
Pipetting Errors: Inaccurate or inconsistent pipetting of small volumes can introduce significant variability.	Use calibrated pipettes and proper pipetting techniques. Prepare a master mix of reagents to be added to each well to minimize pipetting variability.

Experimental Protocols

General Protocol for Caspase-3/7 Activity Assay in Cell Lysates

This protocol provides a general workflow for measuring caspase-3/7 activity in cell lysates using (Asp)2-Rhodamine 110. Optimization may be required for specific cell types and experimental conditions.

1. Reagent Preparation:

• Lysis Buffer: (e.g., 50 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% CHAPS, 10 mM DTT, 1 mM EDTA, 10% glycerol). Store at 4°C. Add DTT fresh before use.

• Assay Buffer: (e.g., 20 mM HEPES, pH 7.4, 100 mM NaCl, 10 mM DTT, 1 mM EDTA, 10% glycerol). Store at 4°C. Add DTT fresh before use.

• (Asp)2-Rhodamine 110 Substrate Stock Solution: Dissolve the lyophilized substrate in DMSO to a stock concentration of 1-10 mM. Store in aliquots at -20°C, protected from light.

• Rhodamine 110 Standard Stock Solution: Dissolve Rhodamine 110 in DMSO to a stock concentration of 1 mM for creating a standard curve. Store at -20°C.

2. Cell Lysis:

• Induce apoptosis in your cells using the desired method. Include a negative control of untreated cells.

• Harvest cells by centrifugation.

• Wash the cell pellet with ice-cold PBS.

• Resuspend the cell pellet in ice-cold Lysis Buffer.

• Incubate on ice for 15-30 minutes.

• Centrifuge at high speed (e.g., 14,000 x g) for 15 minutes at 4°C.

• Collect the supernatant (cell lysate) for the assay. Determine the protein concentration of the lysate.

3. Assay Procedure:

• Prepare a Rhodamine 110 standard curve by performing serial dilutions of the Rhodamine 110 stock solution in Assay Buffer.

• In a black, opaque-walled 96-well plate, add your cell lysate to each well. Adjust the volume with Assay Buffer to have a consistent protein concentration.

• Include wells for a blank (Assay Buffer only) and a negative control (lysate from untreated cells).

• Prepare a substrate working solution by diluting the (Asp)2-Rhodamine 110 stock solution in Assay Buffer to the final desired concentration.

• Add the substrate working solution to all wells to initiate the reaction.

• Incubate the plate at 37°C, protected from light.

• Measure the fluorescence intensity at regular intervals (e.g., every 5-10 minutes) using a fluorescence plate reader with excitation at ~498 nm and emission at ~521 nm.

4. Data Analysis:

• Subtract the blank fluorescence values from all readings.

• Plot the Rhodamine 110 standard curve (fluorescence vs. concentration).

• Calculate the rate of reaction (change in fluorescence over time) for each sample.

• Use the standard curve to convert the fluorescence readings to the amount of Rhodamine 110 produced.

• Normalize the caspase activity to the protein concentration of the cell lysate.

Visualizations

Caption: Workflow for (Asp)2-Rhodamine 110 Caspase Assay.

Caption: (Asp)2-Rhodamine 110 Cleavage Mechanism.

References

• 1. Caspase 3 - Wikipedia [en.wikipedia.org]
• 2. scbt.com [scbt.com]
• 3. genecopoeia.com [genecopoeia.com]
• 4. biotium.com [biotium.com]
• 5. media.iris-biotech.de [media.iris-biotech.de]
• 6. Reactive Rhodamines | AAT Bioquest [aatbio.com]
• 7. biotium.com [biotium.com]
• 8. Rhodamine 110 *CAS 13558-31-1* | AAT Bioquest [aatbio.com]
• 9. Spectrum [Rhodamine 110] | AAT Bioquest [aatbio.com]
• 10. FluoroFinder [app.fluorofinder.com]
• 11. Rhodamine 110-linked amino acids and peptides as substrates to measure caspase activity upon apoptosis induction in intact cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. tools.thermofisher.com [tools.thermofisher.com]
• 13. ubpbio.com [ubpbio.com]
• 14. benchchem.com [benchchem.com]
• 15. (Z-Asp-Glu-Val-Asp)2-Rhodamine 110, 223538-61-2 | BroadPharm [broadpharm.com]
• 16. chemimpex.com [chemimpex.com]
• 17. sigmaaldrich.com [sigmaaldrich.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of (Asp)2-Rhodamine 110 and FITC-VAD-FMK for Apoptosis Detection

For researchers in drug development and life sciences, the accurate detection and quantification of apoptosis are critical for evaluating the efficacy and safety of novel therapeutics. The activation of caspases, a family of cysteine proteases, is a hallmark of apoptosis. This guide provides a comprehensive comparison of two widely used fluorescent probes for detecting caspase activity: (Asp)2-Rhodamine 110, a caspase substrate, and FITC-VAD-FMK, a caspase inhibitor.

Mechanism of Action

(Asp)2-Rhodamine 110 , also known as (DEVD)2-R110, is a fluorogenic substrate primarily for the executioner caspases, caspase-3 and caspase-7. In its native state, the rhodamine 110 fluorophore is quenched by two aspartic acid-glutamic acid-valine-aspartic acid (DEVD) peptide sequences. Upon the induction of apoptosis, activated caspase-3 and -7 cleave these peptides, releasing the highly fluorescent rhodamine 110. The resulting fluorescence intensity is directly proportional to the activity of these executioner caspases.

FITC-VAD-FMK is a fluorescently labeled irreversible pan-caspase inhibitor. The valine-alanine-aspartic acid (VAD) peptide sequence targets the catalytic site of a broad range of activated caspases, and the fluoromethylketone (FMK) group forms a covalent bond with the active site, permanently inhibiting the enzyme. The fluorescein (B123965) isothiocyanate (FITC) fluorophore allows for the detection of cells containing activated caspases. This probe essentially "tags" cells where caspases have become active.

Performance Comparison

While direct head-to-head quantitative comparisons in single studies are limited, the following table summarizes the performance characteristics of (Asp)2-Rhodamine 110 and FITC-VAD-FMK based on available data from various sources.

Feature	(Asp)2-Rhodamine 110	FITC-VAD-FMK
Target	Primarily active caspase-3 and -7	Broad range of active caspases (pan-caspase)[1][2]
Mechanism	Enzymatic cleavage and release of fluorophore	Irreversible binding to the active site of caspases[1]
Signal Amplification	Yes, enzymatic turnover can lead to signal amplification	No, 1:1 binding of probe to active caspase
Cell Permeability	Requires cell lysis for standard assays; cell-permeable versions are available[3]	Cell-permeable[1][2]
Detection Method	Fluorescence microscopy, flow cytometry, microplate reader[3]	Fluorescence microscopy, flow cytometry[2][4]
Kinetics	Can be used for kinetic measurements of enzyme activity	Primarily for endpoint analysis of caspase activation
Specificity	Specific for DEVD-cleaving caspases (caspase-3/7)[3]	Broad specificity for activated caspases[1][2]
Photostability	Rhodamine dyes are generally more photostable than FITC	FITC is known to be susceptible to photobleaching[5]

Signaling Pathway and Experimental Workflow

To visualize the points of action for each probe and the general experimental procedure, the following diagrams are provided.

Caspase activation pathways and probe targets.

General experimental workflow for apoptosis detection.

Experimental Protocols

(Asp)2-Rhodamine 110 Assay for Caspase-3/7 Activity (Microplate Reader)

This protocol is adapted for a 96-well plate format and requires cell lysis.

• Cell Seeding: Seed cells in a 96-well plate at a density of 1-2 x 10^4 cells/well and culture overnight.

• Apoptosis Induction: Treat cells with the desired apoptotic stimulus for the appropriate duration. Include untreated cells as a negative control.

• Cell Lysis:

  • Centrifuge the plate at 300 x g for 5 minutes and carefully remove the supernatant.

  • Add 50 µL of ice-cold cell lysis buffer to each well and incubate on ice for 10 minutes.

• Assay Reaction:

  • Prepare a 2X working solution of (Asp)2-Rhodamine 110 substrate in caspase assay buffer.

  • Add 50 µL of the 2X substrate solution to each well.

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader with excitation at approximately 499 nm and emission at approximately 521 nm.

FITC-VAD-FMK Assay for Activated Caspases (Flow Cytometry)

This protocol is for the detection of activated caspases in live, intact cells.

• Cell Culture and Apoptosis Induction: Culture cells to a density of 1 x 10^6 cells/mL. Induce apoptosis using the desired method.

• Probe Incubation:

  • To 300 µL of cell suspension, add FITC-VAD-FMK to a final concentration of 10 µM[2].

  • Incubate for 30-60 minutes at 37°C in a 5% CO2 incubator, protected from light[2][6].

• Wash Steps:

  • Add 2 mL of wash buffer and centrifuge at 300 x g for 5 minutes.

  • Discard the supernatant and repeat the wash step.

• Cell Resuspension: Resuspend the cell pellet in 400 µL of wash buffer.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer using the FITC channel (excitation at 488 nm, emission at ~520 nm).

Conclusion

Both (Asp)2-Rhodamine 110 and FITC-VAD-FMK are valuable tools for the detection of apoptosis. The choice between them depends on the specific experimental goals.

• (Asp)2-Rhodamine 110 is ideal for quantitative, kinetic measurements of executioner caspase-3 and -7 activity, particularly in high-throughput screening applications using a microplate reader. Its signal amplification through enzymatic turnover can provide high sensitivity.

• FITC-VAD-FMK is well-suited for identifying the population of apoptotic cells with activated caspases in a mixed population using flow cytometry or fluorescence microscopy. Its pan-caspase specificity provides a broader view of caspase activation.

For a comprehensive understanding of the apoptotic process, these reagents can be used in conjunction with other apoptosis markers, such as Annexin V for the detection of phosphatidylserine (B164497) externalization.

References

• 1. CaspACE™ FITC-VAD-FMK In Situ Marker [promega.jp]
• 2. content.abcam.com [content.abcam.com]
• 3. Fluorochrome-Labeled Inhibitors of Caspases: Convenient In Vitro and In Vivo Markers of Apoptotic Cells for Cytometric Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rndsystems.com [rndsystems.com]
• 5. A comparison of fluorescein isothiocyanate and lissamine rhodamine (RB 200) as labels for antibody in the fluorescent antibody technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. docs.aatbio.com [docs.aatbio.com]

A Comparative Guide to the Validation of (Asp)2-Rhodamine 110 for Caspase-7 Activity Monitoring

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of (Asp)2-Rhodamine 110, a fluorogenic substrate for measuring caspase-7 activity, with other commonly used alternatives. The information presented herein is supported by experimental data to aid researchers in selecting the most appropriate tool for their apoptosis studies.

Introduction to Caspase-7 and Fluorogenic Substrates

Caspase-7 is a key executioner caspase in the apoptotic pathway, playing a crucial role in the cleavage of cellular proteins during programmed cell death. The detection of caspase-7 activity is a widely accepted hallmark of apoptosis. Fluorogenic substrates are invaluable tools for this purpose, providing a sensitive and continuous method for measuring enzyme activity. These substrates typically consist of a caspase-specific peptide sequence linked to a fluorophore. Upon cleavage by an active caspase, the fluorophore is released, resulting in a measurable increase in fluorescence.

(Asp)2-Rhodamine 110, often formulated with the peptide sequence Asp-Glu-Val-Asp (DEVD) as (DEVD)2-Rhodamine 110, is a well-established substrate for caspase-3 and caspase-7.[1][2] The DEVD sequence mimics the natural cleavage site of these caspases in key cellular proteins like poly(ADP-ribose) polymerase (PARP).

Mechanism of Action of Rhodamine 110-Based Substrates

Rhodamine 110 (R110)-based substrates are bisamide derivatives, meaning two peptide chains are attached to the R110 fluorophore. This configuration renders the substrate non-fluorescent. The enzymatic cleavage by caspase-7 occurs in a two-step process. The first cleavage yields a monoamide intermediate with some fluorescence, and the second cleavage releases the highly fluorescent R110 molecule.[3]

Fig. 1: Cleavage of (DEVD)2-Rhodamine 110 by Caspase-7.

Performance Comparison of Caspase-7 Substrates

The choice of a fluorogenic substrate can significantly impact the sensitivity and accuracy of a caspase-7 activity assay. Below is a comparison of (DEVD)2-Rhodamine 110 with other common substrates. The data presented are compiled from various sources and should be considered as representative values, as kinetic parameters can vary with experimental conditions.

Substrate	Fluorophore	Excitation (nm)	Emission (nm)	Km (µM) for Caspase-7	kcat (s⁻¹) for Caspase-7	kcat/Km (M⁻¹s⁻¹) for Caspase-7	Notes
(DEVD)2-Rhodamine 110	Rhodamine 110	~496	~520	2.8[4]	58[4]	2.07 x 10⁷[4]	High sensitivity, photostable.
Ac-DEVD-AMC	AMC	~380	~460	N/A	N/A	N/A	Commonly used, but quantitative kinetic data for caspase-7 is not readily available.
Ac-DEVD-AFC	AFC	~400	~505	N/A	N/A	N/A	Often used interchangeably with DEVD-AMC; quantitative kinetic data for caspase-7 is sparse.
Ac-VEID-AFC	AFC	~400	~505	N/A	N/A	N/A	Primarily a caspase-6 substrate, but can be cleaved by caspase-7 to a lesser extent.[5]

Note: "N/A" indicates that reliable, directly comparable quantitative data for caspase-7 was not found in the surveyed literature. While DEVD-AMC and DEVD-AFC are widely used for caspase-3/7 assays, specific kinetic parameters for caspase-7 are not as frequently reported as for caspase-3.

Experimental Protocols

General Workflow for Caspase-7 Activity Assay

The following diagram illustrates a typical workflow for measuring caspase-7 activity in cell lysates.

Fig. 2: General workflow for a caspase-7 activity assay.

Detailed Protocol for Caspase-7 Activity Assay using (DEVD)2-Rhodamine 110

This protocol is adapted for a 96-well plate format and is suitable for use with a fluorescence microplate reader.

Materials:

• Cells of interest

• Apoptosis-inducing agent

• Ice-cold Phosphate-Buffered Saline (PBS)

• Lysis Buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% CHAPS, 1 mM EDTA, 10% glycerol, 10 mM DTT)

• (DEVD)2-Rhodamine 110 substrate (stock solution in DMSO)

• Assay Buffer (e.g., 20 mM HEPES, pH 7.4, 100 mM NaCl, 10% glycerol, 10 mM DTT)

• Black, clear-bottom 96-well microplate

• Fluorescence microplate reader with excitation at ~496 nm and emission at ~520 nm.

Procedure:

• Cell Culture and Treatment:

  • Culture cells to the desired confluency.

  • Treat cells with an apoptosis-inducing agent for the desired time. Include an untreated control group.

• Preparation of Cell Lysate:

  • Harvest cells by centrifugation.

  • Wash the cell pellet once with ice-cold PBS.

  • Resuspend the cell pellet in ice-cold Lysis Buffer.

  • Incubate on ice for 15-30 minutes with occasional vortexing.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

  • Carefully collect the supernatant (cell lysate) and keep it on ice.

  • Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA assay).

• Caspase-7 Activity Assay:

  • Dilute the cell lysates to a uniform protein concentration with Assay Buffer.

  • Add 50 µL of each diluted cell lysate to the wells of a black, clear-bottom 96-well plate.

  • Prepare a 2X substrate solution by diluting the (DEVD)2-Rhodamine 110 stock solution in Assay Buffer to the desired final concentration (e.g., 20 µM for a final concentration of 10 µM).

  • Add 50 µL of the 2X substrate solution to each well containing cell lysate.

  • Include a blank control (Assay Buffer + 2X substrate solution).

  • Incubate the plate at 37°C, protected from light, for 1-2 hours. The optimal incubation time may need to be determined empirically.

  • Measure the fluorescence intensity using a microplate reader with excitation at ~496 nm and emission at ~520 nm.

• Data Analysis:

  • Subtract the fluorescence of the blank from all readings.

  • Caspase-7 activity can be expressed as relative fluorescence units (RFU) or as a fold change compared to the untreated control.

Signaling Pathway of Apoptosis Leading to Caspase-7 Activation

Caspase-7 is an executioner caspase that can be activated by initiator caspases, such as caspase-9 (in the intrinsic pathway) and caspase-8 (in the extrinsic pathway).

Fig. 3: Apoptotic pathways leading to caspase-7 activation.

Conclusion

(Asp)2-Rhodamine 110, in its common DEVD peptide format, is a highly sensitive and reliable substrate for monitoring caspase-7 activity. Its favorable kinetic parameters, including a low Km and high kcat/Km, indicate a high affinity and catalytic efficiency for caspase-7. While alternative substrates utilizing AMC and AFC fluorophores are also widely used, a direct quantitative comparison of their kinetic parameters for caspase-7 is not as readily available in the literature. The choice of substrate will ultimately depend on the specific experimental requirements, including the desired sensitivity, the instrumentation available, and the need for multiplexing with other fluorescent probes. This guide provides the necessary information to make an informed decision for the validation and application of fluorogenic substrates in caspase-7 research.

References

• 1. biotium.com [biotium.com]
• 2. abpbio.com [abpbio.com]
• 3. genecopoeia.com [genecopoeia.com]
• 4. researchgate.net [researchgate.net]
• 5. Temporal regulation of VEID-7-amino-4-trifluoromethylcoumarin cleavage activity and caspase-6 correlates with organelle loss during lens development - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to (Asp)2-Rhodamine 110 and AMC Substrates for Caspase Assays

For researchers, scientists, and drug development professionals engaged in apoptosis research, the selection of an appropriate caspase assay substrate is critical for obtaining sensitive and reliable results. This guide provides an objective comparison of two widely used fluorogenic substrates: (Asp)2-Rhodamine 110 and 7-amino-4-methylcoumarin (B1665955) (AMC)-based peptides.

Mechanism of Action

Both (Asp)2-Rhodamine 110 and AMC-based substrates are fluorogenic, meaning they are initially non-fluorescent or weakly fluorescent and become highly fluorescent upon cleavage by active caspases. However, their underlying chemical structures and cleavage mechanisms differ.

(Asp)2-Rhodamine 110 , a derivative of the highly fluorescent dye Rhodamine 110 (R110), is a bisamide substrate. In its intact form, two peptide sequences containing the caspase recognition site (e.g., DEVD for caspase-3/7) are covalently linked to the two amino groups of R110. This dual substitution quenches the fluorescence of the R110 core. Upon caspase activation, the enzyme cleaves the peptide bonds, releasing the fluorophore in a two-step process. The initial cleavage yields a fluorescent monoamide intermediate, and the second cleavage releases the highly fluorescent R110.[1]

AMC (7-amino-4-methylcoumarin) substrates consist of a peptide sequence recognized by a specific caspase conjugated to the AMC fluorophore. In this conjugated state, the fluorescence of AMC is quenched.[2] When an active caspase cleaves the peptide at the aspartic acid residue, free AMC is liberated, resulting in a significant increase in fluorescence.[2][3] The intensity of the emitted light is directly proportional to the caspase activity.

Performance Characteristics

The choice between (Asp)2-Rhodamine 110 and AMC substrates often depends on the specific requirements of the experiment, such as the desired sensitivity and the instrumentation available.

Feature	(Asp)2-Rhodamine 110	AMC (7-amino-4-methylcoumarin)
Fluorophore	Rhodamine 110	7-amino-4-methylcoumarin
Excitation (nm)	~496 nm	340-380 nm
Emission (nm)	~520 nm	430-460 nm
Color of Light	Green	Blue
Sensitivity	Generally considered higher	Good
Photostability	High	Moderate
pH Dependence	Less sensitive to pH changes	Can be pH-sensitive
Autofluorescence Interference	Lower potential for interference from cellular autofluorescence due to longer wavelengths.	Higher potential for interference from cellular autofluorescence which is more prominent in the blue region of the spectrum.

Rhodamine 110-based substrates are often reported to be more sensitive than their coumarin-based counterparts.[4] This is attributed to the high quantum yield and large extinction coefficient of Rhodamine 110.[1] The longer excitation and emission wavelengths of Rhodamine 110 also help to minimize interference from the natural autofluorescence of cells and other biological molecules, which is typically stronger in the UV and blue regions of the spectrum where AMC is excited.

Signaling Pathway and Experimental Workflow

Signaling Pathway of Caspase Activation

Caption: Overview of the major caspase activation pathways.

General Experimental Workflow for Caspase Assay

Caption: A generalized workflow for a caspase activity assay.

Experimental Protocols

Below are generalized protocols for performing caspase-3 activity assays using AMC and (Asp)2-Rhodamine 110 substrates.

Protocol for Caspase-3 Assay Using Ac-DEVD-AMC

1. Reagent Preparation:

• Lysis Buffer: 10 mM Tris-HCl, 10 mM NaH₂PO₄/NaHPO₄ (pH 7.5), 130 mM NaCl, 1% Triton™ X-100, 10 mM sodium pyrophosphate.[2][5]

• Assay Buffer (2X): 40 mM HEPES (pH 7.5), 20% glycerol, 4 mM DTT. Prepare fresh before use.[2][5]

• Substrate Stock Solution: Dissolve Ac-DEVD-AMC in DMSO to a concentration of 1-10 mM. Store at -20°C, protected from light.[5]

• AMC Standard: Prepare a stock solution of free AMC in DMSO. Create a standard curve by serially diluting the AMC stock in 1X Assay Buffer.[2]

2. Cell Lysate Preparation:

• Induce apoptosis in your cell culture using the desired method. Include an untreated control group.

• Harvest cells and wash with ice-cold PBS.

• Resuspend the cell pellet in chilled Lysis Buffer (e.g., 50 µL per 1-5 x 10⁶ cells) and incubate on ice for 10-30 minutes.[5][6]

• Centrifuge at 10,000 x g for 1 minute at 4°C to pellet cellular debris.[6][7]

• Transfer the supernatant (cell lysate) to a fresh, pre-chilled tube.

• Determine the protein concentration of the lysate.

3. Assay Procedure (96-well plate format):

• Add 50-200 µg of protein from the cell lysate to each well and adjust the volume to 50 µL with Lysis Buffer.[6]

• Add 50 µL of 2X Assay Buffer (containing 10 mM DTT) to each well.[6]

• Add 5 µL of the Ac-DEVD-AMC stock solution (final concentration 50-200 µM) to each well.[6][8]

• Incubate the plate at 37°C for 1-2 hours, protected from light.[6]

• Measure the fluorescence using a microplate reader with an excitation wavelength of 380 nm and an emission wavelength of 460 nm.[3][8]

4. Data Analysis:

• Subtract the background fluorescence (from a blank well containing buffer and substrate but no lysate).

• Use the AMC standard curve to convert the relative fluorescence units (RFU) to the amount of AMC released.

• Normalize the caspase activity to the protein concentration of the lysate (e.g., in pmol AMC/min/mg protein).

Protocol for Caspase-3/7 Assay Using (Z-DEVD)2-Rhodamine 110

1. Reagent Preparation:

• Lysis Buffer: As described for the AMC assay.

• Assay Buffer: 20 mM HEPES (pH 7.5), 10% glycerol, 2 mM DTT.[5]

• Substrate Stock Solution: Dissolve (Z-DEVD)2-Rhodamine 110 in DMSO to a concentration of 1 mM. Store at -20°C, protected from light.

• Rhodamine 110 Standard: Prepare a stock solution of free Rhodamine 110 in DMSO. Create a standard curve by serially diluting in Assay Buffer.

2. Cell Lysate Preparation:

• Follow the same procedure as for the AMC assay.

3. Assay Procedure (96-well plate format):

• Add 50 µL of cell lysate to each well of a black 96-well plate.

• Prepare a master mix of Assay Buffer and (Z-DEVD)2-Rhodamine 110 substrate. For each reaction, you will need 50 µL of Assay Buffer and the desired final concentration of the substrate (typically 10-50 µM).

• Add 50 µL of the substrate-containing Assay Buffer to each well.

• Incubate the plate at 37°C for 1-2 hours, protected from light.

• Measure the fluorescence using a microplate reader with an excitation wavelength of ~496 nm and an emission wavelength of ~520 nm.[9]

4. Data Analysis:

• Subtract the background fluorescence.

• Use the Rhodamine 110 standard curve to quantify the amount of released fluorophore.

• Normalize the activity to the protein concentration of the lysate.

Conclusion

Both (Asp)2-Rhodamine 110 and AMC-based substrates are valuable tools for the detection of caspase activity. The choice between them will depend on the specific needs of the experiment. For assays requiring the highest sensitivity and minimal interference from autofluorescence, (Asp)2-Rhodamine 110 is an excellent choice. AMC substrates, while potentially less sensitive, are also widely used and can provide robust results, particularly when working with purified enzymes or in cell lysates where high caspase activity is expected. It is recommended to empirically determine the optimal substrate and assay conditions for each specific experimental system.

References

• 1. abpbio.com [abpbio.com]
• 2. benchchem.com [benchchem.com]
• 3. Caspase Protocols in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. media.iris-biotech.de [media.iris-biotech.de]
• 5. bdbiosciences.com [bdbiosciences.com]
• 6. resources.novusbio.com [resources.novusbio.com]
• 7. resources.rndsystems.com [resources.rndsystems.com]
• 8. takarabio.com [takarabio.com]
• 9. genecopoeia.com [genecopoeia.com]

A Comparative Guide to (Asp)₂-Rhodamine 110 for Caspase Activity Profiling

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of apoptosis research and drug discovery, the precise measurement of caspase activity is paramount. Caspases, a family of cysteine-aspartic proteases, are central executioners of programmed cell death, making them key targets for therapeutic intervention. A variety of fluorogenic substrates have been developed to probe the activity of these enzymes. Among them, (Asp)₂-Rhodamine 110 serves as a tool for the detection of general caspase activity. This guide provides a comparative analysis of (Asp)₂-Rhodamine 110, offering insights into its specificity and performance relative to other commonly used caspase substrates.

Principle of Detection: A Two-Step Fluorescence Activation

(Asp)₂-Rhodamine 110 is a fluorogenic substrate designed for the detection of caspase activity.[1] The substrate consists of two aspartic acid residues linked to a rhodamine 110 molecule. In its native state, the substrate is non-fluorescent. Upon cleavage by an active caspase, a two-step process is initiated. The first cleavage event produces a mono-aspartyl rhodamine 110 intermediate, which is fluorescent. The subsequent cleavage of the second aspartic acid residue releases the free rhodamine 110, resulting in a significant increase in fluorescence intensity. This enzymatic activity can be monitored using a fluorometer, providing a sensitive measure of caspase activation.

Specificity Profile: A Pan-Caspase Substrate

(Asp)₂-Rhodamine 110 is generally considered a pan-caspase substrate, meaning it can be cleaved by multiple caspases. This characteristic makes it a useful tool for detecting overall caspase activity in a sample, particularly in initial screening assays to determine if apoptosis is occurring. However, this broad reactivity comes at the cost of specificity. Detailed kinetic data quantitatively comparing the efficiency of (Asp)₂-Rhodamine 110 cleavage across a comprehensive panel of individual caspases is not extensively available in the current literature.

For researchers interested in dissecting the roles of specific caspases, alternative substrates with defined tetrapeptide recognition sequences are often preferred. These sequences are designed to mimic the natural cleavage sites of specific caspases, thereby offering greater selectivity.

Comparative Analysis with Specific Caspase Substrates

To illustrate the difference in specificity, the following table summarizes the available kinetic data for other commonly used Rhodamine 110-based substrates. It is important to note that even these "specific" substrates can exhibit some level of cross-reactivity with other caspases.

Substrate	Target Caspase(s)	kcat/Km (M⁻¹s⁻¹)	Reference
(Z-DEVD)₂-R110	Caspase-3, Caspase-7	Caspase-3: 1,400,000	[2]
Ac-LEHD-R110	Caspase-9	Not readily available
Ac-IETD-R110	Caspase-8	Not readily available
Ac-VEID-R110	Caspase-6	Not readily available
Ac-YVAD-R110	Caspase-1	Not readily available

Note: The kinetic parameters for many Rhodamine 110-based substrates are not consistently reported across the literature, highlighting a need for standardized comparative studies. The value for (Z-DEVD)₂-R110 with Caspase-3 is provided as a representative example of the catalytic efficiency of a more specific substrate.

Experimental Protocols

A detailed protocol for a comparative analysis of caspase activity using different fluorogenic substrates is provided below. This protocol can be adapted to compare (Asp)₂-Rhodamine 110 with more specific substrates.

Materials:

• Recombinant human caspases (e.g., Caspase-1, -2, -3, -6, -7, -8, -9)

• (Asp)₂-Rhodamine 110

• Specific Rhodamine 110-based caspase substrates (e.g., (Z-DEVD)₂-R110, Ac-LEHD-R110)

• Assay Buffer: 20 mM PIPES, 100 mM NaCl, 10 mM DTT, 1 mM EDTA, 0.1% CHAPS, 10% sucrose, pH 7.2

• 96-well black microplates

• Fluorometer with excitation and emission wavelengths of approximately 496 nm and 520 nm, respectively.

Procedure:

• Enzyme Preparation: Reconstitute and dilute the recombinant caspases in assay buffer to the desired working concentrations.

• Substrate Preparation: Prepare stock solutions of each Rhodamine 110-based substrate in DMSO. Further dilute the substrates in assay buffer to a range of concentrations for kinetic analysis (e.g., 0.1 µM to 50 µM).

• Assay Setup: In a 96-well black microplate, add the diluted substrates to individual wells.

• Initiate Reaction: Add the diluted recombinant caspases to the wells containing the substrates to initiate the enzymatic reaction. The final volume in each well should be consistent (e.g., 100 µL).

• Fluorescence Measurement: Immediately place the microplate in a pre-warmed fluorometer and measure the fluorescence intensity at regular intervals (e.g., every 1-2 minutes) for a defined period (e.g., 30-60 minutes).

• Data Analysis:

  • Plot the fluorescence intensity versus time for each substrate concentration and each caspase.

  • Determine the initial velocity (V₀) of the reaction from the linear portion of the curve.

  • Plot V₀ against the substrate concentration and fit the data to the Michaelis-Menten equation to determine the Km and Vmax values.

  • Calculate the kcat value by dividing Vmax by the enzyme concentration.

  • The catalytic efficiency (kcat/Km) can then be calculated to compare the specificity of each substrate for the different caspases.

Visualizing the Apoptotic Signaling Pathway and Experimental Workflow

To further aid in understanding the context of caspase activity and the experimental approach, the following diagrams are provided.

Caption: Simplified overview of the extrinsic and intrinsic caspase activation pathways leading to apoptosis.

Caption: Workflow for the comparative kinetic analysis of caspase substrates.

Conclusion

(Asp)₂-Rhodamine 110 is a valuable reagent for the general detection of caspase activity. Its pan-caspase nature makes it suitable for initial screens to identify apoptotic processes. However, for researchers aiming to elucidate the specific roles of individual caspases, substrates with defined tetrapeptide sequences that offer greater selectivity are recommended. The provided experimental protocol offers a framework for conducting rigorous comparative studies to determine the most appropriate substrate for specific research needs. As the field continues to evolve, the development of novel, highly specific fluorogenic substrates will further enhance our ability to dissect the complex signaling networks governed by caspases.

References

• 1. Rhodamine 110-linked amino acids and peptides as substrates to measure caspase activity upon apoptosis induction in intact cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fluorogenic Substrates for In Situ Monitoring of Caspase-3 Activity in Live Cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Reactivity of (Asp)2-Rhodamine 110 with other Proteases

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the protease substrate (Asp)2-Rhodamine 110, focusing on its cross-reactivity with various proteases. The information is intended to assist researchers in selecting the appropriate tools for their studies in apoptosis, drug discovery, and cellular signaling.

(Asp)2-Rhodamine 110 is a fluorogenic substrate primarily designed for the detection of caspase-3 and other apoptosis-related proteases.[1] Its design is based on a bisamide of rhodamine 110, which is initially non-fluorescent. Upon cleavage of the amide bonds by a protease, the highly fluorescent rhodamine 110 is released, providing a measurable signal proportional to enzyme activity.[2] However, a common challenge with peptide-based substrates is the potential for cross-reactivity with other proteases, which can lead to inaccurate results. This guide explores the known specificity of (Asp)2-Rhodamine 110 and compares it with alternative substrates.

Cross-Reactivity Profile of (Asp)2-Rhodamine 110

To provide a comparative context, this guide includes data on alternative fluorogenic substrates that have been specifically designed and tested for improved selectivity.

Comparison with Alternative Fluorogenic Substrates

Several alternative fluorogenic substrates have been developed to offer higher selectivity for caspase-3 or for other protease families. The following table summarizes the performance of some of these alternatives.

Substrate/Probe	Target Protease(s)	Reported Cross-Reactivity/Selectivity	Fluorophore	Reference
(Asp)2-Rhodamine 110	Caspase-3 and other apoptosis-related proteases	Primarily targets caspases; comprehensive non-caspase cross-reactivity data is limited.	Rhodamine 110	[1]
Ac-DEVD-AMC	Caspase-3/7	Known to be cleaved by both caspase-3 and caspase-7.[4]	7-amino-4-methylcoumarin (AMC)	[4]
(Z-DEVD)2-R110	Caspase-3	Sensitive substrate for caspase-3.[5]	Rhodamine 110	[5]
NucView® 488 Caspase-3 Substrate	Caspase-3/7	A substrate for detecting caspase-3/7 activity in intact cells.	DNA-binding dye	[6]
FRET-based Substrates (e.g., Asp-Glu-Pro-Asp-Ser)	Caspase-3	Designed to be selective for caspase-3 over caspase-7 and cathepsin B.[4]	FRET pair (e.g., Methyl Red/Fluorescein)	[4]
bis-(CBZ-Arg)-R110	Serine Proteases	A general substrate for serine proteases.[2]	Rhodamine 110	[2]

Experimental Protocols

This section provides a detailed methodology for assessing the cross-reactivity of a fluorogenic protease substrate like (Asp)2-Rhodamine 110. This protocol can be adapted to test the substrate against a panel of purified proteases.

Protocol for In Vitro Protease Specificity Assay Using a Fluorogenic Substrate

Objective: To determine the activity of a panel of proteases on a given fluorogenic substrate.

Materials:

• Purified proteases from different classes (e.g., Caspase-3, Trypsin, Chymotrypsin, Papain, Cathepsin B, MMP-2, MMP-9).

• Fluorogenic substrate stock solution (e.g., (Asp)2-Rhodamine 110 in DMSO).

• Assay buffers appropriate for each protease.

• 96-well black microplate, suitable for fluorescence measurements.

• Fluorescence microplate reader.

Procedure:

• Reagent Preparation:

  • Prepare working solutions of each purified protease in its respective recommended assay buffer at a 2X final concentration.

  • Prepare a working solution of the fluorogenic substrate in a suitable assay buffer at a 2X final concentration.

• Assay Setup:

  • Add 50 µL of each 2X protease working solution to triplicate wells of the 96-well plate.

  • Include negative control wells containing 50 µL of the respective assay buffer without any protease.

  • Include a positive control with a known protease that efficiently cleaves the substrate (e.g., Caspase-3 for (Asp)2-Rhodamine 110).

• Reaction Initiation:

  • Initiate the enzymatic reaction by adding 50 µL of the 2X substrate working solution to all wells, bringing the final volume to 100 µL.

  • Mix gently by tapping the plate.

• Fluorescence Measurement:

  • Immediately place the plate in a fluorescence microplate reader pre-set to the appropriate excitation and emission wavelengths for the fluorophore (for Rhodamine 110, excitation is ~499 nm and emission is ~521 nm).

  • Measure the fluorescence intensity at regular intervals (e.g., every 1-5 minutes) for a period of 30-60 minutes (kinetic assay). Alternatively, incubate the plate at the optimal temperature for the enzymes for a fixed period (e.g., 60 minutes) and then measure the endpoint fluorescence.

• Data Analysis:

  • Subtract the background fluorescence (from the negative control wells) from the values of the protease-containing wells.

  • For kinetic assays, determine the initial reaction velocity (V₀) by calculating the slope of the linear portion of the fluorescence versus time curve.

  • Compare the reaction velocities for each protease to determine the relative cleavage efficiency and thus the cross-reactivity of the substrate.

Visualizations

Caspase Signaling Pathway

The following diagram illustrates the central role of caspases in the apoptotic signaling cascade. (Asp)2-Rhodamine 110 is used to measure the activity of key executioner caspases like caspase-3 in this pathway.

Caspase Signaling Pathways Leading to Apoptosis.

Experimental Workflow for Cross-Reactivity Screening

The following diagram outlines the general workflow for screening a fluorogenic substrate against a panel of proteases to determine its cross-reactivity profile.

Workflow for Protease Cross-Reactivity Screening.

References

• 1. Rhodamine 110–based bis-peptide substrates—Table 10.2 | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. Caspase Substrates and Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Eliminating caspase-7 and cathepsin B cross-reactivity on fluorogenic caspase-3 substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. biotium.com [biotium.com]

Unveiling the Superiority of Rhodamine 110-Based Probes in Fluorogenic Assays

In the landscape of fluorescent probes, the quest for brighter, more stable, and highly sensitive reagents is perpetual. For researchers, scientists, and drug development professionals, the choice of fluorophore is a critical determinant of experimental success. This guide provides an in-depth comparison of rhodamine 110-based probes against other common fluorophores, highlighting their distinct advantages with supporting experimental data and detailed protocols.

Key Advantages of Rhodamine 110-Based Probes

Rhodamine 110 and its derivatives have emerged as a superior class of fluorophores for a multitude of applications, primarily owing to their exceptional photophysical properties. These probes offer significant advantages in terms of sensitivity, stability, and pH independence, making them invaluable tools in enzyme activity assays, high-throughput screening, and cellular imaging.

Enhanced Sensitivity: A paramount advantage of rhodamine 110-based substrates is their remarkable sensitivity. In enzymatic assays, bisamide derivatives of rhodamine 110 are initially non-fluorescent. Upon enzymatic cleavage, they are converted first to a fluorescent monoamide and subsequently to the highly fluorescent rhodamine 110.[1] This enzymatic amplification of the fluorescent signal leads to a substantial increase in assay sensitivity. Studies have demonstrated that rhodamine 110-based substrates can be 50- to 300-fold more sensitive than analogous coumarin-based substrates.[1][2] This heightened sensitivity is attributed to both the high fluorescence quantum yield of rhodamine 110 and the enhanced reactivity at the enzymatic cleavage site.[2]

Superior Photostability: Photostability, the resistance of a fluorophore to photodegradation upon light exposure, is crucial for experiments requiring prolonged or intense illumination. Rhodamine 110 derivatives exhibit greater photostability compared to many commonly used dyes, such as fluorescein (B123965) and coumarins.[2][3] This robustness allows for longer observation times in live-cell imaging and more reliable results in high-throughput screening applications where samples may be exposed to light for extended periods.

Broad pH Resistance: The fluorescence of many fluorophores is highly dependent on the pH of the surrounding environment. Fluorescein, for example, shows a marked decrease in fluorescence in acidic conditions. In contrast, the fluorescence intensity of rhodamine 110 and its enzymatic products remains constant over a broad pH range, typically from pH 4 to 9.[1][3] This insensitivity to pH fluctuations is a significant benefit for assays conducted in biological samples where pH can vary, ensuring more consistent and reproducible data.

High Quantum Yield and Molar Extinction Coefficient: The brightness of a fluorophore is determined by its fluorescence quantum yield (the efficiency of converting absorbed light into emitted light) and its molar extinction coefficient (a measure of how strongly it absorbs light at a given wavelength). Rhodamine 110 boasts a high fluorescence quantum yield and a large molar extinction coefficient, contributing to its intense fluorescence signal.[4][] This inherent brightness further enhances the sensitivity of assays utilizing rhodamine 110-based probes.

Comparative Performance Data

To provide a clear and objective comparison, the following table summarizes the key photophysical properties of rhodamine 110 against other commonly used fluorophores.

Feature	Rhodamine 110	Fluorescein	7-Amino-4-methylcoumarin (AMC)
Excitation Max (nm)	~498	~494	~346
Emission Max (nm)	~521	~518	~442
Molar Extinction Coefficient (cm⁻¹M⁻¹)	>75,000	~70,000	~16,000
Quantum Yield	High (~0.85-0.9)	High (~0.9) but pH-dependent	Moderate (~0.5)
Photostability	High	Low	Moderate
pH Sensitivity	Insensitive (pH 4-9)	Highly sensitive (pKa ~6.4)	Less sensitive than fluorescein
Relative Sensitivity	50-300x higher than AMC	-	Baseline

Mechanism of Action: Enzymatic Activation of Rhodamine 110 Probes

The utility of rhodamine 110-based probes in enzyme assays stems from their clever "pro-fluorophore" design. In their native state, bisamide derivatives of rhodamine 110 are non-fluorescent. The two amide bonds effectively quench the fluorescence of the rhodamine 110 core. When a specific enzyme cleaves these amide bonds, the quenching is relieved, leading to a dramatic increase in fluorescence.

Figure 1. Enzymatic activation of a rhodamine 110 bisamide substrate.

This two-step cleavage process results in a significant signal amplification, contributing to the high sensitivity of these assays.[1]

Experimental Protocol: In Vitro Protease Assay Using a Rhodamine 110-Based Substrate

This protocol provides a general framework for measuring protease activity using a rhodamine 110-based fluorogenic substrate. Specific parameters may need to be optimized for different enzymes and substrates.

Materials:

• Rhodamine 110-based protease substrate (e.g., bis-(CBZ-Arg)-R110 for serine proteases)

• Anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Assay buffer (e.g., Tris or HEPES buffer at optimal pH for the enzyme)

• Purified enzyme or cell lysate containing the enzyme of interest

• 96-well black microplate

• Fluorescence microplate reader with appropriate excitation and emission filters (e.g., Ex/Em = 485/525 nm)

Procedure:

• Prepare a stock solution of the rhodamine 110 substrate: Dissolve the substrate in DMSO to a concentration of 5-10 mM. Store the stock solution at -20°C, protected from light.

• Prepare the working substrate solution: Immediately before the assay, dilute the stock solution into the assay buffer to the desired final concentration. The optimal concentration should be determined experimentally but is typically in the low micromolar range.

• Prepare the enzyme solution: Dilute the enzyme or cell lysate in the assay buffer to the desired concentration.

• Perform the assay:

  • Pipette the desired volume of the enzyme solution into the wells of the 96-well microplate.

  • Include appropriate controls, such as a no-enzyme control (assay buffer only) and a no-substrate control (enzyme solution only).

  • Initiate the reaction by adding the working substrate solution to all wells.

  • Mix the contents of the wells gently.

• Measure fluorescence: Immediately begin monitoring the increase in fluorescence intensity over time using a fluorescence microplate reader. Record data at regular intervals for a specified duration.

• Data Analysis:

  • Subtract the background fluorescence (from the no-enzyme control) from all readings.

  • Plot the fluorescence intensity versus time.

  • The initial rate of the reaction (V₀) is determined from the slope of the linear portion of the curve.

  • Enzyme activity can be calculated by comparing the reaction rates of the samples to a standard curve generated with free rhodamine 110.

Figure 2. Workflow for an in vitro protease assay using a rhodamine 110-based substrate.

Conclusion

Rhodamine 110-based probes offer a compelling combination of high sensitivity, excellent photostability, and pH insensitivity, making them a superior choice for a wide range of fluorescence-based assays. Their application in fluorogenic enzyme assays, in particular, provides researchers with a robust and reliable tool for studying enzyme kinetics and for high-throughput screening of potential inhibitors. By understanding the distinct advantages and the underlying mechanisms of these powerful probes, researchers can significantly enhance the quality and reliability of their experimental data.

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. thermofisher.com [thermofisher.com]
• 4. Page loading... [guidechem.com]

A Comparative Guide to Apoptosis Markers: (Asp)2-Rhodamine 110, Annexin V, and TUNEL Assay

For Researchers, Scientists, and Drug Development Professionals

The accurate detection and quantification of apoptosis, or programmed cell death, is crucial in various fields of biological research and drug development. A variety of markers and assays have been developed to identify apoptotic cells, each with its own principles, advantages, and limitations. This guide provides a comparative analysis of three widely used apoptosis markers: (Asp)2-Rhodamine 110 for caspase-3/7 activity, Annexin V for phosphatidylserine (B164497) (PS) externalization, and the TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) assay for DNA fragmentation.

Principles of Detection

Apoptosis is a complex process characterized by a series of biochemical and morphological changes. The markers discussed in this guide target different stages of this process:

• (Asp)2-Rhodamine 110: This fluorogenic substrate is used to measure the activity of executioner caspases, primarily caspase-3 and caspase-7. These enzymes are key mediators of apoptosis, and their activation is a central event in the apoptotic cascade.[1] In its native state, (Asp)2-Rhodamine 110 is a non-fluorescent bisamide derivative. Upon cleavage by active caspase-3 or -7, the highly fluorescent Rhodamine 110 molecule is released, and the resulting fluorescence intensity is directly proportional to the caspase activity.[1]

• Annexin V: This is a cellular protein that has a high affinity for phosphatidylserine (PS), a phospholipid component of the cell membrane. In healthy cells, PS is predominantly located on the inner leaflet of the plasma membrane. During the early stages of apoptosis, this asymmetry is lost, and PS is translocated to the outer leaflet, where it can be detected by fluorescently labeled Annexin V.[2]

• TUNEL Assay: This method detects the fragmentation of DNA, which is a hallmark of the later stages of apoptosis. The enzyme terminal deoxynucleotidyl transferase (TdT) is used to label the 3'-hydroxyl ends of DNA breaks with labeled dUTPs, which can then be detected by fluorescence microscopy or flow cytometry.[2]

Comparative Performance Data

Table 1: Caspase-3/7 Activity in Mouse Aortic Endothelial Cells (MAECs) Treated with 7-ketocholesterol (B24107) (7-KC)

Treatment	Caspase-3/7 Activity (Relative Fluorescence Units)
Control (untreated)	~100
200 µM 7-KC (4 hours)	~250

Data adapted from a study investigating the anti-apoptotic effect of GPx4 overexpression. The data presented here represents the approximate activity in the control cells treated with the apoptosis-inducing agent 7-KC.[3]

Table 2: Apoptosis Detection in HL-60 Cells Treated with Etoposide

Assay	% of Apoptotic Cells (at peak response)	Time to Peak Response (hours)
Annexin V	~45%	16
DNA Fragmentation (TUNEL-like)	~72%	24

Data adapted from a comparative analysis of different methodological approaches to study drug-induced apoptosis.[4]

Table 3: Apoptosis Detection in Jurkat T Cells Treated with Staurosporine

Assay	% of Apoptotic Cells (after 4 hours)
Annexin V	~60%
Caspase-3/7 Activity	~99%

Data adapted from a study on quantitative measurements of apoptosis using flow cytometry. Note that the caspase activity assay used a cell-permeable, DEVD-conjugated fluorescent nucleic acid binding dye.[5]

Signaling Pathways and Experimental Workflows

// Nodes Extrinsic [label="Extrinsic Pathway\n(Death Receptor-Mediated)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Intrinsic [label="Intrinsic Pathway\n(Mitochondrial)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Caspase8 [label="Caspase-8", fillcolor="#FBBC05", fontcolor="#202124"]; Mitochondria [label="Mitochondria", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; CytoC [label="Cytochrome c release", fillcolor="#F1F3F4", fontcolor="#202124"]; Apoptosome [label="Apoptosome\n(Apaf-1, Cyto c, Caspase-9)", fillcolor="#FBBC05", fontcolor="#202124"]; Caspase9 [label="Caspase-9", fillcolor="#FBBC05", fontcolor="#202124"]; Caspase37 [label="Caspase-3/7\n(Executioner Caspases)", fillcolor="#34A853", fontcolor="#FFFFFF"]; PS [label="Phosphatidylserine\nExternalization", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; DNA [label="DNA Fragmentation", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Apoptosis [label="Apoptosis", shape=diamond, fillcolor="#202124", fontcolor="#FFFFFF"];

// Edges Extrinsic -> Caspase8 [label="Activation"]; Intrinsic -> Mitochondria; Mitochondria -> CytoC; CytoC -> Apoptosome; Apoptosome -> Caspase9 [label="Activation"]; Caspase8 -> Caspase37 [label="Activation"]; Caspase9 -> Caspase37 [label="Activation"]; Caspase37 -> PS; Caspase37 -> DNA; PS -> Apoptosis; DNA -> Apoptosis; } caption: "Overview of the intrinsic and extrinsic apoptosis signaling pathways."

Experimental Protocols

1. (Asp)2-Rhodamine 110 Caspase-3/7 Assay (Adapted from Z-DEVD-R110 Assay Protocol)

This protocol is for a cell-based assay in a 96-well plate format.

• Cell Plating: Seed cells in a 96-well plate at a density that will not lead to over-confluence during the experiment. For adherent cells, allow them to attach overnight.

• Induction of Apoptosis: Treat cells with the desired apoptosis-inducing agent for the appropriate duration. Include untreated cells as a negative control.

• Cell Lysis:

  • For suspension cells, centrifuge the plate and carefully remove the supernatant.

  • For adherent cells, aspirate the culture medium.

  • Add 50 µL of ice-cold cell lysis buffer to each well.

  • Incubate the plate on ice for 10-15 minutes with gentle shaking.[1]

• Caspase-3/7 Assay:

  • Prepare the caspase assay solution containing the (Asp)2-Rhodamine 110 substrate according to the manufacturer's instructions.

  • Add 50 µL of the assay solution to each well of the cell lysate.

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

• Data Acquisition: Measure the fluorescence intensity using a fluorescence plate reader with excitation at ~499 nm and emission at ~521 nm. The fluorescence intensity is proportional to the caspase-3/7 activity.

2. Annexin V Staining

This protocol is for flow cytometry analysis.

• Induction of Apoptosis: Treat cells with the desired apoptosis-inducing agent.

• Cell Harvesting:

  • For suspension cells, collect the cells by centrifugation.

  • For adherent cells, gently detach the cells using a non-enzymatic cell dissociation solution.

• Cell Washing: Wash the cells twice with cold PBS.

• Staining:

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) staining solution.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.

3. TUNEL Assay

This protocol is for fluorescence microscopy.

• Cell Preparation: Grow cells on coverslips in a culture dish and induce apoptosis.

• Fixation and Permeabilization:

  • Wash the cells with PBS.

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash with PBS.

  • Permeabilize the cells with 0.25% Triton™ X-100 in PBS for 20 minutes at room temperature.

• TUNEL Reaction:

  • Wash the cells with deionized water.

  • Equilibrate the cells with TdT Reaction Buffer for 10 minutes.

  • Prepare the TdT reaction cocktail containing TdT enzyme and labeled dUTPs according to the manufacturer's instructions.

  • Incubate the cells with the TdT reaction cocktail for 60 minutes at 37°C in a humidified chamber.

• Staining and Visualization:

  • Wash the cells with PBS.

  • If an indirect detection method is used, incubate with a fluorescently labeled antibody or streptavidin conjugate.

  • Counterstain the nuclei with a DNA stain such as DAPI or Hoechst.

  • Mount the coverslips and visualize under a fluorescence microscope.

Conclusion

The choice of an appropriate apoptosis marker depends on the specific research question, the cell type, and the available equipment.

• (Asp)2-Rhodamine 110 provides a sensitive and quantitative measure of executioner caspase activity, a key event in the commitment phase of apoptosis. It is well-suited for high-throughput screening applications.

• Annexin V staining is a widely used method for detecting early-stage apoptosis and can be used in conjunction with a viability dye like PI to distinguish between apoptotic, necrotic, and viable cells.

• The TUNEL assay is a reliable method for detecting the later stages of apoptosis characterized by DNA fragmentation.

For a comprehensive understanding of the apoptotic process, it is often advisable to use a combination of these markers to assess different stages of cell death.

References

• 1. benchchem.com [benchchem.com]
• 2. creative-bioarray.com [creative-bioarray.com]
• 3. Suppression of Atherogenesis by Overexpression of Glutathione Peroxidase-4 in Apolipoprotein E-Deficient Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparative Analysis of Different Methodological Approaches to the in Vitro Study of Drug-Induced Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]

A Researcher's Guide to Interpreting Controls for (Asp)2-Rhodamine 110 Caspase Assays

Mechanism of Action: Visualizing Caspase Activity

(Asp)2-Rhodamine 110 is a non-fluorescent substrate designed to measure the activity of executioner caspases, primarily caspase-3 and caspase-7, which are key mediators of apoptosis.[1][2] The substrate consists of two aspartic acid residues linked to a rhodamine 110 molecule. This configuration effectively quenches the fluorescence of the rhodamine dye.[3] In the presence of active caspases, the aspartic acid residues are cleaved, releasing the highly fluorescent rhodamine 110.[2][4] The resulting increase in fluorescence, which can be measured with a fluorescence plate reader (excitation ~496 nm, emission ~520 nm), is directly proportional to the amount of active caspase in the sample.[4][5]

Caption: Enzymatic cleavage of (Asp)2-Rhodamine 110 by active caspases.

The Role of Controls in Caspase Assays

To ensure the validity of experimental data, every caspase assay must include positive and negative controls. These controls help confirm that the assay is working correctly and that the observed fluorescence signal is specific to caspase activity.

• Positive Control: The purpose of a positive control is to demonstrate that the caspase activation and detection system is functioning as expected. This is typically achieved by treating cells with a known inducer of apoptosis, which should result in a significant increase in caspase activity and, consequently, a strong fluorescence signal.

• Negative Control: The negative control is used to confirm the specificity of the fluorescence signal. This is accomplished by using a pan-caspase inhibitor, which should block apoptosis-induced caspase activation and prevent the cleavage of the substrate, resulting in a low fluorescence signal comparable to untreated cells.

The diagram below illustrates a typical experimental workflow, outlining the function of each control group.

Caption: Experimental workflow for caspase assay using positive and negative controls.

Interpreting Experimental Outcomes

The following table summarizes the expected results from a properly executed caspase assay. Deviations from this pattern may indicate issues with the cells, reagents, or assay protocol.

Control Type	Treatment Components	Purpose	Expected Caspase Activity	Expected Fluorescence Signal
Positive Control	Cells + Apoptosis Inducer (e.g., Staurosporine)	To confirm assay components are working and cells can undergo apoptosis.	High	High
Negative Control	Cells + Apoptosis Inducer + Caspase Inhibitor (e.g., Z-VAD-FMK)	To confirm the signal is specific to caspase activity.	Inhibited	Low / Basal
Vehicle Control	Untreated Cells + Vehicle (e.g., DMSO)	To establish the baseline level of spontaneous apoptosis in the cell population.	Basal	Low / Basal
No-Cell Control	Medium + Substrate Only	To measure background fluorescence of the assay medium and substrate.	None	Very Low

Spontaneous apoptosis occurs naturally in cultured cells, so the "Untreated Cells" group will likely exhibit some level of caspase activity, which is considered the basal level.[6] The negative control signal should be comparable to this basal level.

Experimental Protocols

Key Reagents

• (Asp)2-Rhodamine 110 Substrate: Store as per manufacturer's instructions.

• Positive Control Inducer: Staurosporine is a potent and widely used protein kinase inhibitor that reliably induces apoptosis in many cell lines.[7][8][9] A typical working concentration is 1-5 µM.[9][10]

• Negative Control Inhibitor: Z-VAD-FMK (carbobenzoxy-valyl-alanyl-aspartyl-[O-methyl]-fluoromethylketone) is a cell-permeable, irreversible pan-caspase inhibitor that effectively blocks apoptosis.[11][12][13] A common working concentration is 20-50 µM.[11][13]

General Protocol for Cell-Based Caspase Assay

• Cell Seeding: Plate cells in a 96-well, black, clear-bottom plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment:

  • Negative Control: Pre-treat designated wells with Z-VAD-FMK (e.g., 20 µM) for 1 hour.[11]

  • Induction: Add the apoptosis inducer (e.g., Staurosporine, 1 µM) to the "Positive Control" and "Negative Control" wells. Add only the vehicle (e.g., DMSO) to "Untreated" wells.

  • Incubation: Incubate the plate for a period sufficient to induce apoptosis (typically 3-6 hours, but this is cell-type dependent).[9][10]

• Substrate Addition: Prepare the (Asp)2-Rhodamine 110 substrate solution in an appropriate assay buffer according to the manufacturer's protocol. Add the substrate solution to all wells, including no-cell control wells.

• Signal Development: Incubate the plate at 37°C for 1-2 hours, protected from light.[4]

• Fluorescence Measurement: Read the plate on a fluorescence microplate reader with excitation set to ~490-500 nm and emission to ~520-530 nm.[4]

Comparison with Alternative Methods

While (Asp)2-Rhodamine 110 is a robust substrate, other methods are available for measuring caspase activity, each with distinct advantages and disadvantages. Luminescence-based assays, such as Promega's Caspase-Glo® assays, are a common alternative.

Feature	(Asp)2-Rhodamine 110 (Fluorescence)	Caspase-Glo® (Luminescence)
Detection Method	Fluorometric (detects photons from fluorescent product)	Luminometric (detects photons from luciferase reaction)
Signal Type	Endpoint or kinetic	Endpoint (lytic assay)
Sensitivity	High	Very high, often higher than fluorescence.[6]
Throughput	High, compatible with HTS.[4]	Very high, often used for uHTS.[14]
Interference	Prone to interference from fluorescent compounds and autofluorescence from cells/media.[15]	Less interference from fluorescent compounds; no excitation light means no autofluorescence.
Instrumentation	Requires a fluorescence plate reader.	Requires a luminometer.
Multiplexing	Can be multiplexed with other fluorescent or colorimetric assays.	Can be multiplexed with fluorescent assays.

References

• 1. Rhodamine 110-linked amino acids and peptides as substrates to measure caspase activity upon apoptosis induction in intact cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Detecting Peptidases and Proteases—Section 10.4 | Thermo Fisher Scientific - US [thermofisher.com]
• 3. Assessment of Caspase Activities in Intact Apoptotic Thymocytes Using Cell-Permeable Fluorogenic Caspase Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Fluorogenic substrates for caspase activity—Table 15.5 | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. promega.com [promega.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Staurosporine induces apoptosis in pancreatic carcinoma cells PaTu 8988t and Panc-1 via the intrinsic signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. Caspase Inhibitor Z-VAD-FMK [promega.com]
• 12. invivogen.com [invivogen.com]
• 13. lb-agar-miller.com [lb-agar-miller.com]
• 14. Apoptosis Marker Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

A Researcher's Guide to the Quantitative Comparison of Caspase Substrates

For researchers, scientists, and drug development professionals navigating the complex landscape of apoptosis research, the accurate quantification of caspase activity is paramount. This guide provides an objective comparison of commonly used caspase substrates, supported by experimental data, to aid in the selection of the most appropriate assay for your specific research needs.

Introduction to Caspases and Their Substrates

Caspases are a family of cysteine-aspartic proteases that play a critical role in programmed cell death (apoptosis) and inflammation. They are synthesized as inactive zymogens and, upon activation, cleave a specific set of cellular substrates, leading to the characteristic morphological and biochemical changes associated with apoptosis. The activity of caspases is a key indicator of apoptotic progression.

Caspase substrates are short peptide sequences recognized and cleaved by active caspases. Synthetic substrates, coupled to a reporter molecule (a chromophore, fluorophore, or luminophore), are widely used to measure caspase activity in vitro and in cell-based assays. The choice of substrate and detection method significantly impacts the sensitivity, specificity, and overall performance of the assay.

Quantitative Comparison of Caspase Substrates

The efficiency of a caspase substrate is determined by its kinetic parameters, primarily the Michaelis constant (Km) and the catalytic rate constant (kcat). The Km value represents the substrate concentration at which the reaction rate is half of the maximum and is an inverse measure of the substrate's affinity for the enzyme. A lower Km indicates a higher affinity. The catalytic efficiency (kcat/Km) is the most important parameter for comparing the specificity of a protease for different substrates. A higher kcat/Km value signifies a more efficient and specific substrate.

Below are tables summarizing the available quantitative data for commonly used substrates for key executioner (Caspase-3) and initiator (Caspase-8 and -9) caspases.

Caspase-3 Substrates

Substrate (Peptide-Reporter)	Assay Type	Km (µM)	kcat (s-1)	kcat/Km (M-1s-1) x 106	Reference
Ac-DEVD-AMC	Fluorometric	9.7 - 10	9.1	1.4	[1][2]
Ac-DEVD-pNA	Colorimetric	11	2.4	0.22	[2]
Ac-DEVD-AFC	Fluorometric	16.8	-	1.3	[2]
Cbz-DEVD-aminoluciferin	Luminescent	7.66	-	-	[2]

Caspase-8 Substrates

Substrate (Peptide-Reporter)	Assay Type	Km (µM)
Ac-IETD-pNA	Colorimetric	66

Caspase-9 Substrates

Currently, comprehensive, publicly available kinetic data for a wide range of commercially available Caspase-9 substrates is limited. The preferred recognition sequence for Caspase-9 is LEHD.

Note: The kinetic parameters can be influenced by assay conditions such as buffer composition and pH. The overlapping substrate specificity of caspases is a critical consideration; a substrate designed for one caspase may be cleaved by others, albeit with different efficiencies.[2]

Comparison of Caspase Assay Technologies

The choice of assay technology depends on the required sensitivity, throughput, and instrumentation availability.

Assay Type	Principle	Advantages	Disadvantages
Colorimetric	Cleavage of a peptide-pNA substrate releases p-nitroaniline (pNA), which is detected by absorbance at ~405 nm.	Simple, inexpensive, requires a standard microplate reader.	Lower sensitivity compared to fluorescent and luminescent assays.
Fluorometric	Cleavage of a peptide-fluorophore (e.g., AMC, AFC) substrate releases the fluorophore, leading to an increase in fluorescence.	High sensitivity, suitable for kinetic measurements.	Potential for interference from fluorescent compounds in the sample.
Luminescent	Cleavage of a peptide-luciferin substrate releases luciferin, which is then oxidized by luciferase to produce light.	Highest sensitivity, wide dynamic range, low background.	Requires a luminometer, generally more expensive.
Mass Spectrometry (N-terminomics)	Identifies and quantifies the N-termini of cleaved substrates in a complex mixture.	Unbiased, high-throughput identification of endogenous substrates, provides quantitative data on cleavage rates for hundreds of substrates simultaneously.[3][4]	Requires specialized equipment and expertise in proteomics data analysis.

Experimental Protocols

Detailed methodologies for key experiments are crucial for reproducibility and accurate interpretation of results. Below are representative protocols for common caspase activity assays.

Fluorometric Caspase-3 Activity Assay

Principle: This assay quantifies the activity of caspase-3 by measuring the fluorescence of 7-amino-4-methylcoumarin (B1665955) (AMC) released from the substrate Ac-DEVD-AMC.

Materials:

• Cells to be assayed

• Apoptosis-inducing agent (e.g., staurosporine)

• Phosphate-Buffered Saline (PBS)

• Lysis Buffer (50 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% CHAPS, 1 mM DTT, 0.1 mM EDTA)

• 2x Reaction Buffer (100 mM HEPES, pH 7.4, 200 mM NaCl, 0.2% CHAPS, 10 mM DTT, 2 mM EDTA, 20% glycerol)

• Caspase-3 Substrate (Ac-DEVD-AMC, 1 mM stock in DMSO)

• 96-well black microplate

• Fluorometric microplate reader (Excitation: 380 nm, Emission: 460 nm)

Procedure:

• Cell Lysis:

  • Induce apoptosis in cells using the desired method. Include a non-induced control.

  • Harvest 1-5 x 106 cells by centrifugation.

  • Wash the cell pellet with ice-cold PBS.

  • Resuspend the cells in 50 µL of chilled Lysis Buffer.

  • Incubate on ice for 10 minutes.

  • Centrifuge at 10,000 x g for 1 minute at 4°C.

  • Transfer the supernatant (cytosolic extract) to a fresh, pre-chilled tube.

  • Determine the protein concentration of the lysate.

• Assay Reaction:

  • Add 50-200 µg of protein lysate to each well of a 96-well black plate. Adjust the volume to 50 µL with Lysis Buffer.

  • Prepare a master mix by adding 5 µL of Ac-DEVD-AMC substrate to 50 µL of 2x Reaction Buffer per reaction.

  • Add 55 µL of the master mix to each well containing the cell lysate.

  • Include a blank control (Lysis Buffer + master mix) and a negative control (lysate from non-induced cells).

• Measurement:

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

  • Measure the fluorescence using a microplate reader with an excitation wavelength of 380 nm and an emission wavelength of 460 nm.

• Data Analysis:

  • Subtract the blank reading from all sample readings.

  • The caspase-3 activity is proportional to the fluorescence intensity. The fold-increase in activity can be calculated by comparing the fluorescence of the apoptotic sample to the non-induced control.

Colorimetric Caspase-8 Activity Assay

Principle: This assay measures the activity of caspase-8 through the spectrophotometric detection of p-nitroaniline (pNA) cleaved from the substrate Ac-IETD-pNA.

Materials:

• Cells to be assayed

• Apoptosis-inducing agent

• PBS

• Cell Lysis Buffer (as in the fluorometric assay)

• 2x Reaction Buffer (as in the fluorometric assay)

• Caspase-8 Substrate (Ac-IETD-pNA, 4 mM stock in DMSO)

• 96-well clear microplate

• Spectrophotometric microplate reader (Absorbance: 405 nm)

Procedure:

• Cell Lysis:

  • Follow the same cell lysis protocol as for the fluorometric assay.

• Assay Reaction:

  • Dilute the cell lysate to a concentration of 50-200 µg of protein in 50 µL of Cell Lysis Buffer per well in a 96-well clear plate.

  • Prepare a master mix by adding 5 µL of 4 mM Ac-IETD-pNA substrate to 50 µL of 2x Reaction Buffer (with 10 mM DTT) per reaction.

  • Add 55 µL of the master mix to each well.

  • Include appropriate controls (blank, non-induced cells).

• Measurement:

  • Incubate the plate at 37°C for 1-2 hours.

  • Measure the absorbance at 405 nm using a microplate reader.

• Data Analysis:

  • Subtract the blank reading from all sample readings.

  • The fold-increase in caspase-8 activity is determined by comparing the absorbance of the apoptotic sample to the non-induced control.

Visualizing Apoptotic Signaling and Experimental Workflows

Diagrams can clarify complex biological pathways and experimental procedures. The following diagrams were generated using Graphviz (DOT language).

Caption: Intrinsic and extrinsic pathways of apoptosis converge on the activation of executioner caspases.

Caption: General experimental workflow for cell-based caspase activity assays.

Conclusion

The quantitative comparison of caspase substrates is essential for the robust assessment of apoptosis. While fluorometric and luminescent assays offer higher sensitivity, colorimetric assays provide a simpler, more accessible option. Mass spectrometry-based proteomics presents a powerful tool for unbiased, large-scale substrate discovery and quantification. The choice of substrate and assay format should be guided by the specific experimental goals, required sensitivity, and available resources. Careful consideration of substrate specificity and appropriate controls is critical for the accurate interpretation of results in the dynamic field of apoptosis research.

References

• 1. bdbiosciences.com [bdbiosciences.com]
• 2. Caspase Substrates and Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fluorometric and colorimetric detection of caspase activity associated with apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Validating the Sensitivity of (Asp)2-Rhodamine 110 in Your Model: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate measurement of caspase-3 activity is a cornerstone of apoptosis research. The choice of a sensitive and reliable substrate is paramount for obtaining robust and reproducible data. This guide provides a comprehensive comparison of (Asp)2-Rhodamine 110 with alternative fluorogenic and chromogenic substrates for caspase-3, supported by experimental data and detailed protocols.

Performance Comparison of Caspase-3 Substrates

The sensitivity of a caspase-3 substrate is determined by its kinetic parameters, specifically the Michaelis constant (Kм) and the catalytic rate constant (kcat). A lower Kм value indicates a higher affinity of the enzyme for the substrate, while a higher kcat signifies a faster turnover rate. The catalytic efficiency, represented by the kcat/Kм ratio, is the most effective measure for comparing the sensitivity of different substrates.

Substrate	Peptide Sequence	Reporter Group	Kм (µM)	kcat (s⁻¹)	kcat/Kм (M⁻¹s⁻¹)
(Asp)2-Rhodamine 110	Asp-Asp	Rhodamine 110	Data not available	Data not available	Data not available
Ac-DEVD-AMC	Asp-Glu-Val-Asp	AMC	~10	~1.5	~1.5 x 10⁵
Ac-DEVD-AFC	Asp-Glu-Val-Asp	AFC	Data not available	Data not available	~1 x 10⁶
Ac-DEVD-pNA	Asp-Glu-Val-Asp	p-Nitroanilide	~11	~0.2	~1.8 x 10⁴
(Z-DEVD)2-R110	Asp-Glu-Val-Asp	Rhodamine 110	Data not available	Data not available	Data not available

Note: The kinetic parameters can vary depending on the experimental conditions, such as buffer composition and temperature. The data presented here are approximate values for comparative purposes.

Experimental Protocols

To validate the sensitivity of (Asp)2-Rhodamine 110 in your model, a direct comparison with an alternative substrate, such as Ac-DEVD-AFC, is recommended. The following protocols describe a fluorometric assay for measuring caspase-3 activity in cell lysates.

Preparation of Cell Lysates

• Induce apoptosis in your cell line of interest using a known method. Prepare a parallel culture of untreated cells to serve as a negative control.

• Harvest the cells and wash them with ice-cold phosphate-buffered saline (PBS).

• Resuspend the cell pellet in a suitable lysis buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% CHAPS, 1 mM DTT, 100 µM EDTA).

• Incubate the cell suspension on ice for 20 minutes.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

• Carefully collect the supernatant, which contains the cytosolic proteins, for the caspase-3 activity assay.

• Determine the protein concentration of the lysate using a standard protein assay method.

Caspase-3 Activity Assay (Fluorometric)

This protocol is designed for a 96-well plate format.

Reagents:

• 2x Reaction Buffer: 100 mM HEPES (pH 7.4), 200 mM NaCl, 0.2% CHAPS, 2 mM DTT, 200 µM EDTA, 20% Glycerol.

• Substrate Stock Solution: 10 mM (Asp)2-Rhodamine 110 in DMSO.

• Alternative Substrate Stock Solution: 10 mM Ac-DEVD-AFC in DMSO.

• Caspase-3 Inhibitor (optional): 10 mM Ac-DEVD-CHO in DMSO.

Procedure:

• Dilute the cell lysates to a final protein concentration of 1-2 mg/mL with lysis buffer.

• In a 96-well black microplate, add 50 µL of cell lysate to each well.

• Prepare a reaction master mix by diluting the substrate stock solution to a final concentration of 200 µM in the 2x Reaction Buffer. For example, for 10 reactions, mix 500 µL of 2x Reaction Buffer with 10 µL of 10 mM substrate stock solution.

• Add 50 µL of the reaction master mix to each well containing the cell lysate.

• Controls:

  • Blank: 50 µL of lysis buffer + 50 µL of reaction master mix (without lysate).

  • Negative Control: 50 µL of lysate from untreated cells + 50 µL of reaction master mix.

  • Inhibitor Control (optional): Pre-incubate the lysate from apoptotic cells with 1 µL of 10 mM Ac-DEVD-CHO for 10 minutes at room temperature before adding the reaction master mix.

• Incubate the plate at 37°C for 1-2 hours, protected from light.

• Measure the fluorescence using a microplate reader.

  • For (Asp)2-Rhodamine 110 , use an excitation wavelength of approximately 499 nm and an emission wavelength of approximately 521 nm.

  • For Ac-DEVD-AFC , use an excitation wavelength of approximately 400 nm and an emission wavelength of approximately 505 nm.

Data Analysis

• Subtract the fluorescence reading of the blank from all other readings.

• The caspase-3 activity is proportional to the increase in fluorescence intensity.

• To compare the sensitivity of the substrates, plot the fluorescence intensity versus time for each substrate. The initial rate of the reaction (the slope of the linear portion of the curve) is a measure of the enzyme's activity. A steeper slope indicates a more sensitive substrate.

• For a more detailed kinetic analysis, perform the assay with varying substrate concentrations to determine the Kм and Vmax for each substrate.

Visualizing the Apoptotic Signaling Pathway

Understanding the cellular context of caspase-3 activation is crucial for interpreting experimental results. Caspase-3 is a key executioner caspase that is activated by both the extrinsic (death receptor-mediated) and intrinsic (mitochondrial) apoptotic pathways.

Caspase-3 Activation Pathway

Caption: Caspase-3 is activated by both extrinsic and intrinsic apoptotic pathways.

Experimental Workflow for Sensitivity Validation

Caption: Workflow for comparing the sensitivity of caspase-3 substrates.

References

• 1. Caspases and their substrates - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of (Asp)2-Rhodamine 110: A Procedural Guide

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[2][3] All handling of (Asp)2-Rhodamine 110 and its waste should be conducted in a well-ventilated area or under a chemical fume hood to avoid inhalation of any dust or aerosols.[2][4]

Quantitative Hazard Data Summary

The following table summarizes key hazard information for related rhodamine compounds, which should be considered when handling and disposing of (Asp)2-Rhodamine 110.

Hazard Classification	Rhodamine B	Rhodamine 110	Rhodamine 6G
Acute Oral Toxicity	Category 4: Harmful if swallowed.[5][6]	Category 4: Harmful if swallowed.[2]	Toxic if swallowed.[7]
Eye Damage/Irritation	Category 1: Causes serious eye damage.[5][6]	Not Classified	Category 1: Causes serious eye damage.[7]
Aquatic Hazard	Category 3: Harmful to aquatic life with long lasting effects.[5]	Discharge into the environment must be avoided.[2]	Keep away from drains, surface and ground water.[7]

Step-by-Step Disposal Protocol

The disposal of (Asp)2-Rhodamine 110 must comply with all local, state, and federal regulations.[8] Never dispose of rhodamine waste down the drain or in regular trash.[1][5]

• Waste Collection:

  • Collect all waste containing (Asp)2-Rhodamine 110, including unused solutions, contaminated labware (e.g., pipette tips, tubes), and PPE, in a designated, clearly labeled, and sealed waste container.[6]

  • Leave chemicals in their original containers when possible and do not mix with other waste streams unless explicitly instructed to do so by your institution's environmental health and safety (EHS) office.[5]

• Waste Storage:

  • Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[3][4]

• Contact EHS for Pickup and Disposal:

  • Contact your institution's EHS or a licensed professional waste disposal service for pickup and proper disposal.[1] They are equipped to handle and dispose of chemical waste in accordance with regulatory requirements.

• Spill Management:

  • In the event of a spill, avoid generating dust.[4]

  • Carefully sweep up the solid material and place it in a sealed container for disposal.[6]

  • Clean the spill area with a suitable solvent (e.g., water, if the material is soluble), and collect the cleaning materials as hazardous waste. Do not allow wash water to enter drains.[8]

Experimental Workflow for Disposal

The logical workflow for the proper disposal of (Asp)2-Rhodamine 110 is illustrated in the diagram below. This decision-making process ensures that all waste is handled safely and in compliance with regulations.

Caption: Disposal workflow for (Asp)2-Rhodamine 110.

References

• 1. How should rhodamines be disposed of? | AAT Bioquest [aatbio.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. geneseo.edu [geneseo.edu]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Rhodamine B SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 7. carlroth.com [carlroth.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]

Essential Safety and Operational Guide for Handling (Asp)2-Rhodamine 110

For Researchers, Scientists, and Drug Development Professionals

Personal Protective Equipment (PPE) Requirements

A multi-layered defense strategy using appropriate PPE is paramount at every stage of handling (Asp)2-Rhodamine 110.

Stage of Handling	Engineering Controls	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Receiving and Storage	General Laboratory Ventilation	Nitrile or Neoprene Gloves	Safety Glasses	Standard Laboratory Coat	Not generally required
Weighing (as solid powder)	Chemical Fume Hood or Ventilated Balance Enclosure	Nitrile or Neoprene Gloves (double-gloving recommended)	Chemical Safety Goggles	Standard Laboratory Coat (fully buttoned)	N95 or higher-rated respirator if not in a ventilated enclosure[1]
Solubilization & Use in Reactions	Chemical Fume Hood	Nitrile or Neoprene Gloves	Chemical Safety Goggles or Face Shield (if splash hazard exists)[2][3]	Standard Laboratory Coat	Not generally required within a fume hood
Spill Cleanup	N/A	Chemical Resistant Gloves	Chemical Safety Goggles and Face Shield	Chemical Resistant Apron or Suit	N95 or higher-rated respirator
Waste Disposal	Chemical Fume Hood	Nitrile or Neoprene Gloves	Safety Glasses	Standard Laboratory Coat	Not generally required

Operational Plan: A Step-by-Step Protocol for Safe Handling

1. Receiving and Storage:

• Upon receipt, inspect the container for any signs of damage or leaks.

• Store the container tightly closed in a dry, cool, and well-ventilated area, away from incompatible materials.[4][5] Protect from long-term exposure to light.[5]

2. Preparation and Solubilization:

• All manipulations involving the solid compound should be performed within a chemical fume hood or a ventilated balance enclosure to minimize inhalation exposure.[1]

• When dissolving the compound, add the solvent slowly to the powdered dye to prevent splashing.[1]

3. Use in Experimental Procedures:

• Conduct all subsequent experimental steps involving (Asp)2-Rhodamine 110 solutions in a chemical fume hood to minimize exposure to vapors.[1]

• Avoid contact with skin, eyes, and clothing.[2] Do not eat, drink, or smoke in the handling area.[4]

4. Spill Management:

• Small Spills: In the event of a small spill, wear appropriate PPE. Absorb the spill with an inert material such as vermiculite (B1170534) or sand, and collect it in a sealed, labeled container for proper disposal.[1]

• Large Spills: For larger spills, evacuate the area immediately and follow your institution's emergency procedures.[1]

Disposal Plan: Ensuring Environmental and Personal Safety

Proper disposal of (Asp)2-Rhodamine 110 and associated waste is crucial for laboratory safety and environmental responsibility.

• Chemical Waste: All solid waste contaminated with (Asp)2-Rhodamine 110 (e.g., weigh boats, pipette tips, gloves) and liquid waste (e.g., unused solutions, reaction mixtures) must be disposed of as hazardous chemical waste.[1][6]

• Container Management: Collect all waste in clearly labeled, sealed containers. Do not mix with other waste streams unless compatibility is confirmed.[1]

• Regulatory Compliance: Adhere to all local, state, and federal regulations for hazardous waste disposal.[1] Discharge into the environment must be avoided.[4] Do not flush down the drain.[5]

Experimental Workflow for Safe Handling

Caption: Workflow for the safe handling of (Asp)2-Rhodamine 110.

References

• 1. benchchem.com [benchchem.com]
• 2. docs.aatbio.com [docs.aatbio.com]
• 3. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 4. chemicalbook.com [chemicalbook.com]
• 5. docs.aatbio.com [docs.aatbio.com]
• 6. benchchem.com [benchchem.com]